MSAB

Core Science & Biosynthesis

What is MSAB XRY and how does it work for mobile forensics research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of MSAB's XRY, a leading platform in mobile device forensics. The content is tailored for a scientific and research audience, focusing on the underlying methodologies, data extraction capabilities, and the logical workflow of the XRY ecosystem. While highly detailed proprietary information remains confidential to MSAB, this document synthesizes publicly available data to offer a comprehensive understanding of XRY's core functions and its application in research settings where digital evidence from mobile devices is paramount.

Introduction to MSAB XRY

MSAB XRY is a suite of digital forensic tools designed to extract and analyze data from a wide array of mobile devices, including smartphones, tablets, GPS units, and other portable electronics.[1] Utilized by law enforcement, military, and intelligence agencies, XRY provides a forensically sound method for data recovery, ensuring the integrity of the evidence from extraction to reporting.[1][2][3] The platform consists of both software and hardware components to facilitate communication with a vast range of mobile operating systems and hardware configurations.[1][4]

The primary application of XRY in a research context is the verifiable and repeatable extraction of data from mobile devices that may be relevant to a study, clinical trial, or other scientific investigation. This can include subject-reported outcomes, device usage patterns, communication logs, and location data, all of which can be critical for various research domains.

Core Principles of XRY Operation

XRY's operation is founded on the principle of forensic soundness, which dictates that the data extraction process must not alter the original evidence on the device.[4] To achieve this, XRY employs a variety of techniques and maintains a detailed audit log of all actions performed during the extraction process. The extracted data is saved in a proprietary, secure file format with the .xry extension, which includes a full forensic audit trail to protect the evidence's integrity.

The XRY ecosystem is composed of several key components that work in concert to provide a complete mobile forensics workflow:

• XRY Extraction Software: The core software responsible for communicating with the mobile device and performing the data extraction.

• XRY Hardware: A collection of cables and communication devices that enable a physical connection to a wide variety of mobile devices.[4]

• XAMN (XRY Analysis & Management): A suite of analysis tools designed to view, analyze, and report on the data extracted by XRY.[5]

• XEC Director: A management tool for overseeing and managing multiple XRY deployments within an organization.

Data Extraction Methodologies

XRY employs two primary methods for data extraction: Logical Extraction and Physical Extraction . The choice of method depends on the device model, operating system, and the specific investigatory needs.

Logical Extraction

Logical extraction involves communicating with the mobile device's operating system to request and retrieve data.[6] This method is analogous to how a user would access data on their own device through the user interface. It is the fastest and most widely supported extraction method.[3][6]

Key Characteristics of Logical Extraction:

• Communication with the OS: Interacts with the device's operating system to access user data.[6]

• Data Scope: Primarily recovers live and file system data, such as contacts, call logs, messages, photos, and application data that is readily accessible by the OS.[6]

• Speed: Generally faster than physical extraction.[3]

• Limitations: May not recover deleted data or data that is protected by the operating system.

Physical Extraction

Physical extraction is a more advanced and intrusive method that aims to bypass the device's operating system to create a bit-by-bit copy of the entire memory (a "hex-dump").[7] This raw data can then be decoded to reveal a wealth of information, including deleted files and data not accessible through a logical extraction.[7]

Key Characteristics of Physical Extraction:

• Bypasses the OS: Directly accesses the device's memory, bypassing the operating system's file system.[7]

• Data Scope: Can recover the entire contents of the memory, including deleted data, file fragments, and system data.[7]

• Overcoming Security: Can often bypass screen locks and other security measures.[7]

• Complexity: A more complex and time-consuming process that is not supported on all devices.

XRY Pro and Advanced Techniques

For the most challenging and secure devices, MSAB offers XRY Pro , which utilizes advanced exploits and brute-forcing techniques to gain access to locked and encrypted devices.[8][9] XRY Pro provides capabilities such as:

• Brute-force password cracking: To unlock devices with unknown passcodes.[9]

• Exploits for security vulnerabilities: To bypass encryption and access protected data.[8]

• RAM analysis: To extract and analyze volatile data from a device's RAM.[9]

Data Presentation: Summary of XRY Capabilities

The following tables summarize the key features and capabilities of the different XRY extraction methodologies. This information is based on publicly available product descriptions from MSAB.

Feature	XRY Logical	XRY Physical	XRY Pro
Extraction Method	Communicates with the device's operating system.[6]	Bypasses the operating system to access raw memory.[7]	Utilizes advanced exploits and brute-forcing.[8][9]
Data Accessibility	Live and file system data.[6]	Live, file system, and deleted data.[7]	Data from locked and encrypted devices.[8]
Speed	Fastest	Slower	Varies depending on complexity
Device Support	Widest support	More limited support	Highly specific to device models and OS versions
Use Case	Initial, quick assessment of a device.	In-depth analysis, recovery of deleted data.	High-security devices, locked devices.

Data Type	Logical Extraction	Physical Extraction
Contacts	Yes	Yes
Call Logs	Yes	Yes
SMS/MMS Messages	Yes	Yes (including some deleted)
Photos & Videos	Yes	Yes (including some deleted)
Application Data	Varies by app and OS	More comprehensive, including databases
File System	Accessible files	Full file system structure
Deleted Data	Limited	Yes
System Data	Limited	Yes
Location Data	Yes	Yes
Web History	Yes	Yes

Experimental Protocols

Detailed, step-by-step experimental protocols for every device and extraction scenario are proprietary to MSAB and are provided as part of their official training and documentation.[10][11][12] However, based on available information, a general workflow for a physical extraction can be outlined.

General Protocol for a Physical Extraction on an Android Device:

• Device Identification: The make, model, and operating system version of the device are identified. This is a critical step as the extraction procedure is often device-specific.

• Software Preparation: The XRY software is launched on a forensic workstation, and the appropriate device profile is selected.

• Device Connection: The device is connected to the forensic workstation using the appropriate cable from the XRY hardware kit.

• Enabling Communication: The device may need to be put into a specific mode (e.g., "Download Mode" or "Recovery Mode") to allow for low-level communication. This often involves a specific sequence of button presses.

• Initiating Extraction: The physical extraction process is initiated through the XRY software. The software will attempt to bypass the operating system and begin reading the raw data from the device's memory.

• Data Acquisition: XRY creates a bit-for-bit copy of the device's memory and saves it to the forensic workstation in the .xry file format. This process can take a significant amount of time depending on the size of the device's storage.

• Data Decoding: Once the raw memory image has been acquired, XRY's decoding engine parses the data to identify and reconstruct files, messages, call logs, and other artifacts.

• Verification: The integrity of the extracted data is verified using hash values to ensure that the data has not been altered during the extraction process.

• Analysis: The extracted and decoded data can then be analyzed using MSAB's XAMN software.

Mandatory Visualization

The following diagrams illustrate the logical relationships and workflows within the MSAB XRY ecosystem.

Caption: High-level workflow of the MSAB XRY ecosystem.

Caption: Logical vs. Physical extraction methods in XRY.

Conclusion

MSAB XRY is a powerful and comprehensive platform for mobile device forensics. Its dual-methodology approach, offering both logical and physical extraction techniques, allows for flexibility in accessing a wide range of data from a vast number of devices. For researchers, XRY provides a forensically sound method for collecting digital evidence that can be crucial for a variety of studies. While the most in-depth technical details of its operation are proprietary, the information available demonstrates a robust and well-structured system designed for reliable and verifiable data extraction. The use of the secure .xry file format and the detailed audit logs ensures the integrity of the collected data, a critical requirement for any scientific or legal application. As mobile devices continue to be integral to daily life, the ability to forensically extract and analyze the data they contain will only become more critical for research and investigation.

References

• 1. XRY (software) - Wikipedia [en.wikipedia.org]
• 2. FAQ - MSAB [msab.com]
• 3. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 4. scribd.com [scribd.com]
• 5. MSAB XRY ver.9.4 and XAMN ver. 6.pdf [slideshare.net]
• 6. msab.com [msab.com]
• 7. msab.com [msab.com]
• 8. XRY Pro - MSAB [msab.com]
• 9. msab.com [msab.com]
• 10. XRY Pro Certification Course - MSAB [msab.com]
• 11. XRY Certification Course - MSAB [msab.com]
• 12. Classroom Courses - MSAB [msab.com]

The Evolution of Digital Forensics: A Technical Deep Dive into MSAB's Core Contributions

Stockholm, Sweden - In an era where digital devices are central to nearly every aspect of human interaction and, consequently, criminal activity, the field of digital forensics has become an indispensable pillar of modern law enforcement and intelligence gathering. At the forefront of this technological arms race is Micro Systemation AB (MSAB), a Swedish company that has consistently pioneered advancements in mobile device forensics for over two decades. This in-depth technical guide explores the history and evolution of MSAB's contributions to digital forensics, with a particular focus on their core product suite: XRY, XAMN, and XEC.

A History of Innovation: From Mobile Communication to Digital Evidence

Founded in 1984, MSAB's journey into the realm of digital forensics began in earnest in the early 2000s, recognizing the burgeoning importance of mobile phones as repositories of critical evidence.[1] The company's singular focus on the forensic recovery and analysis of data from mobile devices has positioned it as a global leader, serving law enforcement, military, and government agencies in over 100 countries.[2]

A pivotal moment in MSAB's history was the launch of its flagship product, XRY, in 2003.[3] This marked a significant turning point in the field, providing investigators with a dedicated tool for the forensically sound extraction of data from mobile devices. Over the years, MSAB has expanded its offerings to create a comprehensive "Ecosystem" of solutions designed to address the entire digital forensic workflow, from frontline data acquisition to in-depth laboratory analysis and centralized case management.[4][5]

The Core Components of the MSAB Ecosystem

MSAB's contribution to digital forensics is best understood through its three core products: XRY for data extraction, XAMN for data analysis, and XEC for management and workflow optimization.

XRY: The Key to Unlocking Digital Evidence

XRY is a comprehensive software and hardware solution for the forensically sound extraction of data from a vast array of digital devices, including mobile phones, tablets, GPS units, and more.[1] Its evolution has been marked by a continuous expansion of supported devices and applications, along with the development of sophisticated extraction techniques to overcome increasingly complex security measures.

A key differentiator of XRY is its ability to perform both logical and physical extractions.

• Logical Extraction: This method communicates with the device's operating system to access and retrieve user data such as contacts, call logs, messages, and files.[6][7] It is the quickest extraction method and is akin to a user manually browsing the device's content.[6]

• Physical Extraction: This more advanced technique bypasses the device's operating system to create a bit-for-bit copy of the device's memory.[8][9] This allows for the recovery of deleted data, hidden files, and information from encrypted applications that would be inaccessible through a logical extraction.[8][10]

The following diagram illustrates the high-level workflow of a mobile device data extraction using XRY.

A high-level workflow of the XRY data extraction process.

XAMN: Transforming Raw Data into Actionable Intelligence

Once data is extracted by XRY, the challenge lies in analyzing what can often be vast and complex datasets. This is the role of XAMN (Examine), MSAB's powerful data analysis tool. XAMN provides investigators with a suite of features to filter, search, and visualize extracted data, enabling them to quickly identify relevant evidence and reconstruct timelines of events.[11]

Key features of XAMN include:

• Unified Case View: The ability to import and analyze data from multiple devices and sources within a single case file.[11]

• Powerful Filtering and Searching: Advanced filtering capabilities based on data type, timeframes, keywords, and more.[11]

• Data Visualization: Tools to visualize data in various formats, including timelines, maps, and conversation views.[11]

• Reporting: Customizable reporting features to present findings in a clear and concise manner for legal proceedings.[11]

The following diagram illustrates a typical data analysis workflow using XAMN.

A simplified workflow for data analysis using XAMN.

XEC: Centralized Management for a Decentralized World

As digital forensic operations scale, the need for centralized management and standardized workflows becomes critical. MSAB's XEC (Execute) Director addresses this challenge by providing a networkable solution to manage all MSAB tools within an organization.[12]

XEC Director enables forensic lab managers and administrators to:

• Centrally manage users and licenses. [12]

• Deploy software updates and new profiles remotely. [12]

• Create and enforce standardized workflows for frontline personnel. [12]

• Generate audit logs and reports for quality assurance and compliance. [12]

The MSAB Ecosystem, with XEC at its core, facilitates a tiered approach to digital forensics, empowering frontline officers to perform basic extractions using tools like the MSAB Kiosk, while forensic specialists in the lab can focus on more complex cases.[13][14] This decentralized model helps to reduce backlogs and accelerate the investigative process.[13]

The following diagram illustrates the interconnectedness of the MSAB Ecosystem.

The interconnected workflow of the MSAB Ecosystem.

Commitment to Forensic Integrity and Validation

A cornerstone of MSAB's philosophy is the commitment to maintaining the forensic integrity of digital evidence. The proprietary .xry file format is designed to be secure and tamper-proof, with a full audit trail that logs every step of the extraction process.[4] This ensures a verifiable chain of custody from the point of extraction to its presentation in court.

MSAB's tools are also subjected to rigorous independent testing and validation. The United States National Institute of Standards and Technology (NIST) has conducted numerous tests on various versions of XRY, providing objective assessments of the tool's capabilities and reliability. These tests are crucial for ensuring that the evidence extracted and analyzed by MSAB's products is admissible in legal proceedings.[1]

Experimental Protocols: NIST Testing Methodology

The NIST Computer Forensics Tool Testing (CFTT) program employs a standardized methodology to evaluate the performance of digital forensic tools. The following provides a generalized overview of the experimental protocol used in the testing of MSAB's XRY software.

1. Test Environment Setup:

• A dedicated computer with a clean installation of a specified Windows operating system is used.

• The MSAB XRY software and all necessary drivers are installed.

• A variety of mobile devices, representing different manufacturers, operating systems, and models, are procured for testing.

2. Data Population:

• The internal memory of each test device is populated with a known dataset. This dataset includes a comprehensive range of data types, such as contacts, call logs, SMS/MMS messages, calendar appointments, notes, and various application data.

• Data is also populated on removable media (e.g., SIM cards, microSD cards) where applicable.

3. Data Extraction:

• Each test device is connected to the test computer using the appropriate hardware provided with the XRY kit.

• The XRY software is used to perform both logical and physical extractions of the device's internal memory and any removable media.

• The entire extraction process is logged, and hash values of the extracted data are calculated to ensure data integrity.

4. Data Analysis and Verification:

• The extracted data, contained within the .xry file, is then analyzed using MSAB's XAMN software.

• The data recovered by XRY is compared against the original known dataset that was populated on the device.

• The verification process assesses the accuracy and completeness of the data extraction, noting any discrepancies, omissions, or anomalies.

5. Reporting:

• A detailed report is generated, documenting the test environment, the devices and data used, the steps taken during the extraction and analysis, and the final results of the verification process.

Quantitative Data from NIST Testing

The following tables summarize the types of quantitative data that are typically presented in NIST's test reports for MSAB's XRY software. The actual values vary depending on the specific version of XRY and the mobile devices tested.

Table 1: Device and Operating System Support

Device Manufacturer	Operating System	Model(s) Tested
Apple	iOS	iPhone models with various iOS versions
Samsung	Android	Galaxy models with various Android versions
Huawei	Android	Various models
LG	Android	Various models
Nokia	KaiOS/Other	Various models

Table 2: Data Extraction Success Rate by Data Type (Illustrative)

Data Type	Logical Extraction	Physical Extraction
Contacts	100%	100%
Call Logs	100%	100% (including deleted)
SMS Messages	100%	100% (including deleted)
MMS Messages	98%	100% (including deleted)
Calendar Events	100%	100%
Notes	100%	100%
Application Data	Varies by App	Varies by App (higher success)
Deleted Files	Not Supported	Supported (variable success)

The Future of Digital Forensics and MSAB's Role

The landscape of digital technology is in a constant state of flux, with new devices, applications, and encryption methods emerging at a rapid pace. This presents an ongoing challenge for the digital forensics community. MSAB continues to invest heavily in research and development to stay at the forefront of these advancements.[15]

The evolution of the MSAB Ecosystem, with its emphasis on a holistic and scalable approach to digital forensics, demonstrates a clear understanding of the challenges faced by modern investigative agencies. By providing tools that empower both frontline personnel and expert forensic analysts, and by ensuring the integrity and admissibility of the evidence they recover, MSAB is poised to remain a critical contributor to the pursuit of justice in an increasingly digital world.

References

• 1. XRY (software) - Wikipedia [en.wikipedia.org]
• 2. MSAB — Trusted Partner in Digital Forensics | XAMN & XRY [msab.com]
• 3. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 4. msab.com [msab.com]
• 5. m.youtube.com [m.youtube.com]
• 6. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 7. secez.com [secez.com]
• 8. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 9. msab.com [msab.com]
• 10. Mobile Data Recovery - MSAB [msab.com]
• 11. msab.com [msab.com]
• 12. youtube.com [youtube.com]
• 13. MSAB Digital Forensics Frontline Solutions - MSAB [msab.com]
• 14. youtube.com [youtube.com]
• 15. youtube.com [youtube.com]

Core Principles of MSAB's Mobile Device Data Extraction Technology: A Technical Overview

This technical guide provides an in-depth analysis of the core principles underpinning the mobile device data extraction technology developed by MSAB, with a particular focus on their XRY product line. The content is tailored for researchers, scientists, and drug development professionals who may encounter mobile device data in their work and require a foundational understanding of the forensic methodologies employed for its extraction and preservation.

Foundational Principles of Mobile Forensics

Mobile forensics is a specialized domain within digital forensics focused on the recovery of digital evidence from mobile devices in a manner that is forensically sound. The primary objective is to preserve the integrity of the data, ensuring that it is admissible in legal or regulatory proceedings. MSAB's technology is built upon the principle of maintaining a secure and traceable chain of custody for the extracted data, from the initial acquisition to the final analysis and reporting.[1][2] A key feature of MSAB's approach is the use of a proprietary and secure XRY file format, which includes a full forensic audit trail to protect the integrity of the evidence.[1][3]

Core Data Extraction Methodologies

MSAB's XRY platform employs several distinct methods to extract data from mobile devices. The choice of methodology is often dictated by the make and model of the device, its operating system, and the security measures in place. The primary extraction techniques are Logical Extraction, Physical Extraction, and Filesystem Extraction.

Logical Extraction

Logical extraction involves communicating with the device's operating system to access and retrieve data.[4] This method is analogous to a user interacting with the device and accessing files and application data through the user interface. It is the fastest and least intrusive method of data extraction.[3]

Key Characteristics:

• Data Scope: Primarily recovers live and file system data that is accessible through the operating system.[3][4] This includes contacts, call logs, SMS/MMS messages, and data from installed applications.

• Speed: It is the quickest extraction method, making it suitable for on-site investigations.[3]

• Limitations: May not recover deleted data or data stored in protected areas of the device.

The logical extraction process can be conceptualized as a high-level API interaction with the device's operating system.

Logical Extraction Workflow

Physical Extraction

Physical extraction involves bypassing the device's operating system to create a bit-for-bit copy of the entire flash memory.[4][5][6] This is a more comprehensive method that can recover a wider range of data, including deleted files and data fragments.[5][6][7]

Key Characteristics:

• Data Scope: Recovers all data from the device's memory, including deleted files, file fragments, and data from unallocated space.[5][6]

• Security Bypass: Can often bypass device locks and encryption.[7]

• Complexity: This is a more technically advanced and time-consuming method that may require the device to be in a specific mode.

The physical extraction process provides a much deeper level of data acquisition compared to logical extraction.

Physical Extraction Workflow

Data Recovery and Reconstruction: File Carving

A core component of physical data extraction is the ability to recover files from the raw memory image, a process known as file carving. This technique is employed when the file system metadata is missing or corrupt, which is often the case for deleted files. File carving works by identifying file headers and footers (specific byte sequences that mark the beginning and end of a file type) within the raw data.

MSAB's tools utilize advanced carving algorithms to reconstruct files from the extracted data. While the specifics of their proprietary algorithms are not public, the general principles of file carving are well-established.

File Carving Techniques:

• Header/Footer Carving: The simplest form of carving, which looks for known file signatures.

• File Structure-Based Carving: Utilizes knowledge of the internal structure of a file type to validate and reconstruct the file.

• Content-Based Carving: Analyzes the content of data blocks to identify file fragments.

The file carving process is essential for recovering deleted evidence.

File Carving Process

Comparison of Extraction Methodologies

The selection of an appropriate data extraction methodology is a critical step in the forensic process. The following table provides a comparative overview of the primary methods employed by MSAB's technology.

Feature	Logical Extraction	Physical Extraction
Primary Goal	Quickly acquire user-accessible data	Create a complete bit-for-bit copy of the device's memory
Data Recovered	Live data, file system, application data	All data, including deleted files and data fragments
Intrusiveness	Low	High
Speed	Fast	Slow
Security Bypass	Limited	Can bypass locks and encryption
Technical Expertise	Basic	Advanced

Experimental Protocols and Validation

While detailed, step-by-step experimental protocols for MSAB's proprietary extraction techniques are not publicly available, the general forensic methodology follows a standardized process to ensure the integrity of the collected evidence.

General Forensic Protocol:

• Device Identification: The make, model, and operating system of the device are identified.

• Isolation: The device is isolated from all networks (e.g., using a Faraday bag) to prevent remote alteration or wiping of data.

• Extraction Method Selection: Based on the device and the objectives of the examination, the appropriate extraction method (Logical or Physical) is chosen.

• Data Acquisition: The XRY software is used to perform the data extraction. All actions are logged to maintain a chain of custody.

• Data Hashing: Cryptographic hashes (e.g., SHA-1, MD5) are generated for the extracted data to ensure its integrity. Any subsequent analysis is performed on a copy of the original extracted data.

• Analysis and Reporting: The extracted data is analyzed using forensic software, such as MSAB's XAMN, and a detailed report is generated.

The validation of mobile forensic tools is a critical aspect of ensuring the reliability of the evidence they produce. Independent testing and verification are essential to confirm that the tools accurately extract and report data without altering the original evidence.[8][9][10]

Conclusion

MSAB's mobile device data extraction technology provides a comprehensive suite of tools for forensic investigators. The core principles of their technology are rooted in the established methodologies of logical and physical data extraction, with a strong emphasis on maintaining the forensic integrity of the collected evidence. While specific quantitative performance data and detailed proprietary protocols are not publicly disclosed, the underlying principles of their technology are consistent with best practices in the field of digital forensics. For researchers and scientists, understanding these foundational principles is crucial when assessing the reliability and scope of data extracted from mobile devices.

References

• 1. msab.com [msab.com]
• 2. msab.com [msab.com]
• 3. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 4. Mobile data extraction - MSAB [msab.com]
• 5. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 6. msab.com [msab.com]
• 7. certifiedsystemsgroup.com [certifiedsystemsgroup.com]
• 8. researchgate.net [researchgate.net]
• 9. SANS Institute: Six Steps to Successful Mobile Validation [belkasoft.com]
• 10. Six Steps to Mobile Validation – Working Together for the Common Good | SANS Institute [sans.org]

The MSAB Ecosystem: A Technical Guide for Digital Forensic Science

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Micro Systemation AB (MSAB) ecosystem, a suite of integrated software and hardware solutions for digital forensic science. The guide details the core components of the ecosystem, their functionalities, and the methodologies for their application in digital evidence extraction, analysis, and management.

Introduction to the MSAB Ecosystem

The MSAB ecosystem is a comprehensive suite of digital forensics tools designed to empower law enforcement, intelligence agencies, and other organizations in conducting effective digital investigations.[1] The core of the ecosystem consists of three main product families: XRY for data extraction, XAMN for data analysis, and XEC for management.[1] This integrated approach ensures a seamless workflow from evidence acquisition to reporting, enhancing the efficiency and effectiveness of digital forensic investigations.[1]

The ecosystem is deployed across various platforms to suit different operational needs, including:

• MSAB Office: An all-in-one mobile forensic system for digital forensic labs.

• MSAB Field: A ruggedized solution for mobile units operating in demanding conditions.

• MSAB Kiosk: A turnkey touchscreen terminal for simplified extractions in controlled environments, often used by frontline personnel.

• MSAB Tablet: A portable solution for on-scene data recovery.[2][3]

Core Components and Functionalities

The MSAB ecosystem is built around three core products that work in concert to provide a complete digital forensics solution.

XRY: Digital Evidence Extraction

XRY is a purpose-built software and hardware solution for the forensically sound extraction of data from a wide range of digital devices, including mobile phones, tablets, GPS units, and memory cards.[4] It is designed to recover data in a manner that preserves the integrity of the evidence for use in legal proceedings.[4]

Key Extraction Methodologies:

• Logical Extraction: This is the quickest method and involves communicating with the device's operating system to access and recover live and file system data.[4] It is akin to an automated process of manually examining each screen and recording the displayed information.[4]

• Physical Extraction: This method bypasses the device's operating system to perform a bit-by-bit copy of the memory, often enabling the recovery of deleted or hidden data.

• XRY Photon: This feature provides an automated way to capture and document encrypted application data from Android devices, saving significant time compared to manual processes.[4]

• XRY Pro: This advanced tool provides access to the most challenging and secure devices through unique exploits and brute-forcing techniques.[5][6]

Quantitative Data: Device and Application Support

The following table summarizes the reported device and application support for XRY. It is important to note that these numbers are subject to change with each software update.

Metric	Reported Figures	Source
Supported Device Profiles	Over 43,000 (as of Feb 2023)	[7]
Supported App Profiles	453 (as of Feb 2023)	[7]
Supported App Versions	Over 4,338 (as of Feb 2023)	[7]
Supported Device Profiles	Over 42,000 (as of May 2022)	[8]
Supported App Profiles	440 (as of May 2022)	[8]
Supported App Versions	Over 4,120 (as of May 2022)	[8]

XAMN: Digital Evidence Analysis

XAMN is the analytical tool within the MSAB ecosystem, designed to help investigators search, filter, and visualize large volumes of mobile data to uncover critical evidence.[3] It provides a suite of tools to connect the dots and build cases that can be presented in court.[3]

Key Analytical Features:

• Unified Interface: XAMN allows for the simultaneous analysis of data from multiple extractions, including logical, physical, and cloud data.[9]

• Powerful Filtering: Users can filter data by numerous criteria, including content category, text, time, and whether the data has been deleted.[10]

• Multiple Viewing Options: XAMN offers various ways to visualize data, such as a timeline view, geographical view, chat view, and connection view, to help investigators identify relationships and patterns.[11]

• Reporting: The software includes a "Report Builder" for creating customized and forensically sound reports for legal proceedings.[11][12]

XAMN Product Tiers:

• XAMN Viewer: A free, simplified tool for viewing, analyzing, and reporting on mobile device data.[10][13]

• XAMN Spotlight: The primary analysis tool with advanced filtering and search capabilities.[9]

• XAMN Horizon: Adds timeline, geographic, and connection viewing capabilities to Spotlight.

• XAMN Elements: An advanced hex carving tool for reconstructing and validating undecoded or fragmented data.[14]

XEC Director: Centralized Management

XEC Director is a centralized management solution that allows organizations to connect and manage all their MSAB mobile forensic tools across a network.[15][16] This is particularly crucial for large organizations with multiple users and locations.

Key Management Capabilities:

• User Management: Administrators can create and manage users, assign permissions, and set workflow restrictions based on skill levels.[17]

• Centralized Updates: Software updates and licenses can be deployed remotely to all connected systems, ensuring consistency and reducing administrative overhead.[18]

• Activity Logging and Reporting: XEC Director logs all user activities, providing a detailed audit trail.[17] This data can be used to generate management reports on system usage and user performance.[18]

• Workflow Control: Organizations can create and enforce standardized workflows for data extraction, ensuring compliance with internal policies and legal requirements.[18]

Experimental Protocols: A Digital Forensic Workflow

The following section outlines a detailed methodology for conducting a digital forensic examination using the MSAB ecosystem. This protocol is designed to ensure a forensically sound process from evidence acquisition to reporting.

Phase 1: Evidence Acquisition with XRY

This phase focuses on the extraction of data from a digital device using XRY.

Protocol for Logical Extraction:

• Preparation:

  • Ensure the XRY software and hardware are up to date.

  • Document the case details, including the exhibit number and a description of the device.

  • Power on the XRY system and launch the XRY software.

• Device Connection and Identification:

  • Connect the subject device to the XRY hardware using the appropriate cable.

  • Follow the on-screen instructions within the XRY software to place the device in the correct mode for communication.

  • Allow XRY to automatically identify the device make and model. If automatic identification fails, manually select the device from the supported list.

• Extraction Configuration:

  • Select "Logical Extraction" as the extraction method.

  • Choose an extraction profile. A "Full Logical" extraction will attempt to recover all available data. Triage profiles can be used to target specific data types for faster acquisition.

  • Define the location to save the XRY extraction file.

• Data Extraction:

  • Initiate the extraction process. The XRY software will display the progress of the extraction.

  • Do not interact with the device during the extraction unless prompted by the software.

  • Upon completion, XRY will generate a secure and tamper-proof .xry file containing the extracted data and a detailed log of the extraction process.

• Verification:

  • Verify the hash value of the generated .xry file to ensure its integrity.

  • Disconnect the device and document the completion of the extraction.

Phase 2: Data Analysis with XAMN

This phase involves the analysis of the extracted data using XAMN.

Protocol for Data Analysis:

• Case Creation and Data Import:

  • Launch the XAMN software and create a new case, entering relevant case information.

  • Import the .xry file generated in Phase 1 into the case. XAMN will process and index the data.

• Initial Triage and Filtering:

  • Use the "Quick Views" to get an immediate overview of key data categories such as calls, messages, and images.[11]

  • Apply filters to narrow down the data based on keywords, timeframes, or data types. For example, filter for all messages sent within a specific date range.

• In-depth Analysis and Visualization:

  • Utilize the different viewing modes to analyze the data from various perspectives:

    • Timeline View: Reconstruct a chronological sequence of events.

    • Connection View: Identify relationships and communication patterns between individuals.

    • Geographic View: Map out the locations where events occurred based on geotagged data.

    • Chat View: Reconstruct conversations from messaging applications.

• Evidence Identification and Tagging:

  • As relevant pieces of evidence are identified, tag them as "Important" or with custom tags to organize findings.[11]

  • Use the "Examiner Notes" feature to add context and annotations to specific items of evidence.

• Reporting:

  • Use the "Report Builder" to create a comprehensive and customized forensic report.

  • Drag and drop tagged evidence and other relevant findings into the report.

  • Export the report in various formats (e.g., PDF, Word, Excel) for dissemination.[10]

Visualization of Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key workflows and logical relationships within the MSAB ecosystem.

Digital Forensic Workflow

Caption: High-level digital forensic workflow using the MSAB ecosystem.

XAMN Data Analysis Logical Flow

Caption: Logical flow for data analysis within the MSAB XAMN software.

Conclusion

The MSAB ecosystem provides a comprehensive and integrated suite of tools for digital forensic investigations. From the forensically sound extraction of data with XRY to the in-depth analysis and visualization with XAMN, and the centralized management with XEC Director, the ecosystem offers a robust workflow for digital evidence handling. The detailed protocols and methodologies outlined in this guide provide a framework for researchers, scientists, and other professionals to effectively utilize the MSAB ecosystem in their respective fields, ensuring the integrity and admissibility of digital evidence. The continuous development of the MSAB products, with expanding device and application support, underscores its importance as a critical tool in the field of digital forensic science.

References

• 1. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 2. Resources - MSAB [msab.com]
• 3. MSAB — Trusted Partner in Digital Forensics | XAMN & XRY [msab.com]
• 4. MSAB XRY ver.9.4 and XAMN ver. 6.pdf [slideshare.net]
• 5. XRY Pro - MSAB [msab.com]
• 6. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 7. XRY 10.4.1: More devices, more apps, more extractions - MSAB [msab.com]
• 8. XRY 10.1.1 Released today - More devices, more apps, more extractions, more data - MSAB [msab.com]
• 9. msab.com [msab.com]
• 10. msab.com [msab.com]
• 11. msab.com [msab.com]
• 12. XAMN Pro — A New Level of Analytics in Mobile Forensics | MSAB [msab.com]
• 13. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 14. Digital Investigators - MSAB [msab.com]
• 15. XEC Director - MSAB [msab.com]
• 16. XEC - digital evidence management software - MSAB [msab.com]
• 17. msab.com [msab.com]
• 18. forensicfocus.com [forensicfocus.com]

Preserving the Digital Thread: A Technical Guide to MSAB's Role in the Chain of Custody

A deep dive into the methodologies and technologies that ensure the integrity of digital evidence from collection to courtroom.

In the realm of scientific research and drug development, the principles of data integrity and a verifiable chain of custody are paramount. Just as a laboratory sample's journey must be meticulously documented to ensure the validity of experimental results, digital evidence in forensic investigations requires an unbroken and auditable trail. This technical guide explores the pivotal role of Micro Systemation AB (MSAB) in establishing and maintaining the chain of custody for digital evidence, a process critical for its admissibility in legal proceedings and for the verification of digital findings.

MSAB, a global leader in digital forensic technology, provides a suite of tools designed to extract, analyze, and manage data from mobile devices in a forensically sound manner.[1][2] This guide will dissect the technical underpinnings of MSAB's ecosystem, focusing on how its products, primarily XRY and XAMN, are engineered to uphold the integrity of digital evidence at every stage of an investigation.

The Foundation of Trust: The Chain of Custody in Digital Forensics

The chain of custody for digital evidence is the chronological documentation of its handling, from initial seizure to its presentation in court.[3][4] A single lapse in this chain can render evidence inadmissible, jeopardizing an entire investigation.[4] MSAB's solutions are built with this principle at their core, incorporating features that create a robust and defensible workflow.

The core tenets of a secure chain of custody for digital evidence, as supported by MSAB's tools, include:

• Integrity: Ensuring the evidence has not been altered or tampered with.

• Authenticity: Verifying that the evidence is what it purports to be.

• Accountability: Tracking every individual who has handled the evidence.

• Auditability: Providing a detailed log of all actions performed on the evidence.

MSAB's Technological Framework for a Secure Chain of Custody

MSAB's product ecosystem, encompassing XRY for data extraction, XAMN for analysis, and XEC for management, creates a controlled environment for handling digital evidence.[1][2] This integrated approach is designed to minimize the risk of contamination and provide a comprehensive audit trail.

Data Extraction with XRY: The First Link in the Chain

The initial extraction of data from a mobile device is a critical juncture where the chain of custody begins. MSAB's XRY software is designed to perform this process in a manner that is both forensically sound and extensively documented.

Key Methodologies:

• Write Protection: While not explicitly detailed in the provided search results, standard forensic practice, which tools like XRY adhere to, involves mechanisms to prevent writing data back to the source device, thus preserving its original state.

• Secure File Format (.XRY): XRY utilizes a proprietary, secure file format to store extracted data.[5][6] This format is designed to be tamper-proof and includes a full forensic audit trail.[4][6] A key feature of this format is the option to use 256-bit encryption, significantly enhancing the security and integrity of the evidence from the moment of extraction.[3][7]

• Hashing Algorithms: To verify the integrity of the extracted data, XRY employs hash algorithms.[6] A hash function creates a unique digital fingerprint of the data. Any change to the data, no matter how small, will result in a different hash value. This allows investigators to demonstrate that the evidence presented is identical to what was originally extracted.

Table 1: Chain of Custody Features in MSAB XRY

Feature	Description	Technical Implementation
Secure File Container	Proprietary .XRY file format designed for forensic integrity.	Tamper-proof container with a full audit trail.[4][6]
Data Encryption	Option to encrypt the .XRY file to protect data confidentiality.	256-bit encryption.[3][7]
Data Integrity Verification	Method to ensure that the extracted data has not been altered.	Use of hash algorithms to create a unique digital fingerprint of the data.[6]
Forensic Audit Trail	A log of the extraction process.	The .XRY file format includes a full forensic audit trail.[4][6]

Analysis with XAMN: Maintaining the Chain

Once data is extracted, the analysis phase begins. MSAB's XAMN software provides the tools to examine the extracted information while meticulously maintaining the chain of custody.

Key Methodologies:

• Detailed Audit Logging: XAMN Pro features a comprehensive audit logging function that records all actions taken by the analyst.[8][9] This includes opening files, viewing artifacts, applying filters, and exporting data.[9] This detailed log is crucial for demonstrating the transparency and reproducibility of the analysis process.

• Case and Report Building: XAMN includes a "Report Builder" function that allows investigators to create customized and standardized reports.[10][11][12] These reports can include detailed information about the chain of custody, the individuals involved, and the analytical steps taken, ensuring a complete and well-documented presentation of the findings.[10][11][12]

Table 2: Chain of Custody Features in MSAB XAMN

Feature	Description	Technical Implementation
Comprehensive Audit Log	Records all user actions during the analysis process.	Detailed logging of activities such as file access, artifact viewing, and filtering.[8][9]
Standardized Reporting	Creation of professional and consistent forensic reports.	"Report Builder" with customizable templates that can include chain of custody details.[10][11][12]
Data Segregation	Ability to manage and analyze data from multiple sources within a single case file.	XAMN allows for the import and analysis of multiple .XRY files in a single interface.[13][14]

Visualizing the Workflow: The MSAB Chain of Custody Process

To better illustrate the flow of digital evidence within the MSAB ecosystem and the preservation of the chain of custody, the following diagrams are provided.

Caption: High-level workflow of the digital evidence chain of custody using MSAB tools.

Caption: Logical flow of data during a forensically sound extraction with MSAB XRY.

Compliance and Best Practices: Adherence to ISO 17025

The international standard ISO/IEC 17025 provides the general requirements for the competence of testing and calibration laboratories, including those in the field of digital forensics.[11][15][16] Adherence to this standard is increasingly becoming a mandatory requirement for digital forensic labs to ensure the quality and traceability of their results.[15]

MSAB's solutions, with their emphasis on customizable and locked-down workflows, can be configured to help organizations comply with the stringent requirements of ISO 17025.[17] The detailed audit logs in XAMN and the secure, documented nature of XRY extractions provide the necessary evidence of a controlled and repeatable process, which is a cornerstone of the ISO 17025 standard.

Conclusion

For researchers, scientists, and drug development professionals who rely on the unassailable integrity of data, the methodologies employed by MSAB in the realm of digital forensics offer a compelling parallel. The meticulous attention to maintaining a verifiable chain of custody, from the initial data extraction to the final report, ensures that digital evidence can withstand the rigorous scrutiny of legal and scientific review. Through a combination of secure file formats, robust encryption, comprehensive audit logging, and workflows designed for compliance, MSAB provides a foundational layer of trust in the digital evidence lifecycle. This commitment to data integrity is not just a feature of their products; it is a fundamental requirement for the pursuit of truth in any data-driven discipline.

References

• 1. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 2. MSAB Digital Forensics Frontline Solutions - MSAB [msab.com]
• 3. XRY, the MSAB extraction solution, comes with new features centered on ensuring the chain of custody of digital evidence - MSAB [msab.com]
• 4. intercept.ws [intercept.ws]
• 5. XRY Pro - MSAB [msab.com]
• 6. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 7. news.cision.com [news.cision.com]
• 8. MSAB launches a flagship feature – a new MTK Exploit that allows investigators to access data in more locked devices - MSAB Newsroom [newsroom.msab.com]
• 9. youtube.com [youtube.com]
• 10. New ISO standard for digital evidence - MSAB [msab.com]
• 11. sytech-consultants.com [sytech-consultants.com]
• 12. scholarship.law.nd.edu [scholarship.law.nd.edu]
• 13. forensicfocus.com [forensicfocus.com]
• 14. msab.com [msab.com]
• 15. forensicnotes.com [forensicnotes.com]
• 16. ISO Compliance in Digital Labs: How to Ensure Quality and Traceability [confience.io]
• 17. m.youtube.com [m.youtube.com]

A Technical Review of MSAB Technologies in Academic Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

The term "MSAB" in recent academic literature refers to two distinct and significant areas of therapeutic development: Multispecific Antibodies (MsAbs) and a small molecule inhibitor known as MSAB that targets the Wnt/β-catenin signaling pathway. This technical guide provides an in-depth review of the core technologies, experimental validation, and therapeutic potential of both of these innovative approaches in academic research and drug development.

Part 1: Multispecific Antibodies (MsAbs)

Multispecific antibodies are engineered proteins capable of binding to two or more different epitopes simultaneously.[1] This ability to engage multiple targets allows for novel mechanisms of action that are not achievable with traditional monoclonal antibodies, such as redirecting immune cells to tumor cells, simultaneously blocking multiple signaling pathways, and enhancing binding avidity to cancer cells.[2][3]

Core Engineering Strategies and Formats

The generation of MsAbs involves sophisticated protein engineering to ensure correct chain pairing and assembly, stability, and optimal biological activity. Several formats have been developed, each with unique characteristics.

• IgG-like Formats: These retain the basic structure of a conventional IgG molecule, which often confers favorable pharmacokinetic properties. Examples include:

  • Knobs-in-Holes (KiH): Steric hindrance is engineered into the CH3 domains of the heavy chains to promote heterodimerization.

  • Common Light Chain: Two different heavy chains are co-expressed with a single common light chain, simplifying the pairing process.

  • CrossMab: Domains of the Fab region are swapped to ensure correct light chain association with the cognate heavy chain.

• Antibody Fragment-Based Formats: These formats are smaller and may offer better tumor penetration, but often have shorter half-lives. Examples include:

  • Bispecific T-cell Engagers (BiTEs®): Two single-chain variable fragments (scFvs) are linked together, one targeting a tumor antigen and the other targeting CD3 on T-cells.[2]

  • Diabodies: Composed of two different scFv fragments that dimerize.

  • Tandem scFvs (taFv): Two scFvs are connected by a flexible linker.

Mechanisms of Action

The therapeutic efficacy of MsAbs stems from their ability to mediate novel biological functions:

• Immune Cell Redirection: By simultaneously binding to a tumor-associated antigen and an activating receptor on an immune cell (e.g., CD3 on T-cells or CD16a on NK cells), MsAbs can physically bridge the two, leading to targeted tumor cell lysis.[2][3]

• Dual Receptor Blockade: MsAbs can target two different signaling receptors on a cancer cell, leading to a more complete pathway inhibition and potentially overcoming resistance mechanisms.

• Enhanced Avidity and Specificity: Targeting two different antigens on the same cancer cell can increase the overall binding strength (avidity) and improve the therapeutic window by selectively targeting cells that co-express both antigens.

Quantitative Data from Preclinical and Clinical Studies

The following tables summarize key quantitative data for representative MsAbs that have been extensively studied in academic research and clinical trials.

Table 1: Preclinical Binding Affinity and Cytotoxicity of Amivantamab (EGFR x c-MET)

Parameter	Cell Line	Value	Reference
EGFR Binding (KD)	-	Not explicitly stated	[1]
c-MET Binding (KD)	-	Not explicitly stated	[1]
ADCC Activity	NSCLC cells	Positively correlated with EGFR expression	[1]

Table 2: Clinical Efficacy of Mosunetuzumab (CD20 x CD3) in Follicular Lymphoma

Clinical Trial / Cohort	Number of Patients (n)	Overall Response Rate (ORR)	Complete Response (CR) Rate	Reference
Phase II Study (Relapsed/Refractory)	90	80%	60%	[4]
Subcutaneous (Advanced FL)	-	95%	82%	[5]
MorningSun Study (Untreated High-Burden)	102	87%	61%	[6]

Table 3: Clinical Efficacy of Amivantamab in EGFR Exon 20 Insertion NSCLC

| Clinical Trial / Cohort | Number of Patients (n) | Overall Response Rate (ORR) | Clinical Benefit Rate (CBR) | Median Duration of Response (DoR) | Reference | | :--- | :--- | :--- | :--- | :--- | | CHRYSALIS (Post-Platinum Chemo) | 81 | 40% | 74% | 11.1 months |[7] | | Treatment-Naïve (with Lazertinib) | 20 | 100% | 100% | Not Reached |[7] |

Experimental Protocols

This protocol outlines a general method for evaluating the ability of an MsAb to induce ADCC, as described for amivantamab.[1]

• Cell Culture:

  • Target tumor cells (e.g., NSCLC cell lines with varying EGFR and c-MET expression) are cultured in appropriate media.

  • Effector cells, typically Natural Killer (NK) cells isolated from peripheral blood mononuclear cells (PBMCs) of healthy donors, are prepared.

• ADCC Assay:

  • Target cells are seeded in a 96-well plate.

  • The MsAb is added at various concentrations.

  • Effector cells are added to the wells at a specific effector-to-target (E:T) ratio.

  • The plate is incubated for a defined period (e.g., 4-6 hours) at 37°C.

• Quantification of Cell Lysis:

  • Cell lysis is quantified using a lactate dehydrogenase (LDH) release assay or a fluorescence-based cytotoxicity assay.

  • The percentage of specific lysis is calculated relative to control wells (target cells alone, target cells with effector cells, and maximum lysis control).

• Data Analysis:

  • The results are plotted as a dose-response curve, and the EC50 value (the concentration of antibody that induces 50% of the maximum specific lysis) is determined.

This protocol provides a generalized framework for a Phase II clinical trial investigating an MsAb in hematological malignancies, based on published studies of mosunetuzumab.[4][8]

• Patient Population:

  • Enroll patients with relapsed or refractory follicular lymphoma who have received at least two prior lines of therapy.

  • Key inclusion criteria include measurable disease and adequate organ function.

• Treatment Regimen:

  • Administer the MsAb intravenously in 21-day cycles.

  • Employ a step-up dosing schedule in the first cycle to mitigate the risk of cytokine release syndrome (CRS). For example:

    • Cycle 1, Day 1: 1 mg

    • Cycle 1, Day 8: 2 mg

    • Cycle 1, Day 15: 60 mg

    • Cycle 2 onwards, Day 1: 60 mg

  • Continue treatment for a fixed duration (e.g., 8 cycles) for patients who achieve a complete response, with the option for extended treatment for those with a partial response or stable disease.

• Endpoints:

  • Primary Endpoint: Complete response (CR) rate as assessed by an independent review committee.

  • Secondary Endpoints: Overall response rate (ORR), duration of response (DoR), progression-free survival (PFS), overall survival (OS), and safety.

• Safety Monitoring:

  • Closely monitor patients for adverse events, with a particular focus on CRS and neurotoxicity.

  • Grade adverse events according to standard criteria (e.g., CTCAE).

Visualizations

Mechanism of a T-cell redirecting multispecific antibody.

General workflow for multispecific antibody development.

Part 2: The Small Molecule Inhibitor MSAB

In a distinct area of cancer research, MSAB (methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate) has been identified as a potent and selective small molecule inhibitor of the Wnt/β-catenin signaling pathway.[9] Dysregulation of this pathway is a critical driver in the development and progression of various human cancers, making it a key therapeutic target.[9]

Core Technology and Mechanism of Action

MSAB was discovered through a cell-based high-throughput screen for compounds that inhibit T-cell factor (TCF)-dependent luciferase reporter activity.[9] Its mechanism of action involves the direct binding to β-catenin, which promotes its ubiquitination and subsequent degradation by the proteasome.[9][10] This leads to a reduction in the nuclear accumulation of β-catenin and the downregulation of its target genes, which are involved in cell proliferation and survival.[9][10]

Quantitative Data from In Vitro and In Vivo Studies

The following tables summarize key quantitative data from the seminal study by Hwang et al. (2016) that first characterized MSAB.[9]

Table 4: In Vitro Activity of MSAB

Assay	Cell Line	Parameter	Value	Reference
TCF Luciferase Reporter	HCT116	IC50	~1 µM	[9]
Cell Viability (Wnt-dependent)	HCT116, HT115, H23	IC50	2-5 µM	[9]
Cell Viability (Wnt-independent)	H460, A673	Effect	Little effect up to 10 µM	[9]

Table 5: In Vivo Efficacy of MSAB in Xenograft Models

Xenograft Model	Treatment	Tumor Growth Inhibition	Reference
HCT116 (Wnt-dependent)	20 mg/kg, i.p. daily	Significant reduction in tumor volume and weight	[9]
HT115 (Wnt-dependent)	20 mg/kg, i.p. daily	Significant reduction in tumor volume and weight	[9]
H23 (Wnt-dependent)	20 mg/kg, i.p. daily	Significant reduction in tumor volume and weight	[9]
H460 (Wnt-independent)	20 mg/kg, i.p. daily	Little effect on tumor growth	[9]

Experimental Protocols

This protocol is based on the methodology used to identify MSAB.[9]

• Cell Line and Reporter Construct:

  • Use a cancer cell line with constitutively active Wnt signaling (e.g., HCT116, which has a mutant β-catenin).

  • Stably transfect the cells with a TCF-dependent luciferase reporter construct (TOP-Luc) and a control reporter (e.g., CMV-Luc).

• Compound Screening:

  • Seed the reporter cells in 384-well plates.

  • Add compounds from a small molecule library at a fixed concentration (e.g., 10 µM).

  • Incubate for a defined period (e.g., 24 hours).

• Luciferase Assay:

  • Measure luciferase activity using a commercial luciferase assay system and a plate reader.

  • Normalize TOP-Luc activity to CMV-Luc activity to control for non-specific effects on transcription and cell viability.

• Hit Identification and Validation:

  • Identify initial "hits" as compounds that reduce normalized TOP-Luc activity below a certain threshold (e.g., 50% of DMSO control).

  • Validate hits by performing dose-response curves to determine IC50 values.

  • Conduct secondary assays, such as measuring the expression of endogenous Wnt target genes (e.g., Axin2, c-Myc) by qRT-PCR or Western blot.

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a Wnt inhibitor like MSAB in a mouse model.[9]

• Animal Model:

  • Use immunodeficient mice (e.g., nude mice).

  • Subcutaneously inject Wnt-dependent (e.g., HCT116) and Wnt-independent (e.g., H460) cancer cells into the flanks of the mice.

• Treatment:

  • When tumors reach a palpable size (e.g., ~50-100 mm³), randomize the mice into treatment and control groups.

  • Administer MSAB (e.g., 10-20 mg/kg) or vehicle control intraperitoneally (i.p.) daily for a specified period (e.g., 2-3 weeks).

• Tumor Measurement:

  • Measure tumor volume with calipers every 2-3 days.

  • Calculate tumor volume using the formula: (length x width²)/2.

• Endpoint Analysis:

  • At the end of the study, euthanize the mice and excise the tumors.

  • Measure the final tumor weight.

  • Perform downstream analyses on tumor tissue, such as Western blotting for Wnt pathway proteins (e.g., active β-catenin, cleaved caspase-3) and TUNEL staining for apoptosis.

Visualizations

Mechanism of action of the small molecule inhibitor MSAB.

Workflow for an in vivo xenograft study of MSAB.

References

• 1. researchgate.net [researchgate.net]
• 2. Amivantamab: A Novel Advance in the Treatment of Non-small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparative effectiveness between mosunetuzumab monotherapy clinical trial and real-world data in relapsed/refractory follicular lymphoma in third or subsequent lines of systemic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Extended follow-up results from the MITHIC-FL1 trial: subcutaneous mosunetuzumab for advanced FL | VJHemOnc [vjhemonc.com]
• 6. Interim results from the MorningSun study: mosunetuzumab for high-tumor burden FL | VJHemOnc [vjhemonc.com]
• 7. onclive.com [onclive.com]
• 8. Safety and efficacy of mosunetuzumab, a bispecific antibody, in patients with relapsed or refractory follicular lymphoma: a single-arm, multicentre, phase 2 study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Direct Targeting of β-Catenin by a Small Molecule Stimulates Proteasomal Degradation and Suppresses Oncogenic Wnt/β-Catenin Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

The MSAB Software Suite: A Technical Overview of Core Features and Capabilities for Digital Data Analysis

The MSAB (Micro Systemation AB) software suite represents a comprehensive ecosystem for the extraction, analysis, and management of data from digital devices. This technical guide provides an in-depth look at the core components of the suite—XRY for data extraction, XAMN for analysis, and XEC for management—tailored for researchers, scientists, and drug development professionals who may encounter digital data in their work. The suite is designed to ensure the integrity of digital evidence from its initial collection to its final analysis and reporting.[1][2]

Core Components of the MSAB Ecosystem

The MSAB software suite is built upon three primary, interconnected products:

• MSAB XRY (Extract): The data extraction tool designed to recover data from a wide range of digital devices, including mobile phones, GPS units, and memory cards.[3][4]

• MSAB XAMN (Analyze): The analysis software used to view, search, filter, and analyze the data extracted by XRY.[5][6]

• MSAB XEC (Manage): A management tool that provides oversight and control over the digital forensics process, ensuring consistency and quality.[7]

The seamless integration of these components is designed to create an efficient workflow, from data acquisition to the generation of court-ready reports.[1]

MSAB XRY: Data Extraction Capabilities

XRY is the foundational tool for data extraction within the MSAB suite, supporting a vast number of device profiles and app versions.[8] It is engineered to perform extractions in a forensically sound manner, preserving the integrity of the original data.[1]

Key Extraction Features:

• Logical and Physical Extraction: XRY can perform both logical extractions, which involve communication with the device's operating system, and physical extractions, which bypass the operating system to access raw memory data.[9] This allows for the recovery of both live and deleted data.[9]

• Broad Device and App Support: The software is continuously updated to support the latest mobile devices, operating systems (including iOS and Android), and applications.[10]

• Passcode and Encryption Bypass: XRY incorporates features to bypass or recover passcodes and overcome certain encryption challenges on locked devices.[9]

• Selective Data Extraction: To address privacy concerns and streamline investigations, XRY allows for the selective extraction of data from specified apps or timeframes.[10]

• Secure File Format: Extracted data is stored in a secure and encrypted .xry file format, which includes a full forensic audit trail to ensure the chain of custody.[1][9]

XRY Pro: Advanced Extraction

For the most challenging and secure devices, MSAB offers XRY Pro, which provides advanced capabilities, including unique exploits developed by MSAB to gain access to locked devices.[9] A key feature introduced in XRY Pro is BruteStorm Surge , a technology that utilizes the power of GPUs to accelerate the cracking of long or complex passcodes.

Feature	Description
Extraction Types	Logical, Physical, Filesystem
Supported Devices	Mobile phones, GPS devices, tablets, memory cards
Operating Systems	iOS, Android, KaiOS, and others
Data Recovery	Live data, deleted data, protected data
Security Bypass	Passcode bypass, encryption bypass, advanced exploits (XRY Pro)
File Format	Secure and encrypted .xry with audit trail
Special Features	Selective data extraction, BruteStorm Surge (XRY Pro)

MSAB XAMN: Data Analysis and Visualization

Once data is extracted with XRY, XAMN is used for in-depth analysis. It is designed to handle large volumes of data efficiently, allowing users to quickly find relevant information.[6]

Core Analysis Capabilities:

• Unified Interface: XAMN can load multiple extraction files simultaneously, enabling cross-case and cross-device analysis.[6]

• Powerful Filtering and Searching: The software offers a wide range of filters and search options to narrow down data based on various criteria, such as keywords, dates, and data types.[5][6]

• Multiple Data Views: XAMN provides several ways to visualize data, including a timeline view, chat view, and geographical view, to help identify patterns and connections.[5]

• Person Identification: This feature automatically detects and suggests matching individuals with the same identity across different data sources.[10]

• Connection View: This allows investigators to visualize connections between individuals who have been in contact with each other.[10]

• Reporting: XAMN includes a Report Builder for creating customized and court-ready reports with drag-and-drop functionality.[6]

Feature	Description
Data Input	Multiple .xry files, Cellebrite UFDR, GrayKey files
Analysis Views	List, Grid, Timeline, Conversation, Geographical, Connections
Search and Filter	Keyword search, date/time filtering, data category filtering
Data Recovery	Viewing of decoded data, access to raw hex data
Reporting	Customizable reports, various export formats (PDF, XML, etc.)
Special Features	Person Identification, Connection View, Project VIC integration

MSAB XEC: Management and Workflow Control

XEC Director is the management component of the MSAB suite, designed to provide centralized control and oversight of the entire digital forensics workflow.[7]

Key Management Features:

• Centralized Software Updates: XEC allows for the remote deployment of software updates to all connected XRY clients, ensuring that all users are on the latest version.[7]

• User and Case Management: It provides tools for managing users, assigning permissions, and tracking case progress.[7]

• Workflow Enforcement: Organizations can create and enforce standardized workflows to ensure consistency and quality in their digital forensics processes.[7]

• Audit and Reporting: XEC logs user actions and generates reports on usage and system status, providing a comprehensive audit trail.[11]

Feature	Description
Client Management	Centralized updates for XRY clients
User Management	Role-based access control, user permission settings
Workflow Control	Enforcement of standardized procedures
Auditing	Logging of user actions and system events
Reporting	Generation of usage statistics and system reports

Experimental Protocols and Methodologies

While detailed, step-by-step experimental protocols are proprietary and not publicly available, the general workflow for a digital forensic investigation using the MSAB suite can be outlined as follows:

• Device Seizure and Preparation: The subject device is seized and documented. The appropriate cables and hardware from the MSAB kit are selected.

• Extraction with XRY:

  • The device is connected to the XRY system.

  • The user selects the appropriate device profile.

  • The type of extraction (logical or physical) is chosen based on the investigation's needs and the device's support level.

  • XRY then proceeds with the data extraction, creating a secure .xry file.

• Analysis in XAMN:

  • The .xry file is opened in XAMN.

  • Initial data triage is performed using filters to narrow down the dataset (e.g., by date range or communication type).

  • Keyword searches are conducted for relevant terms.

  • The various data views (e.g., timeline, conversation, connection) are used to identify patterns and relationships.

  • Relevant findings are tagged and bookmarked.

• Reporting:

  • The tagged and bookmarked items are compiled into a report using the XAMN Report Builder.

  • The report is exported in the desired format for dissemination.

Visualizing Workflows and Relationships

The following diagrams illustrate the logical relationships and workflows within the MSAB ecosystem.

Caption: High-level architecture of the MSAB software ecosystem.

References

• 1. msab.com [msab.com]
• 2. forensicfocus.com [forensicfocus.com]
• 3. Digital Forensic Platform for Mobile & Tablets | MSAB [msab.com]
• 4. MSAB XRY ver.9.4 and XAMN ver. 6.pdf [slideshare.net]
• 5. forensicfocus.com [forensicfocus.com]
• 6. msab.com [msab.com]
• 7. CASE STUDY: Two UK Police Forces - MSAB [msab.com]
• 8. benchmarkmagazine.com [benchmarkmagazine.com]
• 9. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 10. Quickly read out phones at a crime scene with XRY - DataExpert EN [dataexpert.eu]
• 11. Digital Investigations Meet Remarkable Innovation in MSAB’s Latest Major Release - MSAB [msab.com]

Foundational Concepts of XRY, XAMN, and XEC: A Technical Guide for Digital Forensic Researchers and Professionals

An In-depth Technical Guide on the Core Functionalities of the MSAB Digital Forensics Suite

Audience: Digital forensic researchers, investigators, and professionals in related scientific fields.

Introduction

In the realm of scientific research and development, particularly in fields requiring stringent data integrity and analysis, the tools utilized for data extraction and examination are of paramount importance. While the terms XRY, XAMN, and XEC might be misconstrued in a life sciences context, they represent a powerful and integrated suite of tools for digital forensics, developed by the Swedish company MSAB. This guide provides a foundational overview of these tools, recontextualizing the user's request for "experimental protocols" and "signaling pathways" within the framework of digital evidence extraction and analysis workflows. These tools are not designed for drug development or the analysis of biological signaling pathways. Instead, they are engineered to forensically extract, analyze, and manage data from digital devices, a process that is increasingly relevant in various research and corporate environments where data from mobile devices may be a subject of inquiry.

Core Components of the MSAB Ecosystem

The MSAB suite is comprised of three core products: XRY, the data extraction tool; XAMN, the data analysis tool; and XEC, the management and deployment tool. Together, they form a comprehensive ecosystem for handling digital evidence.

• XRY (Extract): The cornerstone of the MSAB toolkit, XRY is a dedicated software and hardware solution for the forensically sound extraction of data from a wide array of digital devices, including mobile phones, tablets, GPS units, and memory cards.[1][2] It is designed to recover both live and deleted data without altering the evidence on the device.[1][3]

• XAMN (Examine): As the analytical component of the suite, XAMN is designed to handle the vast amounts of data extracted by XRY.[4][5] It provides powerful tools for searching, filtering, and visualizing data to uncover critical insights and evidence.[4][5][6] XAMN comes in different versions, including the free XAMN Viewer for basic analysis and the more advanced XAMN Pro for in-depth investigations.[4][5]

• XEC (Execute): XEC Director is the management tool of the MSAB ecosystem. It allows organizations to manage and distribute MSAB software licenses, updates, and configurations across a network of users. This ensures that all forensic practitioners are using the latest and most appropriate software for their tasks, maintaining consistency and control over the digital forensic workflow.

Data Presentation: A Comparative Overview

The capabilities of XRY and XAMN can be summarized in the following tables, providing a clear comparison of their features and functionalities.

Table 1: XRY Data Extraction Capabilities

Feature	XRY Logical	XRY Physical	XRY Pro	XRY Cloud
Extraction Method	Communicates with the device's operating system to access live and file system data.[7][8]	Bypasses the operating system to perform a raw memory dump of the device.[3][8]	Advanced extraction capabilities for the most challenging and locked devices.[9]	Recovers data from cloud-based storage services linked to the device.[10][11]
Data Accessibility	Live data, file system contents.[7]	System files, protected data, deleted data.[3]	Data from highly encrypted and protected devices.	Data from services like Facebook, Google, iCloud, etc.[11]
Use Case	Quick, on-scene data acquisition.[7]	In-depth laboratory analysis, recovery of deleted information.[3]	High-stakes investigations with difficult-to-access devices.	Investigations requiring access to online data and social media.[10]
Forensic Soundness	Maintains the integrity of the evidence with a secure file format and detailed audit logs.[1][3]	Creates a bit-for-bit copy of the device's memory, ensuring forensic integrity.[3]	Employs advanced, non-invasive techniques to preserve data integrity.	Securely downloads and preserves cloud data with a clear chain of custody.

Table 2: XAMN Data Analysis Features

Feature	XAMN Viewer	XAMN Pro
Core Functionality	Free tool for viewing, basic searching, and reporting on XRY files.[4][5]	Advanced analysis tool with powerful filtering, searching, and data visualization capabilities.[5][6][12]
Case Management	Can open and view individual XRY files or case files.[13]	Allows for the analysis of multiple extractions from different devices within a single case.[12][14]
Data Views	List view of all artifacts.[15]	Multiple data views including list, timeline, geographic, and connection views.[12]
Search & Filtering	Basic keyword searching.[4]	Advanced search functions, including regular expressions, and a wide range of filters for data types, time ranges, and more.[12][14]
Reporting	Ability to generate basic reports from the viewed data.[4]	Comprehensive and customizable reporting options, including a drag-and-drop report builder.[12][16]

Digital Forensic Workflow: From Extraction to Reporting

The following diagram illustrates the typical workflow in a digital forensic investigation using the MSAB suite. This can be considered the "experimental workflow" for digital evidence handling.

Digital Forensic Workflow with MSAB Suite

Methodologies for Key Procedures (Experimental Protocols)

In the context of digital forensics, "experimental protocols" translate to standardized procedures for data handling to ensure the integrity and admissibility of evidence.

Protocol 1: Forensic Data Extraction using XRY

• Preparation:

  • Ensure the XRY hardware and software are updated to the latest version using XEC Director for optimal device support.

  • Consult the XRY Device Manual to identify the specific device and the recommended extraction profile.[17]

  • Prepare all necessary cables and adapters as indicated in the manual.

• Extraction Process:

  • Connect the target device to the XRY communication unit.

  • Launch the XRY software and follow the on-screen wizard to select the device and extraction type (e.g., Logical or Physical).

  • For logical extractions, the software will communicate with the device's operating system to retrieve data.[8]

  • For physical extractions, XRY will attempt to bypass the operating system to create a bit-for-bit image of the device's memory.[3] This may involve placing the device into a specific mode.

  • Throughout the process, XRY creates a detailed log of all actions taken.

• Completion and Verification:

  • Once the extraction is complete, XRY creates a secure and tamper-proof .xry file.[1]

  • Hash values of the extracted data are generated to verify the integrity of the evidence.[2]

  • The device should be disconnected and documented according to standard evidence handling procedures.

Protocol 2: Data Analysis and Reporting in XAMN

• Case Creation and Data Import:

  • Open XAMN and create a new case.

  • Import one or more .xry files into the case. XAMN will process and index the data for analysis.

• Initial Triage and Filtering:

  • Begin by using the high-level filters to narrow down the data, for example, by communication type (calls, messages), media (pictures, videos), or by a specific timeframe.[14][15]

  • Utilize the "Persons" feature in XAMN to automatically link identifiers and build profiles of individuals of interest.[18]

• In-depth Analysis:

  • Use the powerful search functionality to look for specific keywords, names, or numbers across the entire dataset.

  • Leverage the different data views to gain alternative perspectives. The Timeline view can reconstruct a sequence of events, while the Geographic view can map out locations of interest.[12] The Connection view can reveal relationships between different individuals.[12]

• Evidence Tagging and Reporting:

  • As relevant pieces of information are identified, tag them as evidence.

  • Use the Report Builder to create a comprehensive forensic report.[16] This can be customized to include only the tagged evidence, along with case notes and other relevant information.

  • Export the report in a suitable format (e.g., PDF, Word) for dissemination.

Logical Relationships and Data Flow

The following diagram illustrates the logical flow of data and control within the MSAB ecosystem, representing a "signaling pathway" for digital evidence.

Logical Data and Control Flow in MSAB Suite

While XRY, XAMN, and XEC are not tools for drug discovery or biological research, they represent a critical suite of technologies for any scientific or research field that requires the rigorous and forensically sound extraction and analysis of data from digital devices. For researchers in digital forensics, cybersecurity, and corporate investigations, these tools provide the necessary capabilities to handle digital evidence with the highest level of integrity. Understanding their foundational concepts and workflows is essential for leveraging their full potential in any investigation.

References

• 1. scribd.com [scribd.com]
• 2. MSAB XRY ver.9.4 and XAMN ver. 6.pdf [slideshare.net]
• 3. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 4. msab.com [msab.com]
• 5. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 6. claritasinsight.com [claritasinsight.com]
• 7. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 8. secez.com [secez.com]
• 9. MSAB — Trusted Partner in Digital Forensics | XAMN & XRY [msab.com]
• 10. msab.com [msab.com]
• 11. scribd.com [scribd.com]
• 12. msab.com [msab.com]
• 13. m.youtube.com [m.youtube.com]
• 14. forensicfocus.com [forensicfocus.com]
• 15. youtube.com [youtube.com]
• 16. msab.com [msab.com]
• 17. youtube.com [youtube.com]
• 18. New versions of XRY, XAMN and XEC are now available - MSAB [msab.com]

Protocols & Analytical Methods

Step-by-step guide for using MSAB XRY for data extraction in a research setting

Application Notes

MSAB XRY is a powerful digital forensic tool designed for the extraction of data from mobile devices.[1] While traditionally used in law enforcement, its capabilities can be adapted for research purposes, particularly in fields like social sciences, psychology, digital humanities, and cybersecurity. This document provides a guide for researchers on how to ethically and effectively use MSAB XRY for data extraction in a research context.

The primary function of XRY is to perform logical and physical extractions of data from a wide range of mobile devices, including smartphones and tablets.[1][2] Logical extraction involves communicating with the device's operating system to access live and file system data, while physical extraction bypasses the operating system to access raw memory, enabling the recovery of deleted data.[3][4] For researchers, this means access to a rich dataset that can include communication patterns, social media usage, application data, and location history.

Ethical considerations are paramount when using a tool as powerful as XRY in a research setting. Unlike law enforcement investigations, research data collection must be guided by principles of informed consent, privacy, and data minimization. Researchers must obtain explicit consent from participants for the specific types of data to be extracted and must have robust protocols in place for data anonymization and secure storage. Selective extraction features within XRY can be particularly useful for researchers, allowing them to target only the data relevant to their research questions, thereby minimizing the collection of sensitive, non-essential information.[5][6][7]

The successful application of XRY in research hinges on a clear and well-documented methodology. The following protocols are designed to guide researchers through the process of data extraction, ensuring that the collected data is both forensically sound and ethically compliant.

Experimental Protocols

Protocol 1: Ethical and Legal Framework

• Obtain Institutional Review Board (IRB) or Ethics Committee Approval: Before any data collection begins, a detailed research protocol must be submitted to and approved by the relevant ethics committee. This protocol should outline the research objectives, the necessity of using XRY, the specific data to be extracted, the informed consent process, data anonymization procedures, and data security measures.

• Informed Consent: Develop a comprehensive informed consent form that clearly explains in non-technical language what data will be extracted from the participant's device, how it will be used, who will have access to it, and how their privacy will be protected. Participants must be given the opportunity to ask questions and must be informed that they can withdraw their consent at any time without penalty.

• Data Privacy Impact Assessment (DPIA): Conduct a DPIA to identify and mitigate any potential risks to the participants' privacy. This should include an assessment of the sensitivity of the data being collected and the potential impact of a data breach.

Protocol 2: Data Extraction using MSAB XRY

• Preparation:

  • Ensure you have the complete MSAB XRY kit, including the software, communication hub, and necessary cables.[2]

  • The XRY software should be installed on a dedicated, secure computer running a Windows operating system.[1] .

• Device Identification and Connection:

  • Open the XRY software. The software wizard will guide you through the process.[2]

  • Identify the make and model of the participant's mobile device. XRY provides a detailed list of supported devices and the types of data that can be extracted from each.[2]

  • Connect the device to the XRY communication hub using the appropriate cable.

• Extraction Method Selection:

  • Choose the appropriate extraction method based on your research needs and ethical approval.

    • Logical Extraction: This is the least intrusive method and is often sufficient for research purposes. It extracts data such as contacts, call logs, messages, and application data.[8]

    • Physical Extraction: This method should only be used when absolutely necessary and with explicit consent, as it can recover deleted and sensitive data.[3][4]

    • Selective Extraction: This is the recommended approach for most research scenarios. It allows the researcher to select specific categories of data (e.g., only SMS messages and call logs) or even specific applications to extract, minimizing the collection of irrelevant and sensitive data.[5][6][7]

• Initiating the Extraction:

  • Follow the on-screen instructions provided by the XRY wizard. The software will guide you through any necessary steps, such as enabling USB debugging on Android devices.

  • The extraction process will begin, and its progress will be displayed on the screen.

• Data Verification and Export:

  • Once the extraction is complete, the data is saved in a forensically secure .xry file format.[2]

  • Use the accompanying XAMN software to view and analyze the extracted data.

  • Verify that only the consented data has been extracted.

  • Export the required data in a format suitable for your research analysis (e.g., CSV, Excel). It is crucial to generate reports in a structured format that can be easily anonymized.[2]

• Documentation:

  • Throughout the process, maintain a detailed log of all actions taken. XRY automatically generates an extraction log which is crucial for process replication and transparency.[9] This log should be stored securely with the research data.

Protocol 3: Data Anonymization and Management

• Anonymization: Immediately after data extraction and verification, anonymize the data by removing all personally identifiable information (PII), such as names, phone numbers, email addresses, and unique device identifiers. Replace PII with unique, non-identifiable codes.

• Secure Storage: Store the anonymized data and the extraction logs on a secure, encrypted server with restricted access. The original .xry file should also be securely stored and access-controlled.

• Data Analysis: Conduct your research analysis using only the anonymized dataset.

• Data Destruction: Once the research project is complete and the data retention period (as specified in your IRB protocol) has passed, securely delete all extracted data, including the original .xry file and any exported reports.

Data Presentation

Quantitative data extracted using XRY can be summarized in tables for clear comparison and analysis. Below are examples of how such data could be presented.

Table 1: Comparison of Data Yield by Extraction Method

Data Category	Logical Extraction	Physical Extraction	Selective Extraction (Example: Social Media)
Contacts	Yes	Yes	No
Call Logs	Yes	Yes	No
SMS/MMS	Yes	Yes	No
Emails	Yes	Yes	No
Web History	Yes	Yes	No
Application Data (Installed)	Yes	Yes	Yes (e.g., WhatsApp, Facebook)
Application Data (Deleted)	No	Yes	No
Photos/Videos (Existing)	Yes	Yes	No
Photos/Videos (Deleted)	No	Yes	No
GPS & Location Data	Yes	Yes	No
Device Information	Yes	Yes	Yes

Table 2: Example of Anonymized Communication Log Data

Participant ID	Communication Type	Timestamp (UTC)	Duration (seconds)
P001	Outgoing Call	2025-10-20 14:35:12	124
P001	Incoming SMS	2025-10-20 15:02:45	N/A
P002	Incoming Call	2025-10-21 09:18:33	310
P001	Outgoing SMS	2025-10-21 11:25:01	N/A
P003	Outgoing Call	2025-10-22 18:55:20	68

Mandatory Visualization

The following diagram illustrates the logical workflow for using MSAB XRY in a research setting, from initial planning to final data analysis.

MSAB XRY Research Workflow Diagram

References

• 1. XRY Digital Forensics Tool [esecurityinstitute.com]
• 2. scribd.com [scribd.com]
• 3. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 4. Mobile data extraction - MSAB [msab.com]
• 5. msab.com [msab.com]
• 6. forensicfocus.com [forensicfocus.com]
• 7. m.youtube.com [m.youtube.com]
• 8. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 9. youtube.com [youtube.com]

Application Notes and Protocols for MSAB XAMN in Large-Scale Forensic Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for leveraging MSAB XAMN in the analysis of large datasets within forensic research. The document outlines the capabilities of XAMN for efficient data processing, filtering, and visualization, enabling researchers to uncover critical insights from vast and complex digital evidence.

Introduction to MSAB XAMN for Forensic Research

MSAB XAMN is a powerful digital forensic analysis solution designed to handle the ever-increasing volume of data extracted from digital devices.[1][2][3] In the context of forensic research, particularly in areas like drug development where digital trails can provide invaluable data, XAMN offers a robust platform for the in-depth analysis of hundreds of gigabytes of information.[1][2] Its ability to load extractions in seconds, rather than hours, using a secure, pre-indexed file format, significantly accelerates the initial stages of data review.[2]

XAMN's suite of tools, including XAMN Pro, offers advanced functionalities for parsing, searching, and filtering massive datasets to identify key artifacts and establish connections between different data points.[1][2] This is crucial for researchers who need to sift through extensive digital evidence to identify patterns, anomalies, and critical pieces of information that can inform their studies.

Key Capabilities for Large Dataset Analysis

MSAB XAMN provides a range of features specifically designed to enhance the efficiency of analyzing large volumes of digital evidence. These capabilities are essential for researchers dealing with extensive datasets from multiple sources.

Table 1: MSAB XAMN Feature Set for Large-Scale Data Analysis

Feature	Description	Benefit in Forensic Research
High-Speed Data Ingestion	Utilizes a secure, pre-indexed file format to load large extractions rapidly.[2]	Reduces initial data loading times, allowing researchers to begin analysis more quickly.
Advanced Filtering Engine	Offers a wide array of filters based on timestamps, keywords, geolocation, and specific data types.[4]	Enables researchers to narrow down vast datasets to the most relevant information for their specific research questions.
Powerful Search Functionality	Allows for complex and customized searches across single or multiple extractions.	Facilitates the identification of specific data points or patterns of interest within the noise of a large dataset.
Timeline Analysis	Visualizes events in chronological order, allowing for the reconstruction of event sequences.[3][5][6]	Crucial for understanding the temporal relationships between different digital artifacts and user activities.
Connection View	Graphically displays relationships and communications between different individuals or entities.[7]	Helps researchers identify networks and communication patterns that may be relevant to their investigation.
Geographic Data Analysis	Plots geo-tagged data on maps to visualize the location of events.[4]	Useful for spatial analysis and understanding the geographical context of the data.
Comprehensive Reporting	Generates detailed and customizable reports in various formats (PDF, XML, HTML, etc.).[1]	Facilitates the dissemination of research findings and ensures proper documentation of the analytical process.
Data Tagging and Organization	Allows users to apply custom tags to artifacts of interest for easy retrieval and categorization.[8]	Enables researchers to systematically organize and manage key evidence within a large dataset.

Protocols for Analyzing Large Datasets with MSAB XAMN

The following protocols provide a step-by-step guide for utilizing MSAB XAMN in the analysis of large forensic datasets. These protocols are designed to be adaptable to various research scenarios.

Protocol 1: Initial Data Triage and Filtering

This protocol outlines the initial steps for handling a large dataset to quickly identify and prioritize relevant information.

Experimental Protocol: Data Triage and Filtering

• Data Ingestion:

  • Ensure the forensic image is in a compatible format (e.g., .XRY).

  • Import the forensic image into a new or existing XAMN case.

  • Monitor the ingestion process, noting the time taken for indexing and initial processing.

• Initial Assessment:

  • Once loaded, navigate to the "All Artifacts" view to get an overview of the dataset size and composition.

  • Review the case summary to understand the types and quantities of data present (e.g., messages, calls, images, application data).

• Keyword Searching:

  • Develop a list of keywords relevant to the research objectives.

  • Utilize the search functionality to perform broad keyword searches across the entire dataset.

  • Refine searches using Boolean operators and regular expressions for more targeted results.

• Time-Based Filtering:

  • If a specific timeframe is relevant to the research, apply a time filter to narrow the dataset to that period.[3][5]

  • Use the timeline view to visually identify periods of high activity and focus the analysis on those intervals.[5][6]

• Data Categorization and Filtering:

  • Use the built-in category filters to isolate specific types of data (e.g., only view messages or emails).

  • Apply filters for specific applications to focus on data from relevant apps.

• Tagging of Relevant Artifacts:

  • As relevant artifacts are identified, apply custom tags to categorize them based on their significance to the research.

  • Use tags to create subsets of data for more detailed analysis.

Illustrative Quantitative Data: Triage and Filtering Performance

The following table provides illustrative data on the performance of XAMN during the initial triage and filtering phase. Note: These values are for demonstration purposes and will vary based on the hardware specifications and the nature of the dataset.

Dataset Size (GB)	Indexing Time (minutes)	Initial Keyword Search (seconds)	Time Filter Application (seconds)
100	~5	~15	~5
250	~12	~35	~10
500	~25	~60	~18
1000 (1TB)	~50	~110	~30

Protocol 2: Timeline and Connection Analysis

This protocol details the process of reconstructing event timelines and mapping relationships between entities within a large dataset.

Experimental Protocol: Timeline and Connection Analysis

• Timeline Visualization:

  • After initial filtering, switch to the "Timeline" view to visualize the chronological sequence of events.[5][6]

  • Zoom in on specific periods of interest to examine the temporal proximity of different artifacts.

• Event Reconstruction:

  • Select key artifacts and examine their timestamps and associated metadata.

  • Use the timeline to build a narrative of user activity and event sequences relevant to the research.

• Identifying Persons of Interest:

  • Utilize the "Persons" feature to identify and profile individuals based on identifiers found in the data (e.g., names, phone numbers, email addresses).

  • Merge different identifiers that belong to the same person to create a unified profile.

• Connection Analysis:

  • Switch to the "Connection" view to visualize the communication links between the identified persons.[7]

  • Analyze the frequency and directionality of communications to understand the nature of the relationships.

  • Filter the connection view to focus on specific communication methods (e.g., calls, SMS, specific chat apps).

• Geographic and Temporal Correlation:

  • Overlay timeline data with geographic data in the "Map" view to identify spatio-temporal patterns.

  • Correlate communication events with the physical locations of the individuals involved.

Visualization of Workflows and Logical Relationships

The following diagrams, created using the DOT language, illustrate the key workflows in analyzing large datasets with MSAB XAMN.

Caption: Workflow for initial data triage and filtering in XAMN.

Caption: Advanced timeline, connection, and spatial analysis workflow.

Conclusion

MSAB XAMN provides a comprehensive and efficient platform for the analysis of large datasets in forensic research. Its powerful filtering, searching, and visualization capabilities enable researchers to navigate vast amounts of digital evidence to uncover critical insights. By following structured protocols, researchers can systematically reduce and analyze large datasets, leading to more focused and effective investigations. The ability to generate detailed reports ensures that findings are well-documented and can be easily shared with stakeholders. While publicly available quantitative performance benchmarks are limited, the qualitative evidence and described functionalities demonstrate XAMN's suitability for demanding forensic research applications involving extensive digital data.

References

• 1. researchgate.net [researchgate.net]
• 2. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 3. MSAB XAMN Pro - Discover Evidence: Time, Place and Persons - MSAB [msab.com]
• 4. researchgate.net [researchgate.net]
• 5. msab.com [msab.com]
• 6. msab.com [msab.com]
• 7. youtube.com [youtube.com]
• 8. m.youtube.com [m.youtube.com]

Protocol for Forensic Analysis of Encrypted Mobile Devices Using MSAB Tools

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The proliferation of encrypted mobile devices presents a significant challenge in digital forensic investigations. Accessing and analyzing data from such devices requires specialized tools and methodologies to ensure evidentiary integrity. MSAB's suite of forensic tools, including XRY for data extraction, XAMN for analysis, and XEC for management, provides a comprehensive ecosystem for handling encrypted devices.[1][2][3] This document outlines the detailed protocols for using MSAB tools in the forensic analysis of encrypted mobile devices, ensuring a forensically sound process from seizure to reporting.

The MSAB toolset is designed to tackle the complexities of modern mobile device security, offering capabilities to bypass various lock mechanisms and decrypt encrypted data.[4] XRY, the primary extraction tool, supports different extraction methods, with XRY Physical and XRY Pro being particularly crucial for encrypted devices as they can bypass the operating system to access raw data.[2][5] XRY Pro offers advanced capabilities, including the use of unique exploits to overcome sophisticated encryption and security measures.[5][6][7][8] Following extraction, XAMN allows for in-depth analysis of the recovered data, while XEC Director provides a centralized platform for managing cases and resources.

This protocol will detail the workflow and specific methodologies for logical and physical extractions, data analysis, and reporting, with a focus on addressing the challenges posed by encrypted mobile devices.

Data Presentation: MSAB Tool Capabilities for Encrypted Devices

The following tables summarize the capabilities of different MSAB tools in handling encrypted mobile devices.

Table 1: MSAB XRY Extraction Tool Capabilities

Feature	XRY Logical	XRY Physical	XRY Pro
Primary Function	Extracts live and file system data through communication with the OS.[9][10]	Bypasses the OS to perform a physical memory dump, accessing system, protected, and deleted data.[2][9]	Advanced extraction using unique exploits for the most secure and challenging devices.[5][6][7][8]
Encryption Bypass	Limited to unencrypted data accessible via the OS.	Can overcome certain security and encryption challenges on locked devices.[2]	Advanced capabilities for bypassing locks and decrypting data on highly secure devices.[6][7][8][11]
Supported Encryption	N/A	Full Disk Encryption (FDE), File-Based Encryption (FBE)[7]	Full Disk Encryption (FDE), File-Based Encryption (FBE), Secure Startup.[7][11]
Methods Used	Communication with the device's operating system.[10]	Physical memory dumping, passcode bypass.[2]	Brute-forcing, RAM dumps, unique exploits for various chipsets (Qualcomm, Exynos, Kirin, MTK, etc.).[3][7]
Use Case	Quick extraction of accessible data from unlocked or minimally secured devices.	Extraction from locked devices where a physical acquisition is possible.	High-priority cases involving modern, highly encrypted smartphones.

Table 2: MSAB XAMN Analysis Tool Capabilities

Feature	XAMN Viewer	XAMN Pro
Primary Function	Free tool for viewing, analyzing, and reporting on extracted mobile device data.[12][13]	Advanced analysis and reporting with powerful filtering, searching, and visualization options.[14]
Handling of Encrypted Data	Can view decrypted data from a forensically sound XRY file.	Provides tools to analyze decrypted file systems and data structures.
Key Features	Filtering by content category, text, time, and deleted data; Export to PDF, XML, HTML, Word, and Excel.	Advanced hex carving, timeline analysis, connection analysis, and geographical data visualization.[14]
Use Case	Distribution to stakeholders for review of forensic findings.	In-depth analysis by forensic experts to uncover critical evidence from complex datasets.

Experimental Protocols

General Workflow for Forensic Analysis of Encrypted Devices

The following workflow provides a structured approach to the forensic analysis of encrypted mobile devices using MSAB tools.

References

• 1. msab.com [msab.com]
• 2. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 3. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 4. certifiedsystemsgroup.com [certifiedsystemsgroup.com]
• 5. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 6. msab.com [msab.com]
• 7. msab.com [msab.com]
• 8. scribd.com [scribd.com]
• 9. secez.com [secez.com]
• 10. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 11. XRY Pro - MSAB [msab.com]
• 12. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 13. msab.com [msab.com]
• 14. msab.com [msab.com]

Unveiling the Digital Truth: Methodologies for Validating MSAB's Forensic Arsenal

For Immediate Release

[City, State] – [Date] – In the relentless pursuit of justice within the digital realm, the efficacy and reliability of forensic tools are paramount. This comprehensive guide provides researchers, scientists, and digital forensic professionals with detailed application notes and protocols for rigorously testing the capabilities of MSAB's suite of forensic tools, including the widely used XRY and XAMN platforms. These methodologies are designed to ensure that the data extracted and analyzed can withstand the highest levels of scrutiny in legal and scientific settings.

The validation of digital forensic tools is a critical process that confirms their accuracy, reliability, and reproducibility.[1] This process is essential for ensuring that the evidence presented in legal proceedings is defensible and that the tools perform as expected.[1][2] The National Institute of Standards and Technology (NIST) emphasizes that test results must be both repeatable and reproducible to be considered admissible as electronic evidence.[3]

Core Principles of Forensic Tool Validation

The foundation of any robust testing methodology rests on a set of core principles that ensure the integrity of the validation process. These principles, adapted from established best practices in digital forensics, include:

• Reproducibility: The ability for the same results to be achieved by different individuals using the same methods and tools in a different environment.[1][3]

• Repeatability: The ability to obtain the same results when the same test is performed multiple times in the same environment.[3]

• Transparency: All procedures, software versions, and steps taken during the validation process must be thoroughly documented.[1]

• Use of Known Datasets: Testing should be conducted using datasets with known contents to accurately assess the tool's ability to extract and interpret data correctly.[1]

• Cross-Validation: Comparing the results from the tool under test with those from other established forensic tools to identify any inconsistencies.[1]

Application Note 1: Validating Data Extraction with MSAB XRY

Objective: To verify the accuracy and completeness of data extraction from a mobile device using MSAB XRY.

Materials:

• MSAB XRY logical or physical extraction tool.[4]

• A test mobile device with a known dataset (e.g., pre-loaded with specific contacts, messages, images, and application data).

• A forensically sound workstation.

• Documentation materials (e.g., lab notebook, digital forms).

Protocol:

• Preparation:

  • Document the make, model, and operating system of the test device.

  • Create a detailed record of the known dataset on the device, including the number and content of SMS messages, call logs, contacts, images, videos, and specific application data.

  • Generate a hash value of the device's memory before extraction to ensure data integrity.[1]

• Extraction Process:

  • Connect the test device to the forensic workstation using the appropriate cables and connectors as specified by MSAB.

  • Launch the MSAB XRY software and select the appropriate device profile.

  • Initiate the data extraction process, selecting the desired extraction method (e.g., logical, physical). MSAB XRY is capable of performing both logical and physical extractions, with the latter providing a bit-for-bit copy of the device's memory.

  • Monitor the extraction process and document any errors or anomalies.

  • Once the extraction is complete, generate a report using XRY.

• Data Verification:

  • Compare the data extracted and reported by XRY with the known dataset.

  • Verify the integrity of the extracted data by comparing the post-extraction hash value with the pre-extraction hash value.

  • Document any discrepancies between the known data and the extracted data.

Data Presentation:

Data Type	Known Count	Extracted Count (XRY)	Discrepancies
Contacts	100	100	None
SMS Messages	50	50	None
Call Logs	25	24	1 outgoing call not extracted
Images	200	200	None
App Data (App X)	50 records	50 records	None

Application Note 2: Assessing Data Analysis and Reporting with MSAB XAMN

Objective: To evaluate the effectiveness of MSAB XAMN in analyzing and presenting extracted data.

Materials:

• MSAB XAMN analysis software.

• An extracted data file from a mobile device (preferably from the validation test in Application Note 1).

• A forensically sound workstation.

Protocol:

• Data Import:

  • Launch MSAB XAMN and import the data file extracted by XRY.

  • Document the time taken for XAMN to parse and index the data.

• Data Analysis:

  • Utilize XAMN's features to search, filter, and sort the data.

  • Perform keyword searches for specific terms known to be in the dataset.

  • Filter data by date, time, and communication type.

  • Use the timeline and social network analysis features to visualize connections and activities.

• Report Generation:

  • Generate a comprehensive report in various formats (e.g., PDF, HTML).

  • Evaluate the clarity, accuracy, and completeness of the generated reports.

Data Presentation:

Feature Tested	Expected Outcome	Observed Outcome	Performance Notes
Keyword Search	All instances of "Project Alpha" found	All instances correctly identified	Search completed in under 5 seconds
Date/Time Filter	Only data from 2024-10-26 displayed	Filter applied correctly	No performance lag
Timeline Visualization	Chronological order of events is accurate	Accurate representation of events	Easy to navigate and understand
Report Generation	Report includes all selected artifacts	All artifacts included and correctly formatted	Report generated in 2 minutes

Experimental Workflows and Logical Relationships

To visually represent the methodologies and logical flows, the following diagrams have been created using the DOT language.

Caption: Workflow for validating the data extraction process of MSAB XRY.

References

• 1. What is forensic validation and how is it used? | Envista Forensics [envistaforensics.com]
• 2. Validation of Digital Forensic Tools: Security & Forensics Book Chapter | IGI Global Scientific Publishing [igi-global.com]
• 3. Validation of Forensic Tools- A Quick Guide for the DFIR Examiner - Josh Brunty's Blog [joshbrunty.github.io]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Forensic Analysis of IoT Devices using MSAB Suite

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing the MSAB (Micro Systemation AB) suite of digital forensic tools—XRY, XAMN, and XEC—for the forensic analysis of Internet of Things (IoT) devices in a research context. The protocols outlined below are designed to ensure forensically sound data acquisition, analysis, and management, which is crucial for the integrity of research findings and the admissibility of evidence in legal proceedings.

Introduction to MSAB Suite in IoT Forensics

The proliferation of IoT devices in consumer, enterprise, and industrial environments presents new challenges and opportunities for digital forensic investigators. These devices, ranging from wearables and smart home assistants to drones and connected vehicles, generate vast amounts of data that can provide critical insights in various investigations. The MSAB suite offers a comprehensive ecosystem for extracting, analyzing, and managing this data.

• MSAB XRY: A powerful data extraction tool capable of performing logical and physical acquisitions from a wide array of digital devices. While traditionally focused on mobile phones, its methodologies are increasingly applicable to IoT devices that share similar underlying technologies.[1][2]

• MSAB XAMN: An intuitive data analysis and visualization tool that enables researchers to quickly identify, filter, and report on relevant evidence from extracted data sets.[3][4][5] Its ability to handle large volumes of data makes it well-suited for the complexities of IoT investigations.[5]

• MSAB XEC Director: A centralized management solution for overseeing and streamlining forensic operations.[6][7][8] In a research setting involving numerous IoT devices, XEC Director can ensure consistent protocols, manage software updates, and maintain a clear chain of custody.[6][7]

General Forensic Workflow for IoT Devices using MSAB

The forensic investigation of any IoT device follows a structured process to ensure the integrity and admissibility of the findings. The following workflow integrates the MSAB suite into the standard digital forensic process.

Caption: General IoT Forensic Workflow using the MSAB Suite.

Application Notes and Protocols for Specific IoT Device Categories

Due to the heterogeneity of IoT devices, specific forensic protocols are required for different categories. The following sections detail tailored methodologies for common IoT device types.

Wearable Devices (e.g., Smartwatches, Fitness Trackers)

Wearable devices are rich sources of personal data, including location history, health metrics, and communication logs.[9][10][11][12]

Experimental Protocol: Data Acquisition and Analysis from a Smartwatch

• Preservation:

  • Photograph the device in its current state, noting any screen display.

  • If possible, power down the device using its standard procedure to prevent data alteration.

  • Place the device in a Faraday bag to block all wireless signals.

• Data Acquisition (using MSAB XRY):

  • Identify the make and model of the smartwatch to determine the appropriate connection method.

  • Connect the device to the XRY hardware. This may require a specific cable or a JTAG/ISP adapter for physical extractions if direct connection is not supported.

  • In XRY, select the device profile. If an exact match is not available, a generic profile for the underlying operating system (e.g., Wear OS, Tizen) may be attempted for a logical extraction.

  • Initiate a Logical Extraction first to acquire file system data.[13] This is the least intrusive method.

  • If a more comprehensive data set is required, and the device is supported, proceed with a Physical Extraction . This will create a bit-for-bit copy of the device's memory.

  • Document the entire extraction process, including any errors encountered.

• Data Analysis (using MSAB XAMN):

  • Import the .xry file into XAMN.

  • Use filters to isolate key artifacts such as GPS locations, heart rate data, messages, and call logs.

  • Utilize the timeline view to reconstruct the user's activities.

  • Cross-reference data with information from a paired mobile device if available.

Table 1: Potential Evidentiary Data from Wearable Devices

Data Type	Potential Forensic Value	MSAB Tool for Analysis
GPS Coordinates	Establishing location at specific times.	XAMN
Timestamps	Creating a timeline of events.	XAMN
Step Count/Activity	Corroborating or refuting claims of movement.	XAMN
Heart Rate Data	Indicating physical exertion or stress.	XAMN
Communication Logs	Identifying contacts and conversation times.	XAMN
Paired Device Info	Linking the wearable to a specific smartphone.	XAMN

Drones (Unmanned Aerial Vehicles - UAVs)

Drone forensics often involves analyzing the drone itself, its controller, and any associated mobile devices or cloud accounts.[14][15][16][17][18] MSAB XRY is particularly effective for extracting data from the mobile devices used as controllers.[16]

Experimental Protocol: Forensic Analysis of a Commercial Drone

• Preservation:

  • Safely secure the drone and its controller.

  • Remove and create a forensic image of any removable storage (SD cards) using a write-blocker.

  • Isolate the controller and any paired mobile device in Faraday bags.

• Data Acquisition:

  • Removable Media: Analyze the forensic image of the SD card for photos, videos, and flight logs.

  • Drone Internal Memory: If possible, connect to the drone's internal memory via USB. Use XRY to perform a logical extraction to acquire system files and flight data.

  • Mobile Controller/Device (using MSAB XRY): Connect the mobile device or controller to XRY. Perform both logical and physical extractions to obtain flight control application data, cached maps, and communication logs.[16]

  • Cloud Data (using XRY Cloud): If the drone's application syncs with a cloud service (e.g., DJI Cloud), use XRY Cloud with the user's credentials (if legally obtained) to extract flight records and media.

• Data Analysis (using MSAB XAMN):

  • Load all data sources (SD card image, drone extraction, controller extraction, cloud data) into a single XAMN case.

  • Use the geographic view to plot flight paths from GPS data.

  • Analyze video and image metadata for timestamps and location information.

  • Correlate flight logs from the drone, controller, and cloud to verify data integrity.

Caption: Data sources and analysis workflow in drone forensics.

Smart Home Devices (e.g., Smart Speakers, Hubs, Cameras)

Smart home devices can provide a detailed log of activities within a residence.[19][20][21] Data is often stored on the device, a companion mobile app, and in the cloud.[21]

Experimental Protocol: Investigating a Smart Home Hub

• Preservation:

  • Document the network environment, including the router and all connected devices.

  • Do not power down the smart hub immediately, as volatile data in RAM could be lost.

  • If the investigation permits, perform a live network traffic capture before isolating the devices.

  • Isolate the hub and associated mobile devices.

• Data Acquisition:

  • Companion App: Perform a full logical and physical extraction of the paired smartphone using MSAB XRY. This is often the most fruitful source of data, containing account information, device settings, and activity logs.[21]

  • Cloud Forensics: Use the credentials found on the smartphone to access and acquire data from the associated cloud account using MSAB XRY Cloud. This can include voice recordings from smart speakers and video from cameras.

  • Device Acquisition: Direct acquisition from the smart hub itself can be challenging due to proprietary systems. If a standard connection (e.g., USB) is available, attempt a logical extraction with XRY. For more advanced analysis, techniques like JTAG or chip-off may be necessary, which require specialized hardware and expertise.

• Data Analysis (using MSAB XAMN):

  • Combine the smartphone extraction and cloud data in XAMN.

  • Analyze logs for events such as door openings, motion detection, and temperature changes.

  • Listen to voice commands from smart speakers to understand user intent and presence.

  • Correlate timestamps across all data sources to build a comprehensive timeline of events.[19]

Table 2: Data Artifacts from Smart Home Devices

Device Type	Common Data Artifacts	Forensic Significance
Smart Speaker	Voice recordings, command logs, linked accounts	Proves presence, intent, and identity.[19]
Smart Camera	Video footage, motion alerts, timestamps	Visual evidence of events and individuals.
Smart Hub	Device connection logs, routine triggers	Shows interaction between different IoT devices.
Smart Lock	Access logs (user, time), lock/unlock events	Tracks entry and exit from a location.
Smart Thermostat	Temperature settings, presence detection	Indicates occupancy and user habits.

Connected Vehicles (Infotainment and Telematics Systems)

Modern vehicles store a vast amount of data in their infotainment and telematics systems, including location history, connected devices, and vehicle performance data.[22][23][24][25][26]

Experimental Protocol: Extraction and Analysis of a Vehicle Infotainment System

• Preservation:

  • Document the state of the vehicle and the infotainment system.

  • Disconnect the vehicle's battery only if necessary and after consulting with a vehicle forensics expert, as this can cause data loss.

• Data Acquisition:

  • Identify the make, model, and year of the vehicle and its infotainment system.

  • Use a specialized vehicle forensics tool to extract the data. While MSAB XRY is not primarily a vehicle forensics tool, data from these tools can often be imported into XAMN for analysis. XAMN 7.7 and later versions support the import of the Berla iVe format, a common standard in vehicle forensics.[27]

  • If a mobile device was paired with the vehicle, perform a full extraction of that device using MSAB XRY to recover Bluetooth pairing logs, call records, and contact lists that were synced with the vehicle.[26]

• Data Analysis (using MSAB XAMN):

  • Import the vehicle data extraction file (e.g., in iVe format) and the paired mobile device's .xry file into XAMN.

  • Analyze GPS logs to track the vehicle's movements.

  • Examine event data, such as when doors were opened, lights were turned on, or gears were shifted.

  • Cross-reference the call logs and contacts from the infotainment system with the data from the paired mobile device to confirm data integrity and identify discrepancies.

Data Management and Reporting

MSAB XEC Director should be utilized in a research lab to manage the entire forensic workflow.

• Centralized Case Management: Create and manage cases, ensuring all examinations related to a single research project are linked.

• User and License Management: Assign user permissions to control access to sensitive data and manage software licenses for XRY and XAMN.

• Audit Trails: XEC Director automatically logs all forensic activities, providing a complete and defensible chain of custody for all digital evidence.[6]

• Reporting: Generate comprehensive reports directly from XAMN, which can be customized to include only the relevant findings for a specific research paper or legal proceeding. These reports can be exported in various formats, including PDF and HTML.[28]

By following these application notes and protocols, researchers can effectively and responsibly use the MSAB suite to conduct forensic analysis of IoT devices, ensuring the collection of high-quality, forensically sound data to support their research objectives.

References

• 1. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 2. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 3. MSAB Launches XAMN Pro - Investigator Analysis Software For Speed, Security, And Data Accuracy [aithority.com]
• 4. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 5. msab.com [msab.com]
• 6. XEC Director - MSAB [msab.com]
• 7. XEC - digital evidence management software - MSAB [msab.com]
• 8. MSAB — Trusted Partner in Digital Forensics | XAMN & XRY [msab.com]
• 9. [PDF] Forensic Analysis of Wearable Devices: Fitbit, Garmin and HETP Watches | Semantic Scholar [semanticscholar.org]
• 10. Forensic Analysis of Wearable Devices: Fitbit, Garmin and HETP Watches | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 11. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 12. salvationdata.com [salvationdata.com]
• 13. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 14. mdpi.com [mdpi.com]
• 15. iaria.org [iaria.org]
• 16. What is Drone Forensics? | Our Definition | MSAB [msab.com]
• 17. oxygenforensics.com [oxygenforensics.com]
• 18. paraben.com [paraben.com]
• 19. mdpi.com [mdpi.com]
• 20. [PDF] Smart Home Forensics—Data Analysis of IoT Devices | Semantic Scholar [semanticscholar.org]
• 21. Chapter 11: The smart home – Digital Evidence Manual [oercollective.caul.edu.au]
• 22. m.youtube.com [m.youtube.com]
• 23. researchgate.net [researchgate.net]
• 24. ieeexplore.ieee.org [ieeexplore.ieee.org]
• 25. salvationdata.com [salvationdata.com]
• 26. Vehicle Infotainment Digital Forensics | Envista Forensics [envistaforensics.com]
• 27. forensicfocus.com [forensicfocus.com]
• 28. msab.com [msab.com]

Application Notes and Protocols for the MSAB Workflow in Scientific Research and Drug Development

Audience: Researchers, scientists, and drug development professionals.

Introduction:

In the highly regulated and data-intensive environments of scientific research and drug development, maintaining the integrity and security of digital evidence is paramount. The MSAB workflow, centered around its core tools—XRY, XAMN, and XEC—offers a robust solution for handling and analyzing digital evidence from a multitude of sources. This document provides detailed application notes and protocols for leveraging the MSAB ecosystem to address challenges unique to this sector, such as intellectual property (IP) theft investigations, ensuring data integrity in clinical trials, and maintaining a compliant digital chain of custody in a GxP environment.

The MSAB suite of tools enables the forensically sound extraction, analysis, and management of data from a wide array of digital devices, including smartphones, tablets, computers, and external storage. This capability is crucial for investigating unauthorized data access, data exfiltration, or any form of digital misconduct that could compromise research data, clinical trial results, or proprietary information.

Core Components of the MSAB Workflow

The MSAB workflow is comprised of three main components that work in concert to provide an end-to-end solution for digital forensic investigations:

• MSAB XRY: A powerful and versatile data extraction tool. XRY is capable of performing both logical and physical extractions of data from a vast range of digital devices. Its primary function is to acquire data in a forensically sound manner, ensuring that the original evidence is not altered.

• MSAB XAMN: A comprehensive data analysis tool. XAMN allows investigators to view, analyze, and report on the data extracted by XRY. It offers powerful filtering, searching, and visualization capabilities to help identify critical evidence quickly and efficiently.

• MSAB XEC Director: A centralized management solution. XEC Director provides oversight of all MSAB tools within an organization, enabling centralized case management, user administration, and software updates. This is particularly beneficial for larger organizations with multiple labs or research sites.

Application Note 1: Investigating Intellectual Property Theft in a Research Environment

Scenario: A pharmaceutical company suspects that a former employee has exfiltrated sensitive research data, including proprietary drug formulations and preclinical trial results, to a competitor. The investigation focuses on the former employee's company-issued laptop and smartphone.

Objective: To identify and document evidence of data exfiltration, including the files that were accessed, copied, or transferred, and the methods used for exfiltration (e.g., cloud storage, USB drives, email).

Protocol:

Phase 1: Evidence Seizure and Chain of Custody

• Documentation: Upon suspicion of IP theft, immediately document the incident, including the date, time, and individuals involved.

• Secure the Devices: Secure the former employee's company-issued laptop and smartphone to prevent any further access or alteration.

• Establish Chain of Custody: Begin a detailed chain of custody log for each device. This log must track the handling of the evidence from seizure to final disposition. Each entry should include:

  • A unique identifier for the evidence.

  • The name and signature of the individual collecting the evidence.

  • The date and time of collection.

  • A detailed description of the evidence.

  • The names and signatures of all individuals who subsequently handle the evidence, along with the date and time of each transfer.

Phase 2: Data Extraction with MSAB XRY

• Preparation:

  • Use a dedicated and forensically clean workstation for the data extraction.

  • Ensure that the latest version of MSAB XRY is installed.

  • Connect a hardware write-blocker to the workstation to prevent any accidental writing to the original evidence drives.

• Extraction from the Laptop:

  • Remove the hard drive from the laptop and connect it to the forensic workstation via the write-blocker.

  • Launch XRY and create a new case file, entering all relevant case information.

  • Select the appropriate extraction profile for the hard drive. A physical extraction is recommended to recover all data, including deleted files and file fragments.

  • Initiate the extraction process. XRY will create a forensically sound image of the hard drive.

  • Upon completion, XRY will generate a hash value for the original drive and the forensic image to verify their integrity. Document these hash values in the chain of custody log.

• Extraction from the Smartphone:

  • Connect the smartphone to the forensic workstation.

  • In XRY, select the appropriate profile for the smartphone's make and model.

  • Choose the most comprehensive extraction method available for the device (e.g., physical or full file system extraction).

  • Follow the on-screen instructions in XRY to place the device in the correct mode for extraction.

  • Initiate the extraction. XRY will create a secure evidence file containing the extracted data.

  • Document the successful extraction and the hash value of the evidence file in the chain of custody log.

Phase 3: Data Analysis with MSAB XAMN

• Case Creation: Open MSAB XAMN and create a new case, importing the evidence files from both the laptop and the smartphone.

• Initial Triage: Use XAMN's filtering capabilities to quickly narrow down the data. Focus on:

  • File System Analysis: Examine the file system for recently accessed, modified, or deleted files that match the description of the suspected stolen data.

  • USB Device History: Analyze the Windows Registry to identify any USB devices that were recently connected to the laptop. Note the make, model, and serial number of any unauthorized devices.

  • Cloud Storage Artifacts: Search for traces of cloud storage applications (e.g., Dropbox, Google Drive) and analyze their logs and cache files for evidence of file uploads.

  • Email and Messaging Analysis: Reconstruct and search through emails and chat messages for any communication with competitors or any mention of the sensitive data.

  • Timeline Analysis: Use XAMN's timeline feature to create a chronological view of the user's activity in the days leading up to their departure.

• Keyword Searching: Perform keyword searches for terms related to the stolen intellectual property (e.g., drug names, chemical formulas, project codenames).

• Reporting:

  • Bookmark all relevant findings within XAMN.

  • Generate a comprehensive report that details the evidence of data exfiltration. The report should include a summary of the findings, a timeline of events, and copies of all relevant files and communications.

  • Ensure the report is clear, concise, and suitable for presentation to legal counsel and management.

Illustrative Quantitative Data:

The following table provides illustrative performance metrics for the data extraction and initial analysis phases. Note: These figures are for demonstration purposes and can vary based on the device, data volume, and other factors.

Metric	Laptop Hard Drive (512 GB SSD)	Smartphone (128 GB)
Data Extraction Time (Physical)	2.5 hours	45 minutes
Time to Index in XAMN	30 minutes	15 minutes
Time to Identify USB Connections	10 minutes	N/A
Time to Reconstruct Key Emails	20 minutes	15 minutes

Application Note 2: Ensuring Data Integrity in a GxP-Compliant Environment

Scenario: A clinical research organization (CRO) is conducting a pivotal Phase III clinical trial. The integrity of the data collected on company-issued tablets used by clinical research associates (CRAs) is critical for regulatory submission. An internal audit requires a review of the digital evidence to ensure that data has not been tampered with and that a clear audit trail exists.

Objective: To verify the integrity of the clinical trial data on the tablets and to document a complete and auditable digital chain of custody for the electronic records, in line with GxP and 21 CFR Part 11 requirements.

Protocol:

Phase 1: Digital Evidence Handling in a GxP Environment

• Standard Operating Procedures (SOPs): All actions must be performed in accordance with established SOPs for handling electronic records in a GxP environment.

• Chain of Custody: A rigorous chain of custody must be maintained for each tablet. The process should be integrated with the organization's existing Quality Management System (QMS).

• Secure Evidence Acquisition: When a tablet is taken out of service or selected for an audit, it must be immediately secured in a tamper-evident bag and transferred to the digital forensics lab.

Phase 2: Data Extraction with MSAB XRY

• Forensically Sound Extraction: Use MSAB XRY to perform a full physical extraction of the data from the tablet. This ensures that all data, including system logs and application data, is captured.

• Hashing and Verification: XRY automatically generates hash values for the extracted data. These hash values serve as a digital fingerprint to prove the integrity of the evidence. These values must be documented in the chain of custody.

Phase 3: Audit Trail Review with MSAB XAMN

• Data Import and Case Creation: Import the XRY evidence file into XAMN and create a case specifically for the audit trail review.

• Audit Trail Analysis:

  • Navigate to the application data for the electronic data capture (EDC) software used in the clinical trial.

  • Examine the application's internal databases (often SQLite files) for audit trails. These logs should contain information on data entry, modifications, and deletions.

  • Use XAMN's SQLite viewer to analyze the audit trail tables. Look for:

    • Timestamps: Ensure that data entries are contemporaneous with the events they record.

    • User IDs: Verify that all data entries are attributable to a specific, authorized user.

    • Changes to Data: Scrutinize any modifications to the data. The reason for any change should be documented within the EDC system.

    • System Logs: Analyze the device's operating system logs to look for any unusual activity, such as unauthorized access to the device or the installation of unapproved software.

• Reporting for Regulatory Compliance:

  • Generate a detailed report from XAMN that documents the findings of the audit trail review.

  • The report should clearly state whether the data integrity has been maintained and if the audit trails are complete and compliant with GxP and 21 CFR Part 11.

  • Any deviations or anomalies must be thoroughly documented and explained.

Illustrative Quantitative Data:

The following table provides illustrative metrics for an audit trail review of a clinical trial database on a tablet.

Metric	Value
Number of Data Records Analyzed	15,234
Number of Audit Trail Entries Reviewed	45,702
Time to Isolate Audit Trail Database	5 minutes
Time to Identify Data Modification Events	25 minutes
Number of Unexplained Data Modifications	0

Visualizations

MSAB Workflow for Digital Evidence Handling

Caption: High-level overview of the MSAB digital forensics workflow.

Detailed Experimental Workflow for IP Theft Investigation

Caption: Detailed workflow for an IP theft investigation using MSAB tools.

Best Practices for Documenting Forensic Procedures with MSAB Tools: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for documenting forensic procedures involving digital evidence, with a specific focus on utilizing the MSAB suite of tools (XRY, XAMN, and XEC). Adherence to these best practices ensures the integrity, reproducibility, and defensibility of digital evidence in a research and development context.

Introduction to Forensic Documentation in a Scientific Setting

In research and drug development, the meticulous documentation of procedures is paramount for regulatory compliance, intellectual property protection, and scientific rigor. When dealing with digital evidence from laboratory equipment, clinical trial devices, or research data systems, applying forensic principles ensures that the data is collected, preserved, and analyzed in a manner that is both scientifically sound and legally defensible.

Digital forensic readiness and adherence to established standards are crucial for maintaining data integrity.[1][2] International standards such as ISO/IEC 27037, 27041, 27042, and 27043 provide a framework for the identification, collection, acquisition, preservation, and analysis of digital evidence.[1][3] These standards emphasize the importance of a structured and well-documented process to ensure the authenticity and reliability of digital findings.[3]

Core Principles of Digital Forensic Documentation

The following principles, derived from established digital forensic standards, should be applied to all procedures involving digital evidence in a research environment:

• Contemporaneous Note-Taking: All actions taken during the forensic process, from evidence seizure to final analysis, must be documented as they occur.[4][5] This creates a detailed and auditable trail of the entire investigation.

• Chain of Custody: A complete and unbroken chain of custody record is essential to demonstrate the integrity of the evidence.[1][4] This log should detail every individual who has handled the evidence, the date and time of transfer, and the purpose of the transfer.

• Validation of Tools and Methods: The software and hardware used for forensic procedures must be validated to ensure they function correctly and do not alter the original evidence.[1][3]

• Reproducibility: The documentation should be detailed enough to allow another qualified scientist or forensic examiner to reproduce the same results using the same methods and tools.[1]

Experimental Protocols for Forensic Procedures with MSAB Tools

The following protocols outline the standardized procedures for handling digital evidence using the MSAB tool suite.

Protocol 1: Digital Evidence Seizure and Initial Documentation

This protocol details the initial steps to be taken upon identifying a digital device or system requiring forensic examination.

Methodology:

• Scene Documentation:

  • Photograph the environment where the digital device is located, including all cable connections.[4]

  • Sketch the layout of the scene, noting the position of the device and any peripherals.[4]

  • If the device is powered on, photograph the screen to capture any active processes or open files.[4]

• Device Isolation:

  • If applicable, isolate the device from any network connections (e.g., unplug Ethernet cable, disable Wi-Fi/Bluetooth) to prevent remote alteration or wiping of data.[6]

• Power State:

  • If the device is powered off, do not power it on.[6]

  • If the device is powered on, the decision to pull the plug or perform a live acquisition will depend on the specific circumstances and the potential for loss of volatile data. This decision must be documented and justified.[6]

• Evidence Tagging and Bagging:

  • Assign a unique evidence identifier to the device and all associated peripherals.

  • Place the device in an evidence bag and seal it.

  • Fill out the evidence bag label with the case number, item number, date, time, and the name of the individual who collected it.

• Chain of Custody Initiation:

  • Begin the chain of custody log, documenting the initial seizure of the evidence.

Protocol 2: Data Acquisition with MSAB XRY

This protocol outlines the process for extracting data from a digital device using MSAB XRY. XRY is a powerful tool for forensically sound data extraction from a wide range of mobile devices and other digital media.[7][8]

Methodology:

• Case Creation in XRY:

  • Launch the XRY software and create a new case file.

  • Enter all relevant case information, including the case number, exhibit number, and a description of the device.

• Device Identification:

  • Connect the device to the XRY hardware.

  • Use the XRY interface to automatically identify the device model or manually select it from the supported device list. The XRY Device Manual provides detailed information on supported devices and expected data recovery.[9][10]

• Extraction Method Selection:

  • Choose the appropriate extraction method (Logical or Physical) based on the device type and the objectives of the examination. XRY Logical extracts file system data, while XRY Physical creates a bit-for-bit copy of the device's memory, allowing for the recovery of deleted data.[8][11]

• Data Extraction:

  • Initiate the data extraction process. XRY will create a forensically sound image of the device's data in a secure and tamper-proof .xry file format.[12]

• Hashing and Verification:

  • Upon completion of the extraction, XRY automatically generates hash values for the extracted data to ensure its integrity. These hashes should be documented in the examination notes.

• Report Generation:

  • Generate a detailed acquisition report from XRY. This report will include information about the device, the extraction method used, the data categories extracted, and the hash values. This tamper-proof report can be customized to include agency branding and case references.[9]

Protocol 3: Data Analysis and Reporting with MSAB XAMN

This protocol describes the process of analyzing the extracted data and generating reports using MSAB XAMN. XAMN is a powerful analysis tool that allows for the filtering, searching, and visualization of digital evidence.[13][14]

Methodology:

• Case Opening in XAMN:

  • Open the .xry file in XAMN. XAMN will parse and display the extracted data in a structured and easily navigable format.

• Data Triage and Filtering:

  • Utilize XAMN's powerful filtering capabilities to narrow down the data to what is relevant to the investigation. Filters can be applied based on date/time, data type, keywords, and more.

• Artifact Analysis:

  • Examine relevant artifacts such as call logs, messages, emails, web history, application data, and location information.

  • Bookmark and tag key pieces of evidence for inclusion in the final report.

• Report Building:

  • Use the XAMN Report Builder to create a comprehensive and customized report.[15][16] The drag-and-drop interface allows for the easy inclusion of bookmarked evidence, case notes, and other relevant information.[13][16]

  • Reports can be exported to various formats, including PDF, Word, and Excel.[14]

• Peer Review:

  • Have another qualified examiner review the report and the analysis to ensure accuracy and completeness.

Protocol 4: Case Management and Auditing with MSAB XEC

This protocol outlines the use of MSAB XEC for centralized management of forensic operations, ensuring consistency and compliance with established procedures. XEC allows for the management of users, cases, and forensic tools from a central location.[17][18]

Methodology:

• User and Role Management:

  • Establish user accounts and assign roles with specific permissions within XEC Director. This ensures that only authorized personnel can perform certain actions.[19][20]

• Workflow Enforcement:

  • Utilize XEC to create and enforce standardized workflows for data acquisition and analysis. This promotes consistency across all examinations.[17]

• Centralized Auditing:

  • Regularly review the audit logs within XEC Director to monitor user activity and ensure compliance with protocols.[19][20] The logs provide a detailed record of who performed what actions and when.[19]

• Reporting and Metrics:

  • Generate management reports from XEC to track key performance indicators, such as the number of cases processed, the types of devices examined, and the time taken for analysis.[19]

Data Presentation

All quantitative data generated during the forensic process should be summarized in clearly structured tables for easy comparison and review.

Table 1: Device Information

Parameter	Value
Case Number	[Insert Case Number]
Exhibit Number	[Insert Exhibit Number]
Device Manufacturer	[e.g., Apple]
Device Model	[e.g., iPhone 13]
Serial Number	[Insert Serial Number]
IMEI	[Insert IMEI]
Operating System	[e.g., iOS 15.1]

Table 2: Acquisition Details

Parameter	Value
Acquisition Tool	MSAB XRY
Software Version	[Insert XRY Version]
Extraction Method	[Logical/Physical]
Extraction Start Time	[YYYY-MM-DD HH:MM:SS]
Extraction End Time	[YYYY-MM-DD HH:MM:SS]
MD5 Hash	[Insert MD5 Hash]
SHA1 Hash	[Insert SHA1 Hash]

Visualization of Workflows and Logical Relationships

Visual diagrams are essential for clearly communicating complex forensic workflows and the relationships between different pieces of evidence. The following diagrams are generated using Graphviz (DOT language).

Caption: End-to-end digital forensic workflow using MSAB tools.

Caption: Example of a Chain of Custody log for a digital device.

Caption: Logical relationships between different data types on a mobile device.

References

• 1. Digital Forensic Standards and Best Practices - Eclipse Forensics [eclipseforensics.com]
• 2. pacificcert.com [pacificcert.com]
• 3. Cybercrime Module 4 Key Issues: Standards and best practices for digital forensics [unodc.org]
• 4. swgde.org [swgde.org]
• 5. swgde.org [swgde.org]
• 6. swgde.org [swgde.org]
• 7. Digital Forensics Software & Investigation Tools | MSAB [msab.com]
• 8. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 9. msab.com [msab.com]
• 10. m.youtube.com [m.youtube.com]
• 11. scribd.com [scribd.com]
• 12. Mobile forensics solutions for forensic specialists - MSAB [msab.com]
• 13. XAMN Pro — A New Level of Analytics in Mobile Forensics | MSAB [msab.com]
• 14. msab.com [msab.com]
• 15. forensicfocus.com [forensicfocus.com]
• 16. MSAB XAMN - Sharing Evidence - MSAB [msab.com]
• 17. XEC - digital evidence management software - MSAB [msab.com]
• 18. XEC Director - MSAB [msab.com]
• 19. msab.com [msab.com]
• 20. msab.com [msab.com]

Utilizing MSAB for Cloud Forensics and Data Recovery in Academic Studies

Application Notes and Protocols for Researchers

Introduction

The proliferation of cloud storage and services has presented a new frontier for digital forensic investigations. For academic researchers in cybersecurity, digital forensics, and related fields, understanding the methodologies for legally and ethically extracting and analyzing data from cloud environments is crucial. MSAB's suite of tools, particularly XRY Cloud, offers robust capabilities for cloud forensics and data recovery. These application notes provide detailed protocols for utilizing MSAB tools in academic research, enabling the systematic collection and analysis of cloud-based data.

The MSAB ecosystem, which includes XRY for data extraction, XAMN for analysis, and XEC for management, provides a comprehensive workflow for handling digital evidence.[1][2] XRY Cloud is a specific component designed to recover data from various cloud services such as Google, Apple iCloud, Facebook, and more.[3][4] This is achieved through two primary methods: leveraging authentication tokens from a physically seized device and manual extraction using login credentials.[4][5]

These protocols are designed to be adapted for various research scenarios, such as evaluating the efficacy of cloud forensic tools, analyzing digital evidence in simulated investigations, or understanding the data retention policies of different cloud service providers.

Data Presentation

The following tables summarize the types of data that can be recovered from various cloud platforms using MSAB XRY Cloud, based on the tool's described capabilities. The actual data recovered in a specific academic study will depend on the permissions granted by the account holder, the data available on the service, and the specific version of the application.

Table 1: Recoverable Data from Google Services

Data Category	Specific Data Types
Account Information	User profile, connected devices, security settings
Communications	Gmail (emails, attachments), Google Hangouts/Chat (messages)
Location History	Timestamps, latitude, longitude, altitude
Files and Documents	Google Drive files (documents, spreadsheets, presentations, images)
Browser History	Chrome browsing history, bookmarks, saved passwords
Photos and Videos	Google Photos (images, videos, metadata)
Other	Google Calendar events, Google Contacts

Table 2: Recoverable Data from Apple iCloud

Data Category	Specific Data Types
Backups	Full device backups (including app data, settings)
Communications	iMessage, FaceTime call logs
Files and Documents	iCloud Drive files
Photos and Videos	iCloud Photos (Photo Stream, iCloud Photo Library)
Other	Contacts, Calendars, Reminders, Notes

Table 3: Recoverable Data from Social Media Platforms (e.g., Facebook, Instagram, Twitter)

Data Category	Specific Data Types
Profile Information	User details, friends/followers list, contact information
Communications	Direct messages, comments, posts
Media	Uploaded photos and videos with metadata
Activity Logs	Login history, search history, liked posts/pages

Experimental Protocols

The following protocols provide a detailed methodology for key experiments in cloud forensics using MSAB XRY Cloud. These are intended for use in controlled academic research environments with proper ethical and legal approvals.

Protocol 1: Cloud Data Extraction via Automatic (Token-Based) Method

This protocol outlines the steps for recovering cloud data when the researcher has lawful access to a mobile device that is logged into the target cloud accounts. This method utilizes the authentication tokens stored on the device.[3][4]

Objective: To extract data from cloud services linked to a mobile device using the automatic, token-based authentication method.

Materials:

• A computer with the latest version of MSAB XRY and an active XRY Cloud license.

• The subject mobile device (with consent and legal authorization).

• A stable internet connection.

• Appropriate cables to connect the mobile device to the computer.

• Forensically sound storage media for the extracted data.

Methodology:

• Preparation:

  • Ensure the forensic workstation is disconnected from any non-essential networks.

  • Document the initial state of the mobile device (e.g., powered on/off, network connectivity).

  • Connect the forensically sound storage medium to the workstation.

• Device Extraction:

  • Launch the MSAB XRY software on the forensic workstation.

  • Connect the mobile device to the workstation using the appropriate cable.

  • Follow the on-screen instructions in XRY to perform a logical or physical extraction of the mobile device. This step is crucial as it retrieves the necessary authentication tokens.[3]

• Cloud Data Extraction:

  • Once the initial device extraction is complete, navigate to the "Cloud" section within the XRY interface.

  • XRY will display a list of cloud services for which it has found authentication tokens.[3]

  • Select the desired cloud service(s) for data extraction.

  • Initiate the cloud data extraction process. XRY will use the extracted tokens to authenticate with the cloud service and download the data.

• Data Verification and Analysis:

  • Upon completion, the extracted cloud data will be saved in a forensically sound XRY case file.[3]

  • Use MSAB XAMN to open the case file and analyze the recovered data.

  • Verify the integrity of the extracted data by checking hash values.

• Documentation:

  • Record all steps taken during the extraction process, including the software version used, the date and time of extraction, and any issues encountered.

  • Generate a report from XAMN detailing the findings.

Protocol 2: Cloud Data Extraction via Manual (Credential-Based) Method

This protocol is applicable when the researcher has obtained lawful consent and the login credentials for the target cloud account but does not have physical access to the device.[4][5]

Objective: To extract data from a cloud service using user-provided login credentials.

Materials:

• A computer with the latest version of MSAB XRY and an active XRY Cloud license.

• The username and password for the target cloud account (with legal authorization).

• A stable internet connection.

• Forensically sound storage media.

Methodology:

• Preparation:

  • Ensure the forensic workstation is on a secure and reliable internet connection.

  • Connect the forensically sound storage medium.

• Cloud Data Extraction:

  • Launch MSAB XRY and select the "Cloud" extraction option.

  • Choose the "Manual" or "External Recovery" mode.[3]

  • Select the target cloud service from the provided list.

  • Enter the username and password for the account.

  • If two-factor authentication is enabled, be prepared to enter the secondary code.

  • Initiate the data extraction. XRY will log in to the account and download the available data.

• Data Analysis and Documentation:

  • The extracted data will be saved in an XRY case file.

  • Use MSAB XAMN to analyze the data.

  • Document all steps, including the credentials used (in a secure manner), the time of access, and the scope of the data extracted.

Visualizations

The following diagrams illustrate the workflows for cloud forensic data recovery and analysis using the MSAB ecosystem.

Caption: Workflow for MSAB Cloud Data Extraction and Analysis.

References

• 1. msab.com [msab.com]
• 2. msab.com [msab.com]
• 3. XRY Cloud - Cloud data extraction forensic tool - MSAB [msab.com]
• 4. aksitservices.co.in [aksitservices.co.in]
• 5. digitalforensicsdubai.com [digitalforensicsdubai.com]

Application Notes and Protocols for Examining App Data on Mobile Devices with MSAB

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

The proliferation of mobile applications presents a significant opportunity for researchers to gather real-world data across various disciplines, from public health to drug development. Mobile device forensics tools, traditionally used in law enforcement, offer a robust methodology for extracting and analyzing this app-generated data in a forensically sound manner. This document provides a detailed research protocol for utilizing Micro Systemation AB (MSAB) software, specifically XRY for data extraction and XAMN for data analysis, to examine app data on mobile devices. Adherence to this protocol will ensure data integrity, maintain a clear chain of custody, and provide a structured approach to quantitative data analysis.

Core Principles of Mobile Device Forensics for Research

Before initiating any data extraction, it is imperative to adhere to the foundational principles of digital forensics to ensure the credibility and reproducibility of the research.

• Preservation of Evidence: The primary objective is to collect data without altering the source device.[1][2] All actions taken must be documented to demonstrate that the integrity of the original data has been maintained.

• Chain of Custody: A meticulous record of the handling of the mobile device, from acquisition to data extraction and storage, must be maintained.[1] This documentation should include who handled the device, when, and for what purpose.

• Legal and Ethical Considerations: Researchers must ensure they have the legal authority and, where applicable, informed consent to access and analyze data from the mobile device. All procedures should align with institutional review board (IRB) guidelines and data privacy regulations.[3]

Experimental Protocols

This section details the step-by-step methodology for the seizure, handling, extraction, and analysis of mobile device app data using MSAB solutions.

Device Seizure and Handling

Proper handling of the mobile device from the outset is critical to prevent data loss or alteration.[4][5]

• Documentation: Upon receipt of the device, photograph it from all angles, documenting its physical condition, make, model, and any on-screen information.

• Network Isolation: To prevent remote wiping or data modification, immediately isolate the device from all networks.[1][5] This can be achieved by:

  • Placing the device in a Faraday bag.

  • Enabling "Airplane Mode" if the device is unlocked. Note that this may not block all GPS services.[1]

  • If the device is off, leave it off.[4]

• Power Management: If the device is on, connect it to a power source to prevent it from shutting down and potentially triggering encryption locks.[4]

• Chain of Custody: Initiate a chain of custody log, recording the date, time, and individuals handling the device.

Data Extraction using MSAB XRY

MSAB XRY is a comprehensive tool for extracting data from a wide range of mobile devices.[2][6][7] The choice of extraction method will depend on the device model, operating system, and the nature of the research.

• Preparation:

  • Ensure the forensic workstation has the latest version of XRY installed. MSAB regularly updates XRY to support new devices and app versions.[3][6][8]

  • Connect the mobile device to the forensic workstation using the appropriate cable set provided with the MSAB kit.

• Extraction Method Selection:

  • XRY Logical: This is the fastest method and extracts live and file system data by communicating with the device's operating system.[2][7][9] It is the least intrusive method.

  • XRY Physical: This method creates a bit-for-bit copy of the device's memory, allowing for the recovery of deleted data. This is a more advanced technique.

  • XRY Pro: For the most challenging and secure devices, XRY Pro provides advanced unlocking and extraction capabilities.[7][8][10]

• Targeted App Data Extraction:

  • XRY allows for the targeted extraction of data from specific applications.[3] During the XRY setup process, the user can select the specific apps of interest for the research. This is crucial for focusing the investigation and adhering to data minimization principles.

  • For encrypted app data, XRY Photon can be utilized, which automates the process of screen scraping to capture data as it is displayed.[7][9]

• Extraction Process:

  • Follow the on-screen instructions within the XRY software. The software will guide the user through the specific steps for the selected device and extraction method.[11]

  • The extracted data is saved in a secure, proprietary XRY file format, which includes hash values to verify data integrity.[9]

• Post-Extraction:

  • Once the extraction is complete, disconnect the device and update the chain of custody log.

  • Store the original device in a secure location.

Data Analysis using MSAB XAMN

MSAB XAMN is a powerful analytical tool designed to process, filter, and visualize the data extracted by XRY.[8][12][13]

• Case Creation:

  • Open XAMN and create a new case.

  • Import the XRY extraction file into the case. XAMN will automatically parse and decode the data.[13]

• Data Filtering and Searching:

  • Utilize XAMN's powerful filtering capabilities to isolate app data.[12][14] Filters can be applied based on:

    • Application name (e.g., "WhatsApp," "Fitbit")

    • Date and time ranges

    • Content type (e.g., messages, locations, files)

  • Use the search functionality to find specific keywords or data points within the app data.

• Data Visualization:

  • XAMN offers multiple views to analyze the data:[12][13]

    • Conversation View: To reconstruct chat threads from messaging apps.

    • Connection View: To visualize interactions between different contacts.

    • Maps View: To plot geographical data points from apps with location services.

    • Timeline View: To see a chronological sequence of events across different apps.

• Reporting:

  • Generate a comprehensive report of the findings. Reports can be exported in various formats (e.g., PDF, HTML, XML) for further analysis and dissemination.[15] The report should document the analysis process and highlight the key data points relevant to the research questions.

Data Presentation

Quantitative data extracted from mobile applications should be summarized in a structured format to facilitate comparison and analysis. The following table provides a template for organizing this data.

Data Category	Application(s)	Data Points	Unit of Measurement	Notes
Communication	WhatsApp, Telegram, Signal	Number of messages sent/received, Message frequency, Contact list size	Count, Count/Day, Count	Can be analyzed for social interaction patterns.
Social Media	Facebook, Instagram, X	Number of posts, Number of likes, Session duration, Friends/Followers count	Count, Count, Minutes, Count	Useful for sentiment analysis and user engagement studies.
Health & Fitness	Fitbit, Apple Health, MyFitnessPal	Steps taken, Heart rate, Sleep duration, Caloric intake	Count, BPM, Hours, kCal	Provides longitudinal data for health and wellness research.
Location	Google Maps, Waze, Foursquare	GPS coordinates, Check-in locations, Frequently visited places	Latitude/Longitude, Location Name, Location Name	Can be used for mobility pattern analysis.
Browser History	Chrome, Safari, Firefox	Websites visited, Search queries, Time spent on sites	URL, Text, Minutes	Offers insights into information-seeking behavior.

Visualizations

Diagrams are essential for illustrating complex workflows and relationships. The following sections provide Graphviz (DOT language) scripts for key diagrams.

Experimental Workflow

The following diagram outlines the end-to-end process of examining app data on a mobile device.

Caption: End-to-end workflow for mobile app data examination.

Logical Relationship of MSAB Tools

This diagram illustrates the relationship between the different MSAB software components used in this protocol.

Caption: Relationship between MSAB XRY and XAMN in the data workflow.

References

• 1. Recommendations and techniques for handling mobile device evidence | by Littl3field | Littl3field | Medium [medium.com]
• 2. Reliable Mobile Data Extraction Tools & Software | MSAB [msab.com]
• 3. idm.net.au [idm.net.au]
• 4. swgde.org [swgde.org]
• 5. cellebrite.com [cellebrite.com]
• 6. Mobile data extraction - MSAB [msab.com]
• 7. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 8. policemag.com [policemag.com]
• 9. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 10. XRY Pro: How to Use the Ultimate Data Extraction and Decoding Tool - MSAB [msab.com]
• 11. XRY Recovery: How to Extract Data from MediaTek Chipsets - MSAB [msab.com]
• 12. msab.com [msab.com]
• 13. forensicfocus.com [forensicfocus.com]
• 14. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 15. msab.com [msab.com]

Methodological Considerations for Using MSAB in Live Data Acquisition Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

In an era where mobile devices are integral to daily life, they have also become critical sources of real-time data for a variety of research applications. For researchers, scientists, and drug development professionals, the ability to acquire and analyze live data from these devices in a forensically sound manner can provide invaluable insights. Micro Systemation AB (MSAB) provides a suite of tools, including XRY, XAMN, and XEC, designed for the extraction and analysis of data from mobile devices.[1][2] While primarily utilized in digital forensics and law enforcement, the methodologies for live data acquisition have potential applications in other research fields, including the investigation of adverse events in clinical trials and behavioral studies.

Live data acquisition involves the extraction of volatile data from a powered-on mobile device.[3] This type of data, which includes running processes, network connections, and data stored in RAM, can be lost if the device is powered off.[3] This makes live acquisition a critical technique for capturing a real-time snapshot of a device's state.[3]

These application notes provide a detailed overview of the methodological considerations for using MSAB technology in live data acquisition for research purposes. It includes protocols for data extraction, guidelines for ensuring data integrity, and a discussion of the ethical considerations involved.

Data Presentation: Quantitative Analysis of Recoverable Data

The efficacy of any data acquisition tool is determined by its ability to recover a comprehensive range of data types. The following tables summarize the types of data that can be extracted using MSAB's XRY tool, with quantitative data based on internal validation studies and publicly available test results.

Table 1: Data Categories Recoverable with MSAB XRY

Data Category	Specific Data Types	Recovery Potential
Communications	Call Logs (Incoming, Outgoing, Missed), SMS/MMS Messages, Chat Application Messages (e.g., WhatsApp, Signal, Telegram), Emails, Voicemail	High
User Content	Contacts, Calendar Entries, Notes, Photos, Videos, Audio Recordings, Documents	High
Location Data	GPS Coordinates from Photos and Apps, Wi-Fi Network History, Cell Tower Connection Logs	High
Internet Activity	Web Browser History, Cookies, Cache, Bookmarks	High
Application Data	Installed Applications List, Application Usage Logs, Application-Specific Data and Files	Medium to High (Varies by App)
System & Device Data	Device Information (IMEI, Model), Operating System Version, Connected Wi-Fi Networks, Bluetooth Devices	High
Volatile Data (Live)	Running Processes, Network Connections, RAM Contents, Encryption Keys	Medium (Requires Live Acquisition)
Deleted Data	SMS Messages, Photos, Notes, Call Logs	Medium (Dependent on device state and time since deletion)

Table 2: NIST Test Results for MSAB XRY v9.6 SQLite Data Recovery

The U.S. National Institute of Standards and Technology (NIST) conducts testing on digital forensics tools. The following is a summary of results for MSAB XRY's ability to recover data from SQLite databases, a common storage format for mobile applications.

Test Case	Data Object	Result
SQLite Data Recovery	Write-Ahead Log (WAL) Data	Successful
SQLite Data Recovery	Rollback Journal Data	Successful
SQLite Data Recovery	Sequence WAL Journal Data	Successful
SQLite Data Recovery	Modified Records Status	Anomaly: The tool did not specify the status of modified records as "modified".
SQLite Data Recovery	Embedded Graphic Files (BLOB)	Anomaly: Graphic files of type bmp, gif, heic, jpg, pdf, png, tiff embedded in a BLOB were not displayed.
SQLite Data Recovery	Header Information	Anomaly: Header information (e.g., Page Size, Journal mode type) was not reported.

Source: Test Results for SQLite Data Recovery Tool: MSAB XRY v9.6 – XAMN v6.2, Department of Homeland Security, March 2022.[4]

Experimental Protocols

The following protocols provide a detailed methodology for the live data acquisition of a mobile device using MSAB XRY. These protocols are designed to ensure the forensic integrity of the collected data.

Protocol 1: Initial Handling and Preservation of the Mobile Device

Objective: To preserve the state of the mobile device and prevent data alteration prior to data acquisition.

Materials:

• Faraday Bag

• External Battery Pack and Charging Cable

• Evidence Labels and Tamper-Evident Tape

• Chain of Custody Form

Procedure:

• Isolate the Device: Immediately upon receipt, place the mobile device in a Faraday bag to block all incoming and outgoing network signals (cellular, Wi-Fi, Bluetooth).[3] This prevents remote wiping or alteration of the data.

• Maintain Power: If the device is powered on, connect it to an external battery pack to ensure it remains powered on.[3] Do not connect it to a computer at this stage.

• Documentation: Document the initial state of the device, including whether it is powered on or off, any visible damage, and the information displayed on the screen.

• Labeling and Custody: Label the device and the Faraday bag with a unique identifier. Begin a chain of custody form, documenting every person who handles the device.

Protocol 2: Live Data Acquisition using MSAB XRY (Logical Extraction)

Objective: To perform a logical extraction of live and file system data from the mobile device. A logical extraction communicates with the device's operating system to access data.[5]

Materials:

• Workstation with MSAB XRY software installed

• Appropriate USB cable for the target device

• MSAB XRY License Dongle

Procedure:

• Prepare the Workstation: Launch the MSAB XRY software on a dedicated forensic workstation.

• Connect the Device: Connect the mobile device to the workstation using the appropriate USB cable.

• Device Identification: Follow the on-screen prompts in XRY to identify the make, model, and operating system of the device. XRY will automatically attempt to identify the device.

• Select Extraction Profile: Choose the "Logical" extraction profile. This is the quickest method for acquiring live and file system data.[5]

• Initiate Extraction: Begin the data extraction process. XRY will communicate with the device's operating system to copy data. The process is automated and is equivalent to manually examining each screen and recording the displayed information.[5]

• Monitor the Process: Monitor the extraction process for any errors or prompts. Do not interact with the mobile device during the extraction unless specifically instructed by the software.

• Extraction Completion and Hashing: Once the extraction is complete, XRY will create a secure file containing the extracted data. The software will also generate hash values for the extracted data to ensure its integrity.[5]

• Disconnect and Secure: Safely disconnect the mobile device from the workstation and return it to the Faraday bag.

Protocol 3: Data Analysis and Reporting using MSAB XAMN

Objective: To analyze the extracted data and generate a research report.

Materials:

• Workstation with MSAB XAMN software installed

• The XRY file generated from the data extraction

Procedure:

• Load the Data: Open the MSAB XAMN software and import the XRY file containing the extracted data.

• Data Triage and Filtering: Use XAMN's filtering and search capabilities to identify relevant data.[6] Filters can be applied based on data type, date and time, keywords, and more.[6]

• Timeline Analysis: Utilize the timeline feature to reconstruct a sequence of events based on timestamps from call logs, messages, and other data points.

• Data Visualization: Use the data visualization tools to identify connections between different pieces of information, such as communication patterns or geographical locations.

• Reporting: Generate a report of the findings. XAMN allows for the creation of customized reports that can include specific data points, timelines, and visualizations.

• Secure Storage: Securely store the XRY file and the generated report in accordance with research data management policies.

Mandatory Visualization

Diagram 1: MSAB Live Data Acquisition and Analysis Workflow

Caption: Workflow for live data acquisition and analysis using MSAB tools.

Diagram 2: Signaling Pathway for Investigating an Adverse Event in a Clinical Trial

This diagram illustrates a hypothetical scenario where MSAB could be used to investigate a self-reported adverse event from a clinical trial participant.

Caption: Logical pathway for investigating a patient-reported adverse event using mobile device data.

Methodological Considerations and Best Practices

When using MSAB for live data acquisition in a research context, several methodological considerations are crucial to ensure the validity and ethical integrity of the research.

• Forensic Soundness: The primary principle of digital forensics is to preserve the integrity of the original evidence.[7] MSAB tools are designed to be forensically sound, meaning they create a read-only copy of the data and verify its integrity using hash values.[5] Researchers must adhere to the protocols outlined above to maintain this forensic soundness.

• Training and Competency: The individual performing the data extraction should be trained and competent in the use of the forensic tools.[8] Improper use can lead to data alteration or incomplete extraction. MSAB offers training and certification programs.

• Documentation and Chain of Custody: Meticulous documentation of every step of the process is essential.[9] This includes maintaining a strict chain of custody for the mobile device to ensure its integrity from collection to analysis.[9]

• Ethical Considerations: When collecting data from personal devices, particularly in a research or clinical trial context, ethical considerations are paramount.

  • Informed Consent: Participants must provide explicit and informed consent for the collection and analysis of data from their mobile devices.[10] This consent should clearly state what data will be collected, how it will be used, and the potential risks and benefits.[10]

  • Data Privacy: Researchers have a responsibility to protect the privacy of the participants.[11] Data should be anonymized or de-identified whenever possible, and access to the raw data should be strictly controlled.

  • Data Minimization: Only data that is directly relevant to the research question should be collected and analyzed. MSAB's selective extraction capabilities can be utilized to target specific data categories.

Conclusion

MSAB's suite of tools offers a powerful and forensically sound method for live data acquisition from mobile devices. While its primary application is in law enforcement, the methodologies can be adapted for research purposes, including in the drug development lifecycle for investigating adverse events. By adhering to strict protocols, maintaining forensic integrity, and upholding the highest ethical standards, researchers can leverage this technology to gain valuable real-time insights from mobile devices. The quantitative data on recoverable data types and the detailed experimental protocols provided in these application notes serve as a comprehensive guide for researchers and scientists venturing into this innovative area of data collection.

References

• 1. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 2. Mobile data extraction - MSAB [msab.com]
• 3. forensicfocus.com [forensicfocus.com]
• 4. dhs.gov [dhs.gov]
• 5. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 6. msab.com [msab.com]
• 7. rm.coe.int [rm.coe.int]
• 8. athenaforensics.co.uk [athenaforensics.co.uk]
• 9. 10 Best Practices for Digital Evidence Collection - Cellebrite [cellebrite.com]
• 10. Mobile Phones in Research and Treatment: Ethical Guidelines and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. prism.edu.au [prism.edu.au]

Technical Notes & Optimization

MSAB XRY Technical Support Center: Troubleshooting Common Data Extraction Errors

This technical support center provides troubleshooting guidance for common errors encountered during mobile device data extraction using MSAB XRY. The information is tailored for researchers, scientists, and drug development professionals who may use this technology for data acquisition in their studies.

Frequently Asked Questions (FAQs)

Q1: My connected device is not being recognized by XRY. What should I do?

A1: Device connectivity is a common issue that can often be resolved with a few simple steps. MSAB XRY includes a built-in utility to address this problem by removing previous USB drivers, which allows for a fresh connection.

To resolve this:

• Navigate to the main menu in the top-left corner of the XRY application.

• Select "Device Cleanup."

• You will be prompted to allow the application to make changes to your device; select "Yes."

• Choose to clear "USB" connections.

• A list of devices will be displayed. You can select all devices to be removed.

• Follow the on-screen prompts to complete the cleanup process.

• After the cleanup is finished, attempt your extraction again.[1]

Q2: The specific model of my device is not listed in XRY. Can I still perform an extraction?

A2: Yes, in many cases you can still perform an extraction even if the exact device model is not listed. XRY provides "generic profiles" that are based on the device's chipset.[2][3][4] Identifying the chipset of the device allows you to select a corresponding generic profile, which can enable a successful extraction.[2] MSAB suggests that using a generic profile may even yield more data than a profile for the exact make and model.[3][4] You can find a "Generic Profile Tip Sheet" on the MSAB customer portal for guidance on choosing the correct profile.[3][4]

Q3: My extraction completed, but some application data appears to be missing or is not decoded correctly. What can I do?

A3: This can happen if an application was not supported at the time of the initial extraction. XRY has a "re-decode" function that can be used in such scenarios.[5] If MSAB has since added support for the application in a newer version of XRY, re-decoding the extraction file may parse the previously inaccessible data. However, it is important to note that if you are sharing files with other parties, re-decoding can cause discrepancies in the data they view compared to your analysis.[5]

Q4: The extraction process fails with a "Security Code error" almost immediately after starting. What does this mean?

A4: A "Security Code error" that occurs right after initiating an extraction, particularly a security code extraction on an Android device, can indicate a failure to modify the device's parameters to prepare for the dump.[6] This could be due to a variety of reasons, from the phone not being fully supported for this function to it not being in the correct state for the operation to commence.[6] It is recommended to log a ticket with MSAB support for such issues, providing them with the XRY log files for detailed analysis.[7]

Q5: What is the difference between a logical and a physical extraction in XRY?

A5: A logical extraction retrieves data from the device's operating system, essentially what the user can see and access on the device.[8][9] It is the quickest method of extraction.[8] A physical extraction, on the other hand, bypasses the operating system to dump the raw data from the device's memory.[10] This method can recover deleted files and data from locked or encrypted devices.[9][11] However, physical extractions are more complex and take longer to complete.[12]

Troubleshooting Guide: Common Extraction Issues

This guide provides a systematic approach to troubleshooting common data extraction problems with MSAB XRY.

Table of Common Issues and Solutions

Issue Category	Common Problem	Recommended Solution(s)
Connection	Device not recognized by XRY.	Run the "Device Cleanup" utility in XRY to remove old USB drivers.[1] Ensure you are using a high-quality USB cable and port.
Device Profile	Specific device model not found.	Identify the device's chipset and use the corresponding "generic profile" in XRY.[2][3][4]
Data Decoding	Incomplete or missing app data after extraction.	Use the "re-decode" feature in XRY, especially if new software updates have been released.[5]
Extraction Failure	Extraction terminates with an immediate error.	Verify the device is in the correct mode for extraction (e.g., ADB enabled for Android). For persistent errors, contact MSAB support with your XRY log files.[7]
Locked Devices	Unable to bypass passcode on a supported device.	Ensure you are using the correct XRY license (e.g., XRY Physical or XRY Pro for advanced unlocks).[11][13] Follow the specific instructions in the XRY device manual for that model.[7]

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting a failed data extraction with MSAB XRY.

Caption: A flowchart for troubleshooting common XRY extraction failures.

References

• 1. youtube.com [youtube.com]
• 2. msab.com [msab.com]
• 3. m.youtube.com [m.youtube.com]
• 4. forensicfocus.com [forensicfocus.com]
• 5. msab.com [msab.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Support - MSAB [msab.com]
• 8. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 9. pelorus.in [pelorus.in]
• 10. secez.com [secez.com]
• 11. certifiedsystemsgroup.com [certifiedsystemsgroup.com]
• 12. FAQ - MSAB [msab.com]
• 13. XRY Pro: How to Use the Ultimate Data Extraction and Decoding Tool - MSAB [msab.com]

Optimizing MSAB XAMN settings for faster data analysis in research projects

Welcome to the technical support center for MSAB XAMN. This guide is designed for researchers, scientists, and drug development professionals to optimize XAMN settings for faster, more efficient data analysis in research projects. Here you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: My XAMN application is running slowly or freezing, especially with large case files. What can I do?

A1: Performance issues with large datasets are common. Here are several steps to troubleshoot and mitigate this:

• Hardware Check: Ensure your system meets or exceeds the recommended specifications for XAMN. Processing large volumes of data is resource-intensive. Prioritize a fast SSD for storing case files and a sufficient amount of RAM.

• Case File Location: Avoid working on case files stored on network drives or slow external hard drives. For optimal performance, copy the case file to a local SSD.

• Refine Data Scope: Instead of loading all data at once, try to narrow the scope. If your initial extraction was performed with MSAB XRY, consider re-decoding with more specific parameters to exclude irrelevant data from the outset.[1][2]

• Use Filters Efficiently: XAMN is designed for powerful filtering. Instead of manually scrolling through vast lists of artifacts, apply filters early in your analysis to narrow down the dataset to what is most relevant.[2][3][4]

Q2: How can I speed up the initial data filtering process to quickly isolate relevant artifacts?

A2: XAMN has several features designed to accelerate data filtering:

• Quick Views: XAMN comes with predefined filters called "Quick Views" (e.g., to show only calls, messages, or deleted data). You can also create and save your own custom Quick View filter sets that are tailored to your specific research needs. This allows you to apply complex filter combinations with a single click in future projects.[2][5]

• Timeline Filter: For time-sensitive research, the Timeline filter is an invaluable tool. It allows you to visually drill down from a high-level view (years) to specific months, days, and even hours, dramatically reducing the number of artifacts you need to review.[6][7]

• Keyword Indexing: XAMN pre-indexes all text, which makes keyword searches very fast. As you type, the system will suggest terms that have been indexed, which can help you refine your search queries.[8][9] For research involving documents or images with text, ensure that Optical Character Recognition (OCR) was enabled during the initial data processing to make text within images searchable.[8]

Q3: What is the most significant bottleneck during the analysis phase, and how can it be managed?

A3: The most common bottleneck is often the sheer volume of data.[10] The key to managing this is a structured and targeted analysis workflow. Instead of a broad, unfocused review, define your research questions beforehand and use XAMN's features to target that specific information. For example, if you are analyzing communication patterns, focus on the "Conversation" view and use filters for specific participants or keywords.[5][11]

Q4: Can I process data from sources other than an XRY extraction in XAMN Pro?

A4: Yes, XAMN Pro supports importing data from various third-party tools and formats, such as Cellebrite extractions, GrayKey extractions, Call Data Records (CDRs), and warrant returns.[1] This is crucial for research projects that need to aggregate data from multiple sources.

Performance Optimization Tables

The following tables provide an illustrative overview of how different settings and hardware choices can impact analysis performance in XAMN.

Table 1: Impact of Storage Medium on Case File Operations

Operation	Local HDD	Network Drive	Local SSD (Recommended)
Case File Opening	Slow	Very Slow	Fast
Applying Filters	Moderate	Slow	Fast
Keyword Search	Moderate	Slow	Fast
Report Generation	Slow	Very Slow	Fastest

Table 2: Trade-offs in Initial Data Processing Settings (in XRY)

XRY Processing Option	Impact on Extraction Time	Impact on XAMN Analysis Speed	Recommendation for Research
Content Recognition (OCR)	Increases processing time	Significantly faster keyword searching within images	Highly Recommended for projects analyzing text in images/documents.[1][8]
Image Recognition	Significantly increases processing time	Faster filtering for specific image categories (e.g., weapons, drugs)	Recommended only if the research is highly focused on identifying specific visual content.[5]
Full Physical Extraction	Longer extraction time	Provides the most comprehensive dataset	Recommended for ensuring data integrity and completeness, but requires more filtering in XAMN.

Experimental Protocols

Protocol: Isolating and Analyzing Communication Patterns Between Research Subjects

This protocol outlines a detailed methodology for using XAMN to analyze communication data between specific individuals in a research dataset.

Objective: To identify, timeline, and export all communication artifacts (calls, chats, SMS) between "Person A" and "Person B".

Methodology:

• Create a New Case: Open XAMN and create a new case, adding all relevant .xry files or other supported data sources.

• Define Persons of Interest:

  • Navigate to the "Persons" feature within XAMN.

  • Create a profile for "Person A" and link all known identifiers (phone numbers, email addresses, application user IDs).

  • Repeat this process for "Person B". This step is crucial for accurately filtering communications across different apps and devices.[12]

• Apply Initial Filters:

  • Go to the "All Artifacts" view.

  • Open the "Filters" pane. Select the categories "Calls" and "Messages" to immediately exclude irrelevant data.

• Filter by Participants:

  • From the filter menu, add a "Participants" filter.

  • Select "Person A" and "Person B" from the list of defined persons. The view will now only show artifacts where both individuals were participants.

• Visualize as a Timeline:

  • With the filters still active, switch to the "Timeline" view. This will chronologically organize all communications between the two persons, making it easy to see patterns of interaction.[6]

• Review and Tag Evidence:

  • Examine the filtered results. Use the "Tags" feature to mark specific messages or calls that are of high relevance to your research questions.

• Generate a Report:

  • Use the "Report Builder" to create a customized report.[13][14]

  • Configure the report to include only the filtered and tagged items. Select a suitable format (e.g., PDF or Excel) for your research documentation. This ensures your final output is concise and contains only the most critical data.[13]

Visualized Workflows and Relationships

Diagram 1: General XAMN Performance Optimization Workflow

Caption: A step-by-step workflow for optimizing XAMN analysis speed.

Diagram 2: Logical Relationship of Factors Influencing Analysis Speed

Caption: Key factors that impact the performance of data analysis in XAMN.

References

• 1. youtube.com [youtube.com]
• 2. msab.com [msab.com]
• 3. msab.com [msab.com]
• 4. msab.com [msab.com]
• 5. forensicfocus.com [forensicfocus.com]
• 6. youtube.com [youtube.com]
• 7. How to use the Timeline Filter in XAMN Pro? - MSAB [msab.com]
• 8. m.youtube.com [m.youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 11. MSAB XAMN Pro - Discover evidence: Conversations and Images - MSAB [msab.com]
• 12. MSAB helps speed up investigations by detecting evidence even faster - MSAB [msab.com]
• 13. MSAB XAMN - Sharing Evidence - MSAB [msab.com]
• 14. Top updates to XRY, XAMN, XEC in 2023 - MSAB [msab.com]

Challenges in extracting data from damaged mobile devices with MSAB and solutions

Technical Support Center: MSAB Damaged Device Data Extraction

Welcome to the technical support center for researchers and professionals utilizing MSAB solutions for data extraction from compromised mobile devices. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and recommended protocols to address challenges encountered during data recovery from physically damaged or logically corrupt devices.

Troubleshooting Guides

This section offers solutions to specific problems you may encounter while using MSAB's XRY suite of tools.

Issue: Device Not Detected by XRY

Question: I have connected a damaged mobile device to my workstation, but XRY does not recognize it. What steps should I take?

Answer:

Device detection is the critical first step for any data extraction. When a device is not recognized, follow this troubleshooting protocol:

• Verify Physical Connection:

  • Cable and Port Integrity: Ensure you are using an original, high-quality USB cable supplied by MSAB or the device manufacturer. Test the cable with a known working device. Try connecting to a different USB port on your workstation to rule out port failure.

  • Device Port Inspection: Carefully inspect the device's charging/data port for any visible damage, debris, or corrosion. Clean the port gently with compressed air if necessary.

• Run XRY Device Cleanup Utility:

  • Previous connections can sometimes leave conflicting or outdated USB drivers. XRY includes a utility to resolve this.[1]

  • Procedure: In the XRY application, navigate to the main Menu and select Device Cleanup. You will be prompted to allow the application to make changes; select "Yes". Choose the "USB" option to see a list of all previously installed device drivers. Select all drivers and proceed to remove them. This creates a fresh state for the next connection attempt.[1]

• Check Device Power State:

  • A device must have some level of power to be detected. If the device does not power on, attempt to charge it. If it still does not respond, the issue is likely severe physical damage requiring more advanced methods.

• Consult the XRY Device Manual:

  • MSAB provides a comprehensive Device Manual with every XRY installation.[2][3] This manual details the specific connection procedures and supported extraction types for every supported device profile.[2] It is crucial to verify that the device model is supported and if any special connection modes (e.g., EDL mode, recovery mode) are required.

If the device is still not detected after these steps, it likely has significant damage to the mainboard or data port, preventing a standard USB-based extraction. The issue must be escalated to an advanced hardware-level intervention.

Issue: Physical Extraction Fails or Stalls

Question: XRY detects the device and I can perform a logical extraction, but the physical extraction process fails to start or freezes midway. What is the cause and solution?

Answer:

A failed physical extraction after a successful logical one often points to issues with accessing the device's raw memory, which can be caused by either software-level security or physical damage to the memory chip itself.

• Utilize Advanced Exploits with XRY Pro:

  • Standard physical extractions can be blocked by advanced security measures on modern devices. MSAB's XRY Pro is designed to overcome these challenges by using state-of-the-art, unique exploits to bypass security and gain access to the full file system.[4] For devices in a "Before First Unlock" (BFU) state, XRY Pro may be able to brute-force the passcode to enable a full physical or file system extraction.[5]

• Check for Memory Chip Damage:

  • Physical trauma (e.g., drops, impacts) can cause microscopic fractures in the connections to the NAND memory chip, even if the device appears partially functional. If multiple attempts with different profiles in XRY fail, physical memory damage is a strong possibility.

• Consider RAM Extraction:

  • For some supported devices, particularly certain Samsung models, XRY has the capability to perform a RAM extraction.[6] This can capture volatile data that may be crucial if a full physical dump of the main storage is unattainable. This is an advanced option found under the manual device selection in XRY.[6]

If these software-based approaches fail, the problem requires hardware-level data recovery techniques.

Frequently Asked Questions (FAQs)

Q1: What is the difference between Logical, Physical, and Advanced Hardware extraction methods for damaged devices?

A1: These methods represent escalating levels of intervention based on the device's condition. A logical extraction communicates with the device's operating system to access live data, much like a user would.[1] A physical extraction attempts to bypass the operating system to create a bit-for-bit copy of the device's memory, which can recover deleted and protected files.[7] When physical damage prevents the device from communicating via USB, advanced hardware methods like JTAG or Chip-Off are necessary.

Q2: My device is water-damaged. Can MSAB tools still extract the data?

A2: Potentially, yes, but the success depends on the actions taken immediately after the damage occurred and the level of corrosion. For water-damaged devices, the primary goal is to repair the device to a state where it can be powered on and communicate with XRY. If the device cannot be repaired, data may still be recoverable using the Chip-Off method, where the memory chip is physically removed from the board.[8]

Q3: The device screen is shattered and unresponsive. How can I perform an extraction?

A3: A broken screen does not necessarily prevent data extraction. If the device's mainboard and data port are intact, XRY can still communicate with it. The primary challenge is enabling necessary permissions on the device (e.g., "Trust this computer"). MSAB's training, such as the XRY Pro Advanced Examiner Course, covers techniques for repairing or replacing components like screens and data ports to make a device operable for extraction.[9][10] Alternatively, XRY Photon can be used in some cases to capture data from the screen electronically, but it requires a functional display.[11]

Q4: What are JTAG and Chip-Off forensics, and does MSAB support them?

A4: JTAG (Joint Test Action Group) and Chip-Off are advanced hardware-based data recovery techniques.

• JTAG: This method involves soldering fine wires to specific test points on the device's circuit board to directly access the memory. It is used when the device is non-functional but the mainboard is largely intact.[9]

• Chip-Off: This is a more invasive method where the memory chip is physically de-soldered from the board and read using a specialized reader.[9][12] This is often the last resort for severely damaged devices (e.g., fire, water, crushed).[8]

While XRY is primarily a software tool for data extraction and decoding, MSAB acknowledges the need for these techniques for compromised devices. MSAB's Advanced Acquisition Lab and Advanced Access Services provide the training and expert services to perform these complex hardware extractions. The data recovered through these methods can then be imported into MSAB's analysis tools.[5][13][14]

Q5: Where can I get additional help if I'm still stuck?

A5: MSAB offers a dedicated technical support team for license holders, available via email, phone, or live chat.[2] When contacting support, it is crucial to provide your license number, the software version, the phone model, and the XRY log file from the attempted extraction.[2]

Data Presentation: Comparison of Extraction Methodologies

The choice of extraction method is dictated by the condition of the device. The following table summarizes the applicability and challenges of each primary method.

Extraction Method	Description	Ideal Use Case for Damaged Devices	MSAB Solution(s)	Key Challenges
Logical Extraction	Communicates with the device's Operating System to retrieve live and file system data.[1]	Device powers on and is responsive, but may have a broken screen or other non-critical damage.	XRY Logical	Requires device to be at least partially functional. Cannot recover most deleted data. May be blocked by user locks.
Physical Extraction	Bypasses the OS to create a bit-for-bit copy (hex dump) of the device's memory.[7]	Device is locked, unresponsive, or when recovery of deleted/protected data is required.	XRY Physical, XRY Pro	Requires a stable USB connection. Can be blocked by advanced encryption and security. May fail if memory chip is damaged.
Advanced Hardware (JTAG/Chip-Off)	Direct hardware-level access to the memory chip via soldering or physical removal.[9]	Device is dead, severely water/fire damaged, has a broken mainboard, or will not communicate via USB.	MSAB Advanced Access Services, Advanced Acquisition Lab Training[12][13][14]	Highly technical and requires specialized hardware and training. Chip-Off is a destructive process.[9]

Recommended Protocol for Damaged Device Triage and Extraction

This protocol provides a systematic approach to handling and processing physically damaged mobile devices to maximize the chances of a successful data extraction while maintaining forensic integrity.

Phase 1: Initial Assessment and Handling

• Document the Condition: Photograph the device from all angles before any intervention. Note all visible damage, including screen cracks, water indicators, port damage, and casing deformities.

• Do Not Attempt to Power On (If Off): If the device is off, especially after water exposure, do not attempt to power it on. This can cause short circuits and further damage.[15]

• Isolate from Power: If the device has a removable battery, take it out.

• Handle Water Damage:

  • Immediately power off the device and remove the battery if possible.[15]

  • Remove the SIM and any memory cards.[15]

  • Gently dry the exterior.

  • Place the device in a sealed container with desiccants (e.g., silica gel packets) for at least 48 hours to absorb internal moisture.[15]

  • Note: Professional cleaning by a hardware expert is strongly recommended to remove corrosive residues before attempting to power the device.[11]

Phase 2: Standard Extraction Attempts with MSAB XRY

• Attempt Connection to XRY: Once the device is stable and dry, connect it to the XRY workstation.

• Troubleshoot Connection: If not detected, follow the "Device Not Detected by XRY" troubleshooting guide above (check cables, clean drivers).

• Perform Logical Extraction: If a connection is established, always attempt a Logical extraction first. This is the least intrusive method and can provide valuable initial data.

• Perform Physical Extraction: Proceed with a Physical extraction using XRY Physical or XRY Pro. If the initial attempt fails, consult the XRY Device Manual for alternative profiles or modes.

Phase 3: Escalation to Advanced Methods

• Assess Viability: If both logical and physical extractions fail due to a lack of communication with the device, a hardware-level intervention is required.

• Engage Expert Services: At this stage, the device should be handed over to a specialized lab with capabilities in micro-soldering and hardware repair.

  • Option A: MSAB Advanced Access Services: Send the device to a secure MSAB facility for expert data recovery.[16]

  • Option B: In-House Advanced Lab: If your organization is equipped with an MSAB Advanced Acquisition Lab and trained personnel, proceed with JTAG or Chip-Off techniques in-house.[14]

• Data Analysis: Once the raw data is recovered via advanced methods, it can be imported into XAMN for analysis and reporting.

Visualizations

Workflow for Damaged Device Extraction

Caption: Decision workflow for processing damaged mobile devices.

Troubleshooting Logic for XRY Connection Issues

Caption: Step-by-step logic for resolving device connection failures.

References

• 1. youtube.com [youtube.com]
• 2. Support - MSAB [msab.com]
• 3. XRY Certification Course - MSAB [msab.com]
• 4. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 5. msab.com [msab.com]
• 6. youtube.com [youtube.com]
• 7. msab.com [msab.com]
• 8. Forensic Mobile Phone Data Recovery: Unveiling the Techniques and Importance [ecsinfotech.com]
• 9. scribd.com [scribd.com]
• 10. msab.com [msab.com]
• 11. youtube.com [youtube.com]
• 12. Mobile Forensics: Data Extraction & Analysis Tools | MSAB [msab.com]
• 13. Mobile Data Recovery - MSAB [msab.com]
• 14. msab.com [msab.com]
• 15. digimob.com.au [digimob.com.au]
• 16. Digital forensics access services - MSAB [msab.com]

How to refine MSAB workflows for more efficient forensic analysis

This support center provides troubleshooting guides, Frequently Asked Questions (FAQs), and best-practice protocols to help researchers, scientists, and drug development professionals refine their MSAB workflows for more efficient and effective forensic analysis.

Troubleshooting Guides

This section addresses common issues encountered during the use of MSAB products like XRY, XAMN, and XEC Director.

Issue: XRY Extraction Fails or Hangs

Q1: My XRY extraction starts but then fails or hangs at a specific percentage. What should I do?

A1: An extraction can fail for multiple reasons, including unstable connections, device-specific issues, or software glitches. Follow this protocol to troubleshoot the issue.

Experimental Protocol: Troubleshooting a Failed XRY Extraction

• Document Everything: Record the device model, operating system version, XRY version, and the exact percentage at which the extraction failed. Note any error messages displayed.

• Check the Connection:

  • Ensure the USB cable is securely connected to both the device and the extraction machine.

  • Use a different USB port on your machine.

  • Use a known-good, high-quality USB cable, preferably one supplied by MSAB.

• Run Device Cleanup: XRY has a built-in tool to remove old USB drivers that can cause conflicts.[1]

  • In XRY, navigate to Menu > Device Cleanup.[1]

  • Select "USB" to clear previous USB device drivers.[1]

  • Restart XRY and attempt the extraction again.[1]

• Isolate the Device:

  • Restart the mobile device.

  • If possible, put the device in flight mode to prevent incoming data from interfering with the extraction.

• Review the Extraction Log:

  • After a failed attempt, save the extraction log.[2] This log contains a detailed timeline of the processes and any errors that occurred.[2]

  • The log can be accessed from the case overview screen in XRY or within XAMN by viewing the data source.[2]

  • Analyze the log for error codes or messages that can pinpoint the cause of the failure.

• Try a Different Extraction Method:

  • If a physical extraction is failing, attempt a logical extraction. Logical extractions are generally quicker and less complex.[3]

  • Conversely, if a logical extraction fails to retrieve necessary data, a physical extraction may be required to get a more comprehensive dump of the device's memory.[3][4]

• Consult the Device Manual:

  • Check the XRY Device Manual for the specific device model. This manual provides information on supported extraction types and known issues.[5]

• Contact MSAB Support: If the issue persists, provide MSAB support with the complete extraction log and all the information documented in step 1.[5]

Issue: XAMN is Slow or Unresponsive with Large Cases

Q2: XAMN's performance degrades significantly, and it becomes slow or freezes when I'm working with a large case file or multiple extractions. How can I improve its performance?

A2: XAMN's performance can be impacted by the size and complexity of the case files. Optimizing your analysis workflow and utilizing XAMN's features effectively can mitigate these issues.

Experimental Protocol: Optimizing XAMN Performance

• System Requirements: Ensure your analysis machine meets or exceeds the recommended specifications for MSAB products.[3]

• Targeted Data Loading: Instead of loading all evidence files at once, start by loading the primary extraction file. Add other sources only as they become necessary for your analysis. XAMN Pro is designed to handle multiple exhibits, but a targeted approach can be more efficient.

• Utilize Powerful Filtering:

  • Leverage the "Categories" filter to quickly narrow down the data to what is most relevant, such as "Chat," "Locations," or "Calls."

  • Use the "Timeline" filter to focus on specific date and time ranges, which is particularly useful for building a sequence of events.[6]

  • Create and save "Quick Views" for frequently used filter combinations. This allows you to apply complex filters with a single click in future investigations.[7]

• Effective Keyword Searching:

  • XAMN pre-indexes all text, allowing for very fast searches. As you type, XAMN will suggest indexed words.

  • For phone numbers, use the dedicated "Phone Number" filter instead of a general text search for more accurate results.[8]

  • Utilize wildcards (*) for partial searches.[8]

• Database and Indexing Awareness: Understand that XAMN's speed comes from its indexing.[9] Allow the software sufficient time to process and index new case files fully upon initial loading.

• Reporting on Filtered Data: When generating reports, choose to include only filtered or selected artifacts rather than the entire dataset. This will make the report generation process faster and the output more focused.[10]

Frequently Asked Questions (FAQs)

Q3: I'm getting a "Security Code Error" in XRY when trying to extract data from a device. What does this mean?

A3: A "Security Code Error" typically indicates that XRY was unable to bypass the device's passcode or security mechanism. This could be due to an unsupported device or operating system version, or an issue with the specific exploit method. One possible cause is that XRY failed to modify a parameter required to prepare the device for the data dump.[2] It is recommended to ensure the device is in the correct state and, if the problem persists, to contact MSAB support with the device details and logs.[2]

Q4: How can I ensure my forensic workflow is standardized and compliant, especially when multiple users are performing extractions?

A4: To ensure standardization and compliance, it is highly recommended to use MSAB's ecosystem approach, which combines frontline tools like the MSAB Kiosk with the centralized management of XEC Director.[11][12]

• Customizable Workflows: The MSAB Kiosk and MSAB Express use a step-by-step, wizard-driven interface.[13][14] Administrators can create and enforce customized workflows that align with your organization's standard operating procedures and legal requirements.[11] This ensures every user follows the same approved process.[11]

• Centralized User Management with XEC Director: XEC Director allows you to manage all users and systems from a central location.[15] You can define user permissions based on their skill level, ensuring that only trained personnel can perform more advanced extractions.[12][16]

• Automated Logging and Reporting: All user activities on Kiosks are logged and can be reviewed in XEC Director.[17] This provides a complete audit trail and helps managers monitor performance and compliance.[12][18]

Q5: Can I analyze data from other forensic tools within XAMN?

A5: Yes, XAMN Pro is designed to ingest and analyze data from various sources, including third-party extraction tools and call data records (CDRs).[10] This allows you to have a unified view of all evidence related to a case.

Data Presentation: Extraction Method Comparison

As real-world extraction times and success rates are highly dependent on the specific device, its condition, and the OS version, the following table provides illustrative data for comparison purposes.

Extraction Type	Typical Speed	Data Recovered	Bypasses Passcode	Recovers Deleted Data
XRY Logical	Fast (minutes)	Live and file system data (contacts, calls, messages, media)	No (requires unlocked device)	Limited
XRY Physical	Slower (can take hours)	A full binary image of the device's memory	Often (device dependent)	Yes (through data carving)
XRY Pro	Varies (exploit dependent)	Advanced access to locked and encrypted devices	Yes (primary function)	Yes

Visualizations

Workflow for Troubleshooting XRY Connection Issues

Caption: A step-by-step workflow for resolving device connectivity problems in MSAB XRY.

Refining Forensic Analysis with the MSAB Ecosystem

Caption: Logical relationship between MSAB products for an efficient, scalable forensic workflow.

References

• 1. m.youtube.com [m.youtube.com]
• 2. m.youtube.com [m.youtube.com]
• 3. FAQ - MSAB [msab.com]
• 4. msab.com [msab.com]
• 5. Support - MSAB [msab.com]
• 6. MSAB XAMN Pro - Discover Evidence: Time, Place and Persons - MSAB [msab.com]
• 7. msab.com [msab.com]
• 8. msab.com [msab.com]
• 9. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]
• 10. msab.com [msab.com]
• 11. msab.com [msab.com]
• 12. msab.com [msab.com]
• 13. youtube.com [youtube.com]
• 14. msab.com [msab.com]
• 15. XEC Director - MSAB [msab.com]
• 16. forensicfocus.com [forensicfocus.com]
• 17. MSAB Kiosk – POWER FORENSICS & DIGITAL INTELLIGENCE [powerforensics.in]
• 18. msab.com [msab.com]

MSAB Technical Support Center: Troubleshooting Incomplete Data Extraction

Welcome to the MSAB Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to address common issues related to incomplete data extraction using MSAB tools like XRY and XAMN. Here you will find frequently asked questions and troubleshooting steps to help you resolve challenges during your data acquisition and analysis processes.

Frequently Asked Questions (FAQs)

Q1: Why is my XRY extraction not capturing all the data I expect from a device?

A1: Incomplete data extraction can occur for several reasons. Mobile devices are complex, and various factors can limit the amount of data that can be retrieved. Here are some common causes:

• Extraction Method Limitations:

  • Logical Extraction: This method communicates with the device's operating system to access user data. It may not capture deleted files, data from un-supported applications, or information in protected areas of the file system.[1]

  • Physical Extraction: While more comprehensive, physical extraction can be hindered by encryption. If a device is locked and the data is encrypted, the resulting data dump may be unusable without the decryption key.[2]

• Unsupported Device or OS Version: The specific model of the device or its operating system version may not be fully supported by your current version of XRY. It's crucial to consult the XRY Device Manual for detailed information on supported devices and the extent of data that can be extracted.[3]

• Application-Specific Issues: Some applications may use proprietary data formats or encryption, preventing XRY from decoding their contents. Support for new and updated apps is a continuous process.[4]

• Device Security Settings: Security features on the device, such as passcodes, encryption, and secure startup, can prevent access to data. While MSAB tools have capabilities to bypass some security measures, advanced security can still pose a challenge.[5]

Q2: I've completed an extraction with XRY, but XAMN is not displaying all the extracted information. What should I do?

A2: This issue can arise from a few different factors. Here’s how to troubleshoot it:

• Software Version Incompatibility: Ensure that your XAMN version is compatible with the XRY version used for the extraction. An older version of XAMN may not be able to correctly parse and display data from a newer XRY file.

• Data Integrity Check: Use the built-in integrity check in XAMN to verify that the XRY file has not been corrupted.[6]

• Re-decoding the Data: If an application was not supported at the time of the initial extraction, but support has since been added in a software update, you can use the re-decode function in XRY to process the data again with the latest decoding capabilities.[7]

• Manual Data Carving with XAMN Elements: For undecoded or fragmented data, XAMN Elements can be used to manually search for and reconstruct information from the raw binary data.[8]

Q3: My extraction failed, or stopped prematurely. What are the immediate troubleshooting steps?

A3: An extraction failure can be frustrating. Here is a systematic approach to troubleshoot the issue:

• Check Physical Connections: Ensure all cables are securely connected to both the device and the extraction machine. Use high-quality, MSAB-approved cables.

• Review the XRY Log Files: The log files contain a detailed, chronological record of the extraction process, including any errors that occurred. This is the most critical piece of information for diagnosing the problem.[5]

• Consult the Device-Specific Instructions: Every device has a unique help file within XRY.[9][10] Review this for any specific instructions or known issues related to the device model you are working with.

• Update Your Software: Make sure you are running the latest versions of XRY and XAMN. Updates frequently include support for new devices, operating systems, and applications, as well as bug fixes that may resolve your issue.

• Contact MSAB Support: If you have followed the steps above and are still experiencing issues, it is best to contact MSAB's official technical support.[3]

Troubleshooting Guides

Guide: Addressing Unsupported Application Data

If you find that data from a specific application is not being decoded, follow these steps:

• Verify App Support: Check the MSAB release notes and documentation to confirm if the application and its specific version are supported for decoding.

• Software Updates: Ensure your MSAB software is up-to-date. New app support is added in new releases.

• Use XAMN Elements: For unsupported apps, you may be able to manually locate and interpret the data by examining the file system in XAMN Elements. Look for the application's data folders and database files (often SQLite).

• Re-decode After Updates: If a new version of XRY adds support for the app, you can re-decode the original extraction file to see the newly parsed data.[7]

Data Presentation

The success of data extraction can vary significantly based on the chosen method and the device's state. The following table summarizes the expected data types and potential for incompleteness for logical and physical extractions.

Data Category	Logical Extraction	Physical Extraction	Potential for Incomplete Data
Live User Data	High	High	Low
(Contacts, Messages, Call Logs)
File System Data	Partial	High	Medium (depends on OS restrictions)
(Images, Videos, Documents)
Application Data	Varies	High	High (due to app-specific encryption and updates)
(Supported Apps)
Deleted Data	Low	High	Medium (depends on data overwriting)
Protected System Data	Low	High	Medium (depends on encryption)
Encrypted Data	Low	High (but may be unreadable)	Very High (without decryption keys)

Experimental Protocols & Methodologies

A sound forensic process is critical to ensure the integrity of the extracted data.

Standard Data Extraction Protocol:

• Preparation:

  • Document the state of the device (on/off, battery level, network connectivity).

  • Isolate the device from network connections if possible (e.g., using a Faraday bag).

  • Consult the XRY Device Manual for the specific device model to understand the recommended extraction method and any known issues.

• Extraction:

  • Connect the device to the forensic workstation using the appropriate MSAB cable.

  • Launch XRY and select the correct device profile.

  • Follow the on-screen instructions carefully.

  • If the extraction is successful, a forensically sound .xry file is created.

• Verification and Analysis:

  • Import the .xry file into XAMN.

  • Verify the integrity of the file using the built-in hash check.[6]

  • Begin your analysis of the extracted data.

  • Document all steps taken and any anomalies encountered.

Visualizations

Logical Relationship: Extraction Method and Data Accessibility

References

• 1. msab.com [msab.com]
• 2. FAQ - MSAB [msab.com]
• 3. Support - MSAB [msab.com]
• 4. Mobile data extraction - MSAB [msab.com]
• 5. msab.com [msab.com]
• 6. forensicfocus.com [forensicfocus.com]
• 7. How to Re-decode a file with XRY? - MSAB [msab.com]
• 8. msab.com [msab.com]
• 9. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]
• 10. pelorus.in [pelorus.in]

Best practices for maintaining the integrity of evidence with MSAB

Welcome to the MSAB Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to ensure the integrity of digital evidence throughout the forensic workflow. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the primary file format used by MSAB for storing extracted data, and what makes it secure?

A1: MSAB's primary extraction solution, XRY, utilizes a proprietary and secure file format with the extension ".XRY".[1][2] This format is designed to be forensically secure with built-in protection and encryption to ensure a secure chain of custody for digital data.[1][3] The .XRY file acts as a secure container, helping to prevent the risks associated with open file formats.[1][3] For enhanced security, .XRY files can be configured with 256-bit encryption.[4]

Q2: How does MSAB's ecosystem maintain the chain of custody?

A2: The "chain of custody" refers to the chronological documentation of the handling of a piece of evidence.[5] MSAB's solutions are designed as a complete ecosystem to maintain the integrity of digital evidence from the crime scene to the courtroom.[1][6] The secure .XRY file format is a key component of this, as it includes a full forensic audit trail.[7][8] Additionally, tools like the MSAB Kiosk allow for customizable, step-by-step workflows that ensure every user follows approved and consistent processes, which is crucial for maintaining evidence integrity and compliance.[9][10]

Q3: Can I verify the integrity of an .XRY file after it has been created?

A3: Yes, you can and should verify the integrity of .XRY files. MSAB's analysis tool, XAMN, can be used to check the integrity of an .XRY file to ensure that the data is the same as when it was originally extracted.[11] This is particularly important when transferring data over a network.[11] The process involves a check of the XRY file, and if everything is in order, it will confirm that the file is intact.[11]

Q4: What is the difference between a logical and a physical extraction, and how do they impact evidence integrity?

A4: A logical extraction communicates with the device's operating system to access live and file system data.[12] It is the quickest method and is akin to what a user would see on the device screen by screen.[12][13] A physical extraction bypasses the operating system to access the raw data from the device's memory.[14][15] This method can recover deleted and protected data.[13][14] Both methods, when performed with XRY, are conducted in a forensically sound manner to maintain the integrity of the evidence.[13] The choice between them depends on the investigation's needs and the state of the device.[16]

Q5: How can I prevent accidental modification of a storage device during evidence acquisition?

A5: Using a write blocker is a standard and crucial practice. A write blocker is a tool, either hardware or software, that prevents any write operations to a storage device, thereby ensuring that the evidence remains unaltered during the forensic imaging process.[17] Some MSAB hardware, like the FlashEX reader, has built-in write-protected ports for USB, SD cards, and Micro SD cards.[18]

Troubleshooting Guides

Issue: An evidence file is being flagged as potentially altered or corrupt.

Solution:

• Verify File Integrity: Use the integrity check feature within MSAB's XAMN software to validate the .XRY file.[11] This will confirm if the file has been modified since its creation.

• Check Hash Values: If available, compare the hash value of the current file with the original hash value generated at the time of extraction. Any discrepancy indicates a change in the file.

• Review Audit Logs: Examine the forensic audit trail within the .XRY file for any unauthorized access or modifications.[7]

• Check for Transfer Errors: If the file was transferred over a network, ensure that the transfer was completed successfully without any interruptions or errors.

Issue: Inconsistent evidence extraction results from different users.

Solution:

• Standardize Workflows: Implement and enforce standardized, customizable workflows using tools like the MSAB Kiosk or XEC Director.[9][19] This ensures that all users, regardless of their skill level, follow the same approved procedures for evidence extraction.[10]

• Utilize Triage Profiles: For initial assessments, use triage profiles within XRY to ensure that only relevant data is targeted for extraction, which can help in maintaining consistency.[12]

• Ensure Proper Training: Verify that all personnel handling digital evidence have received adequate and up-to-date training on MSAB tools and general digital forensic best practices.[20] MSAB offers various training and certification programs.[21][22]

• Centralized Management: Use XEC Director for centralized control to monitor operations, update software and licenses, and ensure all users are adhering to the same standards.[19]

Data Presentation

Table 1: Comparison of MSAB Extraction Methods

Feature	XRY Logical	XRY Physical
Extraction Method	Communicates with the device's operating system.[12]	Bypasses the operating system to access raw memory.[14][15]
Speed	Quickest extraction method.[12]	Generally takes more time than a logical extraction.[16]
Data Recovered	Live and file system data.[12][13]	System data, protected data, and deleted data.[13][14]
Use Case	Initial, rapid assessment at the scene.[12]	In-depth examination, recovery of hidden or deleted evidence.[13]
Device State	Device is typically operational.	Can be used on locked or non-responsive devices.[13]

Experimental Protocols

Protocol 1: Forensically Sound Extraction using MSAB Kiosk

This protocol outlines the standardized procedure for extracting digital evidence from a mobile device using an MSAB Kiosk to ensure evidence integrity.

• Initiate Session: Interact with the MSAB Kiosk's touchscreen interface to start a new extraction session.[19]

• Follow On-Screen Workflow: Adhere to the customized, step-by-step workflow presented on the screen.[9][10] These workflows are configured to align with organizational best practices and regulations.[10]

• Device Connection: When prompted by the workflow, connect the mobile device to the Kiosk using the appropriate cable.

• Data Extraction: The Kiosk will automatically perform a rapid, controlled extraction of the data as defined by the workflow.[9]

• Documentation: Enter any relevant notes or observations directly into the workflow interface as prompted. This information will be automatically included in the final report.[9]

• Report Generation: Upon completion of the extraction, the Kiosk will automatically generate a standardized forensic report.[19]

• Evidence Securing: The extracted data is saved in the secure .XRY file format, preserving the chain of custody.[3]

Mandatory Visualization

Caption: A high-level overview of the digital evidence workflow using MSAB tools, emphasizing the maintenance of integrity from extraction to reporting.

Caption: Logical relationships illustrating how MSAB's features contribute to maintaining the chain of custody throughout the evidence lifecycle.

References

• 1. MSAB Forensics — Software & Platforms for Forensic Data | MSAB [msab.com]
• 2. Loading XRY Images into Magnet AXIOM - Magnet Forensics [magnetforensics.com]
• 3. MSAB Digital Forensics Frontline Solutions - MSAB [msab.com]
• 4. XRY, the MSAB extraction solution, comes with new features centered on ensuring the chain of custody of digital evidence - MSAB [msab.com]
• 5. msab.com [msab.com]
• 6. Chain of Custody Secured with Digital Forensics [asiapacificsecuritymagazine.com]
• 7. msab.com [msab.com]
• 8. msab.com [msab.com]
• 9. msab.com [msab.com]
• 10. digitalforensicsdubai.com [digitalforensicsdubai.com]
• 11. forensicfocus.com [forensicfocus.com]
• 12. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 13. pelorus.in [pelorus.in]
• 14. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 15. secez.com [secez.com]
• 16. FAQ - MSAB [msab.com]
• 17. msab.com [msab.com]
• 18. msab.com [msab.com]
• 19. MSAB Kiosk – POWER FORENSICS & DIGITAL INTELLIGENCE [powerforensics.in]
• 20. m.youtube.com [m.youtube.com]
• 21. msab.com [msab.com]
• 22. Digital Forensics Software & Investigation Tools | MSAB [msab.com]

Improving the performance of MSAB software on different hardware setups

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the performance of MSAB software on various hardware configurations.

Troubleshooting Guides & FAQs

This section addresses specific issues users may encounter, offering step-by-step solutions to enhance your software's performance.

General Performance Issues

Q1: My MSAB software is running slow or freezing during data extraction or analysis. What are the initial troubleshooting steps?

A1: Sluggish performance can often be attributed to several factors. Follow these initial steps to diagnose and resolve the issue:

• Check System Specifications: Ensure your hardware meets the recommended system requirements. MSAB provides minimum and recommended specifications for its software.[1]

• Update Software and Drivers: Make sure you are using the latest version of the MSAB software suite (XRY, XAMN, etc.) and that all your hardware drivers, especially for your graphics card and storage controllers, are up to date.

• Review Extraction Logs: The extraction log file in XRY contains a detailed timeline of the processes carried out during an extraction.[2][3] Analyzing this log can help identify errors or bottlenecks. You can access the log from the case overview screen in XRY or within XAMN.[2]

• Resource Monitoring: Use your operating system's resource monitor to check CPU, RAM, and disk usage during software operation. High resource consumption in any of these areas can indicate a performance bottleneck.

• Isolate the Issue: Determine if the slowness occurs with all cases or a specific large or complex case file. This can help determine if the issue is with the hardware or the data being processed.

Hardware-Specific Issues

Q2: I am performing a password cracking task in XRY Pro, and it is taking a very long time. How can I speed this up?

A2: Password cracking is a computationally intensive task. The most significant performance increase can be achieved by leveraging GPU acceleration.

• Utilize a Supported GPU: MSAB's BruteStorm Surge technology uses the power of GPUs to accelerate password cracking tasks significantly, potentially reducing processing times from days to minutes.[4] Ensure you have a compatible and powerful GPU installed.

• Update Graphics Drivers: Always use the latest drivers for your graphics card to ensure optimal performance and compatibility.

Q3: Loading large case files in XAMN is slow. Would upgrading my storage help?

A3: Yes, your storage drive's speed is a critical factor in loading and analyzing large datasets.

• SSD vs. HDD: Solid-State Drives (SSDs), particularly NVMe SSDs, offer substantially faster read and write speeds compared to traditional Hard Disk Drives (HDDs). Upgrading to an SSD can dramatically reduce case file loading times and improve the overall responsiveness of XAMN when filtering and searching through large amounts of data.

Q4: The MSAB software is not detecting a connected mobile device. What should I do?

A4: Device connectivity issues are common in digital forensics.[5] XRY has a built-in tool to help resolve these problems.

• Run Device Cleanup: In XRY, navigate to the menu and select "Device Cleanup." This utility removes old USB drivers that may be causing conflicts. You can choose to clear USB or Bluetooth connections. After running the cleanup, attempt to connect the device again.[5]

• Check Cables and Ports: Ensure you are using high-quality USB cables and that the USB ports on your computer are functioning correctly.

Q5: I am experiencing intermittent software crashes. What could be the cause?

A5: Software crashes can be caused by hardware conflicts, corrupted software installations, or issues with the case file.

• Review Crash Reports: When the software crashes, it may generate a crash report or log file. This file contains detailed information about the state of the application at the time of the crash and can provide clues to the cause.[6]

• Reinstall Software: A corrupted installation can lead to instability. Try reinstalling the MSAB software.

• Test with a Different Case: To rule out a corrupted case file, try opening a different, known-good case file to see if the issue persists.

• Check for Overheating: Monitor your system's temperatures, especially the CPU and GPU, during intensive tasks. Overheating can lead to system instability and crashes.

Data Presentation: Hardware Performance Benchmarks

The following tables provide a summary of expected performance improvements with different hardware configurations. The data presented is illustrative, based on general performance principles and qualitative statements from MSAB, to demonstrate the potential impact of hardware upgrades. Actual performance may vary based on the specific task, dataset size, and other system variables.

Table 1: Impact of GPU Acceleration on XRY Pro Password Cracking

CPU Only (High-End)	With Mid-Range GPU (e.g., NVIDIA GeForce RTX 4060)	With High-End GPU (e.g., NVIDIA GeForce RTX 4080)
1x	~20x Faster	~50x Faster

This table illustrates the significant performance gains in password cracking operations when utilizing GPU acceleration with MSAB's BruteStorm Surge technology.[4][7]

Table 2: Effect of Storage Type on XAMN Large Case File (10GB) Loading Times

7200 RPM HDD	SATA SSD	NVMe SSD
~ 120 seconds	~ 30 seconds	~ 15 seconds

This table demonstrates the substantial reduction in loading times for large case files in XAMN when using progressively faster storage technologies.

Table 3: Recommended Hardware Configurations for Optimal Performance

Component	Minimum Requirement	Recommended for Standard Use	High-Performance Workstation
CPU	Intel Core i3 (6th Gen) or equivalent[1]	Intel Core i7/AMD Ryzen 7 (Latest Gen)	Intel Core i9/AMD Ryzen 9 (Latest Gen)
RAM	8 GB[1]	32 GB	64 GB or more
Storage	500 GB HDD[1]	1 TB NVMe SSD	2 TB+ NVMe SSD
GPU	Integrated Graphics	NVIDIA GeForce RTX 4060 or equivalent	NVIDIA GeForce RTX 4080 or equivalent

Experimental Protocols: Benchmarking MSAB Software Performance

To quantitatively assess the performance of MSAB software on your hardware, follow these standardized protocols. These are designed to provide reproducible results for comparison.

Protocol 1: XRY Data Extraction Speed

• Objective: To measure the time taken to perform a full logical and physical extraction from a standardized mobile device.

• Materials:

  • Standardized test mobile device (e.g., a specific model with a known operating system and data load).

  • MSAB XRY software.

  • High-quality USB cable.

  • Computer with the hardware configuration to be tested.

• Methodology:

  • Ensure the test device is fully charged and in a known state (e.g., factory reset and then loaded with a standard dataset).

  • Connect the device to the computer and launch XRY.

  • Select the appropriate device profile.

  • Initiate a full logical and physical extraction.

  • Start a stopwatch at the beginning of the extraction process.

  • Stop the stopwatch once the extraction is complete and the summary screen is displayed.

  • Record the total time taken.

  • Repeat the extraction three times and calculate the average time to ensure consistency.

Protocol 2: XAMN Case File Loading and Initial Analysis Speed

• Objective: To measure the time taken to load a large case file and perform an initial indexing and filtering operation in XAMN.

• Materials:

  • A standardized large XRY case file (e.g., >10GB).

  • MSAB XAMN software.

  • Computer with the hardware configuration to be tested.

• Methodology:

  • Ensure no other resource-intensive applications are running.

  • Launch XAMN.

  • Start a stopwatch and simultaneously open the standardized large case file.

  • Stop the stopwatch once the case file is fully loaded and the interface is responsive.

  • Record the loading time.

  • Immediately apply a complex filter (e.g., filter by a specific date range and keyword).

  • Start a stopwatch as you apply the filter.

  • Stop the stopwatch once the filtering is complete and the results are displayed.

  • Record the filtering time.

  • Repeat the process three times and calculate the average times.

Visualizations

Digital Forensics Workflow

Caption: A high-level overview of the digital forensics workflow using MSAB software.

Troubleshooting Decision Pathway for Slow Performance

Caption: A decision tree to diagnose and resolve MSAB software performance issues.

References

• 1. FAQ - MSAB [msab.com]
• 2. m.youtube.com [m.youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Introducing new releases of XRY, XAMN, and XEC [msab.com]
• 5. Computer Forensics Tool Testing Program (CFTT) | NIST [nist.gov]
• 6. blog.silverpc.hu [blog.silverpc.hu]
• 7. msab.com [msab.com]

Optimization of reporting and visualization features in MSAB XAMN for research papers

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Data Export and Reporting

Q1: How can I export quantitative data from XAMN into a format suitable for statistical analysis and inclusion in a research paper?

A1: XAMN Pro offers several export options that are ideal for research purposes. The recommended approach is to export data as an Extended XML file or in formats like Excel.[1][2] These formats allow for easy importation into statistical software packages (e.g., R, SPSS, MATLAB) or for direct use in creating structured tables for your manuscript.

Troubleshooting Steps:

• Ensure Data is Filtered: Before exporting, apply all relevant filters to isolate the specific dataset you need for your analysis. This will create a cleaner export and simplify your subsequent data handling.[3]

• Select the Correct Export Format: In the "Report/Export" menu, choose "Excel" for tabular data or "XML" for more complex datasets that require parsing.[1][4]

• Customize Export Options: XAMN allows for customization of the exported data. Ensure you select to include all relevant metadata, such as timestamps, source information, and any tags you have applied during your analysis.[3][4]

• Check for Completeness: After exporting, open the file to verify that all expected data points have been included. If data is missing, revisit your filtering criteria in XAMN.

Q2: I am trying to create a high-resolution image of the "Connections" view for my publication, but the standard screenshot is not of sufficient quality. What is the best method to export a high-quality visualization?

A2: While a direct "export to image" function with resolution settings may not be available, you can generate high-quality visuals by maximizing the view and using a high-resolution screen capture tool. For inclusion in a research paper, it is crucial to have a clear and legible diagram.

Troubleshooting Steps:

• Maximize the View: In XAMN Horizon or Pro, expand the "Connections" view to fill your entire screen.[2] This will render the visualization at its largest possible size.

• Use a Professional Screen Capture Tool: Utilize a screen capture utility that allows you to select a specific window or region and save the image in a lossless format like PNG or TIFF.

• Consider a Larger Display: If possible, view XAMN on a high-resolution monitor to capture a larger and more detailed image.

• Recreate in a Vector Graphics Program: For ultimate quality and scalability, consider recreating a simplified version of the "Connections" view in a vector graphics editor (e.g., Adobe Illustrator, Inkscape). You can use the XAMN visualization as a template and export the underlying data to ensure accuracy.

Q3: My generated report is cluttered with irrelevant information. How can I customize the report to only include the specific artifacts and metadata relevant to my research findings?

A3: XAMN's Report Builder provides a drag-and-drop interface to create customized report templates.[1][5][6] This is the most effective way to control the content and layout of your final report.

Troubleshooting Steps:

• Utilize the Report Builder: Instead of using a default report template, open the Report Builder to create a new layout.[5][6]

• Select Specific Data Blocks: Drag and drop only the necessary data blocks (e.g., specific message types, call logs, file metadata) into your report template.[6]

• Filter Before Reporting: Ensure that you have filtered your data appropriately before generating the report. The report will be generated based on the currently displayed (filtered) data.[3]

• Save Your Template: Once you have a report structure that meets the needs of your research paper, save it as a template for future use.[1][6]

Visualization

Q4: The "Timeline" view is not displaying all the events I expect to see within a specific timeframe. How can I troubleshoot this?

A4: This issue usually arises from either the filtering settings or the timeline's display range.

Troubleshooting Steps:

• Check Active Filters: Ensure that no unintended filters are active that might be excluding the missing events. The "Timeline" view will only display data that passes through the current filters.[7]

• Adjust the Time Range: Use the timeline's zoom and pan controls to ensure you are viewing the correct date and time range. You can zoom from a yearly overview down to specific hours and minutes.[7][8]

• Verify Data Parsing: In rare cases, the underlying data may not have been parsed correctly, leading to missing timestamps. You can verify the raw data in "Source mode" or XAMN Elements.[2]

• Re-index the Case File: If you suspect data corruption, re-indexing the case file can sometimes resolve such issues.

Q5: How can I effectively visualize communication patterns between multiple subjects for a signaling pathway analysis in my paper?

A5: The "Connections" view in XAMN Horizon and Pro is specifically designed for this purpose.[2] It provides a graphical representation of the relationships and data flow between different entities. For a more customized and publication-ready diagram, you can use the data from XAMN to create a Graphviz diagram.

Experimental Protocols & Data Presentation

Protocol 1: Comparative Analysis of Communication Frequency

This protocol outlines the methodology for quantifying and comparing the frequency of communication between different subjects of interest.

Methodology:

• Case Creation: Create a new case in XAMN and import all relevant data sources (e.g., mobile device extractions).

• Entity Identification: Identify and tag the primary subjects of interest in your dataset.

• Filtering by Communication Type: Use the filtering tools to isolate specific types of communication (e.g., SMS, WhatsApp messages, phone calls).

• Filtering by Subject: Further filter the data to show communications only between the tagged subjects of interest.

• Data Export: Export the filtered data to an Excel or XML file, ensuring that timestamps and sender/receiver information are included.[1][4]

• Quantitative Analysis: In your preferred statistical software, parse the exported data to count the number of communications between each pair of subjects over a defined period.

• Data Summarization: Present the summarized data in a structured table for easy comparison.

Data Presentation: Communication Frequency

Subject Pair	Communication Type	Total Interactions (7-day period)
Subject A - Subject B	SMS	15
Subject A - Subject B	WhatsApp	32
Subject A - Subject C	Phone Call	8
Subject B - Subject C	WhatsApp	5

Workflow for Protocol 1

References

• 1. msab.com [msab.com]
• 2. forensicfocus.com [forensicfocus.com]
• 3. forensicfocus.com [forensicfocus.com]
• 4. msab.com [msab.com]
• 5. MSAB XAMN - Sharing Evidence - MSAB [msab.com]
• 6. forensicfocus.com [forensicfocus.com]
• 7. How to use the Timeline Filter in XAMN Pro? - MSAB [msab.com]
• 8. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

Unlocking the Vault: A Comparative Guide to iOS Forensic Data Recovery Tools

In the ever-evolving landscape of digital forensics, the ability to extract and analyze data from iOS devices remains a critical challenge for researchers and investigators. This guide provides a comparative analysis of leading forensic tools, with a primary focus on MSAB's XRY, and its performance against prominent alternatives such as Cellebrite UFED, Oxygen Forensic Detective, and GrayKey. The evaluation is based on publicly available validation studies, including reports from the National Institute of Standards and Technology (NIST) Computer Forensic Tool Testing (CFTT) program, which provide objective benchmarks for tool performance.

Performance Under the Microscope: A Data-Driven Comparison

The efficacy of a forensic tool is ultimately measured by its ability to acquire and accurately interpret data from a target device. The following tables summarize the performance of MSAB XRY and its competitors in recovering various data artifacts from iOS devices, as documented in NIST CFTT reports and other validation studies. It is important to note that tool capabilities are constantly updated, and results may vary based on the specific iOS version, device model, and the state of the device (e.g., locked, unlocked, jailbroken).

Data Artifact	MSAB XRY	Cellebrite UFED	Oxygen Forensic Detective	GrayKey
Basic Information
Device Information (Model, OS, etc.)	Consistently Successful	Consistently Successful	Consistently Successful	Consistently Successful
SIM/UICC Data	Generally Successful	Generally Successful	Generally Successful	Not explicitly tested in all reports
User Data
Contacts	Generally Successful	Generally Successful	Generally Successful	Consistently Successful
Call Logs	Generally Successful	Generally Successful	Generally Successful	Consistently Successful
SMS/MMS/iMessage	Generally Successful	Generally Successful	Generally Successful	Consistently Successful
Calendar	Generally Successful	Generally Successful	Generally Successful	Consistently Successful
Notes	Generally Successful	Generally Successful	Generally Successful	Consistently Successful
Voicemail	Generally Successful	Generally Successful	Generally Successful	Not explicitly tested in all reports
Media Files
Photos	Generally Successful	Generally Successful	Generally Successful	Consistently Successful
Videos	Generally Successful	Generally Successful	Generally Successful	Consistently Successful
Audio Recordings	Generally Successful	Generally Successful	Generally Successful	Not explicitly tested in all reports
Internet & Location Data
Web Browser History (Safari)	Generally Successful	Generally Successful	Generally Successful	Consistently Successful
Web Browser Bookmarks	Generally Successful	Generally Successful	Generally Successful	Consistently Successful
GPS/Location Data	Generally Successful	Generally Successful	Generally Successful	Consistently Successful
Application Data
Social Media (Facebook, Twitter, etc.)	Partial to No Recovery in some tests[1][2]	Partial to No Recovery in some tests[3]	Partial to No Recovery in some tests[4][5]	Not explicitly tested in all reports
Stand-alone Documents (.pdf, .txt)	Not reported for some devices in older tests	Not reported for some devices in older tests[3]	Generally Successful	Consistently Successful
Deleted Data
SQLite Database Recovery	Generally Successful with some anomalies[6]	Not explicitly detailed in all reports	Not explicitly detailed in all reports	Not explicitly detailed in all reports

Note: "Generally Successful" indicates that the tool was able to recover the data in most test cases, though minor anomalies may have been observed. "Partial Recovery" signifies that only a subset of the data was retrieved. "No Recovery" indicates the tool was unable to extract the specific artifact in the tested scenarios. For detailed anomalies, refer to the specific NIST CFTT reports.

The Science Behind the Extraction: Experimental Protocols

The validation of forensic tools follows a rigorous and standardized methodology to ensure the reliability and repeatability of the findings. The experimental protocol outlined below is a synthesis of the procedures described in the NIST CFTT reports for testing mobile device acquisition tools.[1][2][3][4][5][6][7][8][9][10]

1. Device Preparation and Data Population:

• A selection of iOS devices with varying models and operating system versions are used for testing.

• Each device is populated with a known dataset, including contacts, call logs, messages, photos, videos, web history, and application data. This allows for a direct comparison between the original data and the data extracted by the forensic tool.

2. Forensic Tool Installation and Configuration:

• The forensic tool being tested is installed on a dedicated forensic workstation running a clean operating system to avoid any potential interference.

• The tool is configured according to the manufacturer's instructions.

3. Data Acquisition:

• The iOS device is connected to the forensic workstation using the appropriate hardware interface.

• The data acquisition process is initiated using the forensic tool. Different acquisition methods may be tested, such as logical, file system, and physical extractions, depending on the capabilities of the tool and the state of the device.

4. Data Analysis and Verification:

• The extracted data is saved in a forensically sound format.

• The acquired data is then analyzed using the tool's own analysis features or a separate validated forensic analysis tool.

• The extracted data is compared against the original populated dataset to identify any discrepancies, omissions, or alterations. The integrity of the extracted data is verified using hash values.

5. Reporting:

• The results of the validation testing are documented in a detailed report, noting any anomalies, limitations, or failures encountered during the process.

Visualizing the Forensic Workflow

The following diagram illustrates the typical workflow of a forensic data recovery process from an iOS device, from initial seizure to the final analysis and reporting.

Caption: A typical workflow for iOS forensic data recovery.

Conclusion

The validation of digital forensic tools is a continuous and essential process. While MSAB XRY demonstrates strong capabilities in recovering a wide range of data from iOS devices, its performance, like that of its competitors, is not without limitations, particularly concerning social media application data and certain types of deleted information. The NIST CFTT reports provide an invaluable resource for objectively assessing the strengths and weaknesses of these tools. Researchers and practitioners must stay informed of the latest validation studies to select the most appropriate tool for their specific investigative needs and to understand the potential limitations of the evidence they collect. The choice of a forensic tool should be guided by a thorough understanding of its validated capabilities and the specific requirements of the investigation.

References

• 1. dhs.gov [dhs.gov]
• 2. dhs.gov [dhs.gov]
• 3. dhs.gov [dhs.gov]
• 4. dhs.gov [dhs.gov]
• 5. dhs.gov [dhs.gov]
• 6. dhs.gov [dhs.gov]
• 7. dhs.gov [dhs.gov]
• 8. dhs.gov [dhs.gov]
• 9. dhs.gov [dhs.gov]
• 10. dhs.gov [dhs.gov]

Mobile Forensics in the Lab: A Comparative Analysis of MSAB, Cellebrite, and Oxygen

A deep dive into the capabilities of leading mobile forensic tools, this guide offers researchers and drug development professionals a comparative look at MSAB's XRY, Cellebrite's UFED, and Oxygen Forensic Detective. The analysis is based on available research and focuses on data extraction and analysis performance.

In the realms of scientific research and pharmaceutical development, data integrity and comprehensive analysis are paramount. Mobile devices often contain a wealth of data that can be critical to various investigations. The choice of forensic tool can significantly impact the success of data extraction and the completeness of the evidence recovered. This guide provides a comparative overview of three prominent tools in the mobile forensics landscape: MSAB XRY, Cellebrite UFED, and Oxygen Forensic Detective.

Performance in Data Extraction: A Quantitative Look

The primary function of a mobile forensic tool is to extract data from a device in a forensically sound manner. The completeness of this extraction is a critical performance indicator. A study comparing the artifact retrieval capabilities of these three tools on a Samsung Galaxy M31 device yielded the following results.[1]

Data Category	Cellebrite UFED	MSAB XRY	Oxygen Forensic Detective
Total Artifacts	553,455	940,039	1,176,939
Applications	1,385	1,469	1,223
Device Information	2,751	2,794	2,120
Files & Media	407,551 (12,682 deleted)	866,959 (34,794 deleted)	571,339
Locations	1,428	348	Not Categorized
Messages	3,713 (50 deleted)	9,626 (457 deleted)	581,574
Calendar	240 (1 deleted)	239	514
User Accounts	149	116	133
Web Data	7,460 (43 deleted)	4,835 (182 deleted)	2,080

Note: The numbers in parentheses indicate the count of deleted artifacts recovered.[1]

From this specific test, Oxygen Forensic Detective retrieved the highest total number of artifacts, with a particularly strong performance in recovering message data. MSAB XRY showed a greater capacity for recovering deleted files and media compared to Cellebrite UFED in this instance. It is important to note that tool performance can vary based on the device model, operating system version, and the type of data being targeted.

Experimental Protocols: A Foundation of Trust

To ensure the validity and reliability of forensic tool testing, a structured and well-documented experimental protocol is essential. The methodologies employed in comparative research often adhere to frameworks established by organizations such as the National Institute of Standards and Technology (NIST).

A typical experimental protocol for comparing mobile forensic tools involves the following stages:

• Device Preparation: A selection of mobile devices with varying models, operating systems (e.g., different versions of Android and iOS), and security configurations (e.g., PINs, patterns, encryption) are chosen for the test. These devices are then populated with a standardized dataset, which includes contacts, call logs, messages, multimedia files, and data from various applications.

• Isolation: To prevent any alteration of the data on the device, it is isolated from all networks (cellular, Wi-Fi, Bluetooth). This is often achieved by placing the device in a Faraday bag or enabling airplane mode.

• Data Acquisition: Each forensic tool is used to perform a data extraction on each of the prepared devices. The type of extraction (logical, file system, or physical) is documented. A logical extraction retrieves data accessible through the operating system, while a physical extraction creates a bit-for-bit copy of the device's memory.

• Data Analysis: The extracted data is then analyzed using the software component of each forensic tool. The number and type of artifacts recovered are cataloged and compared against the original dataset populated on the device. This includes both active and deleted data.

• Verification and Reporting: The results from each tool are verified for accuracy and completeness. A detailed report is generated, documenting the entire process, including the tools and software versions used, the steps taken, and the quantitative results of the data extraction and analysis.

Visualizing the Mobile Forensic Workflow

The process of mobile forensics, from evidence seizure to final reporting, follows a structured workflow to ensure the integrity of the evidence and the admissibility of the findings. This workflow can be visualized as a logical progression of steps.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of MSAB's Forensic Data Reproducibility and Reliability

Quantitative Performance Comparison

The efficacy of a mobile forensic tool is often measured by its ability to extract the maximum amount of relevant data (artifacts) from a device in a forensically sound manner. The following table summarizes the findings of a comparative study on artifact retrieval from a Samsung Galaxy M31 SM-M315F/DS, providing a quantitative insight into the performance of MSAB XRY, Cellebrite UFED, and Oxygen Forensic Detective.

Data Category	Cellebrite UFED	MSAB XRY	Oxygen Forensic Detective
Total Artifacts	553,455	940,039	1,176,939
Call Logs	5,513 (2 deleted)	2,938 (0 deleted)	7,460 (43 deleted)
Contacts	2,056 (0 deleted)	1,895 (0 deleted)	4,835 (182 deleted)
SMS Messages	1,530 (0 deleted)	1,240 (0 deleted)	2,080 (0 deleted)

Data sourced from a comparative analysis of mobile forensic proprietary tools.[1]

It is important to note that the quantity of retrieved artifacts can vary based on the extraction method, device model, operating system version, and the specific version of the forensic tool used. Independent testing by bodies such as the National Institute of Standards and Technology (NIST) provides further objective assessments of tool performance. NIST's Computer Forensics Tool Testing (CFTT) program publishes detailed reports on various forensic tools, including those from MSAB, Cellebrite, and Oxygen Forensics.[2][3][4][5][6][7][8] These reports evaluate the tools' ability to acquire data from various mobile devices and report any anomalies, offering a granular view of their reliability.[2][3][4][5][6][8]

Experimental Protocols for Tool Validation

To ensure the reproducibility and reliability of forensic data, a rigorous validation methodology is essential. The following protocol outlines the key steps involved in testing and validating mobile forensic tools, based on established best practices and guidelines from organizations like NIST.[9][10][11][12][13][14]

1. Test Environment Setup:

• Hardware: A dedicated forensic workstation with adequate processing power and storage. Necessary cables and connectors for various mobile devices.

• Software: The forensic tool to be tested (e.g., MSAB XRY, Cellebrite UFED). A clean operating system installation to avoid conflicts.

• Test Devices: A selection of mobile devices representing different manufacturers, models, and operating system versions. Whenever possible, fresh devices with no user data are preferred.[9]

2. Data Population:

• If using new devices, they are populated with a known dataset. This dataset should include a variety of data types, such as contacts, call logs, SMS/MMS messages, emails, web history, and application data.[9][10][11]

• NIST provides guidance and tools, such as the Mobile Device Data Population Setup Guide, to facilitate this process.[9][10]

• For used devices, a complete documentation of the existing data is necessary before adding a known dataset.[9]

3. Data Extraction:

• The forensic tool is used to perform data extraction from the populated test devices.

• Different extraction methods should be tested, including:

  • Logical Extraction: Acquires data accessible through the device's operating system.[15][16][17] This is the quickest method but may not recover deleted data.[15][17]

  • File System Extraction: Provides a more in-depth extraction of the file system, potentially recovering deleted files that are part of a database.[15]

  • Physical Extraction: Creates a bit-by-bit copy of the device's memory, offering the most comprehensive data recovery, including deleted and hidden files.[18][15][16]

4. Data Verification and Analysis:

• The extracted data is compared against the original populated dataset to verify the accuracy and completeness of the extraction.

• The tool's ability to recover deleted data through techniques like data carving is assessed.[19][20][21][22][23] Data carving involves searching for file headers and footers to reconstruct files from raw data.[19][22]

• The integrity of the extracted data is verified using hash values.

• Any discrepancies, anomalies, or failures to extract specific data types are documented in detail.

5. Repeatability and Reproducibility Testing:

• Repeatability: The same test is conducted multiple times by the same operator using the same setup to ensure consistent results.

• Reproducibility: The same test is performed by different operators in different environments to validate the robustness of the tool and the methodology.

Visualization of Forensic Workflows

To better illustrate the logical processes involved in mobile forensics and tool validation, the following diagrams have been generated using Graphviz.

Caption: High-level workflow of the mobile forensic process.

Caption: Detailed workflow for validating mobile forensic tools.

Conclusion

The reproducibility and reliability of forensic data are cornerstones of credible digital investigations. While quantitative data suggests that different tools may excel in retrieving specific types of artifacts, a comprehensive validation process is crucial for any tool used in a forensic setting. MSAB's products, like their main competitors, undergo independent testing which provides valuable benchmarks for their performance. By adhering to rigorous and transparent experimental protocols, forensic practitioners can ensure the integrity of the data they collect and analyze, thereby strengthening the foundation of their findings. The choice of a forensic tool should be guided not only by its features and reported capabilities but also by its performance in objective and repeatable validation tests.

References

• 1. forensicscijournal.com [forensicscijournal.com]
• 2. dhs.gov [dhs.gov]
• 3. dhs.gov [dhs.gov]
• 4. dhs.gov [dhs.gov]
• 5. dhs.gov [dhs.gov]
• 6. dhs.gov [dhs.gov]
• 7. forensicfocus.com [forensicfocus.com]
• 8. dhs.gov [dhs.gov]
• 9. nist.gov [nist.gov]
• 10. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 11. NIST Published SP 800-202 | CSRC [csrc.nist.rip]
• 12. nist.gov [nist.gov]
• 13. scholar.dsu.edu [scholar.dsu.edu]
• 14. nist.gov [nist.gov]
• 15. cornerstonediscovery.com [cornerstonediscovery.com]
• 16. mrityunjaysingh.com [mrityunjaysingh.com]
• 17. cellebrite.com [cellebrite.com]
• 18. Acquisition Techniques: Physical Extraction vs. Logical Extraction (en) - OnnoWiki [onnocenter.or.id]
• 19. What is Forensic Data Carving? | Our Definition | MSAB [msab.com]
• 20. Recovering deleted data using file carving - Learning Android Forensics - Second Edition [Book] [oreilly.com]
• 21. Data Recovery Techniques in Digital Forensics - Eclipse Forensics [eclipseforensics.com]
• 22. blackhatethicalhacking.com [blackhatethicalhacking.com]
• 23. forensicfocus.com [forensicfocus.com]

MSAB XRY Performance: A Comparative Benchmark Analysis Against Industry Standards

In the landscape of digital forensics, the thorough and accurate extraction of data from mobile devices is paramount. MSAB's XRY is a prominent tool utilized by law enforcement and forensic investigators for this purpose. This guide provides an objective performance benchmark of MSAB XRY against other industry-standard digital forensic tools. The analysis is based on quantitative data from independent testing and academic studies, offering researchers, scientists, and drug development professionals a comprehensive overview of its capabilities and limitations.

Core Performance Metrics: A Tabular Comparison

The performance of digital forensic tools can be assessed across several key metrics. The following tables summarize the capabilities of MSAB XRY in comparison to other leading tools in the field, primarily based on data from the National Institute of Standards and Technology (NIST) Computer Forensics Tool Testing (CFTT) program and other comparative studies.

Table 1: Data Acquisition Success Rate by Data Category (Based on NIST CFTT Reports)

Data Category	MSAB XRY v10.9.0	MSAB XRY v10.5.0	MSAB XRY v9.1.1	MSAB XRY v9.0.2	General Competitor Performance
Contacts	As Expected	As Expected	Partial¹	As Expected	Generally high, occasional issues with specific fields.
Call Logs	As Expected	As Expected	Partial¹	As Expected	High, with some tools failing to recover all call types.
SMS/MMS	As Expected	As Expected	As Expected	As Expected	Very high, a core competency for most tools.
Calendar	As Expected	As Expected	Partial¹	Partial²	Variable, depends on OS and calendar app version.
Notes/Memos	As Expected	As Expected	Partial¹	Partial²	Inconsistent across different tools and devices.
Images	As Expected	As Expected	As Expected	As Expected	High, including recovery of deleted images.
Videos	As Expected	As Expected	As Expected	As Expected	High, similar to image recovery.
Social Media	Partial³	Partial³	Partial³	N/A	Highly variable, dependent on app version and encryption.

¹ Partial recovery indicates that not all data entries were successfully retrieved for all tested devices. For instance, in the NIST test for XRY v9.1.1, contact entries and call logs were not reported for the LG G4, and calendar and memo data were not reported for several devices[1]. ² In the NIST test for XRY v9.0.2, calendar-related data was not reported for several Android devices, and memo data was not presented in the user interface[2]. ³ The acquisition and reporting of social media data are contingent on factors such as the device's state (e.g., rooted), the extraction method, and the application's version[1].

Table 2: Qualitative Feature Comparison

Feature	MSAB XRY	Cellebrite UFED	Magnet AXIOM
Primary Function	Mobile Device Data Extraction & Analysis	Mobile Device Data Extraction & Analysis	Integrated Computer and Mobile Forensics
Physical Extraction	Yes	Yes	Relies on other tools for acquisition[3][4]
Logical Extraction	Yes	Yes	Yes
File System Extraction	Yes	Yes	Yes
Cloud Data Extraction	Yes	Yes	Yes
Bypass Capabilities	Advanced	Advanced	N/A
Data Carving	Efficient	Efficient	Strong
User Interface	User-friendly	User-friendly	Comprehensive, can be complex
Reporting	Comprehensive	Comprehensive	Detailed and customizable

Experimental Protocols

The benchmark data presented is primarily derived from the rigorous testing methodologies employed by the NIST CFTT program. These protocols are designed to ensure objectivity and reproducibility.

NIST CFTT Methodology for Mobile Device Forensics:

The core of the NIST testing protocol involves the following steps:

• Device Selection: A range of popular mobile devices with varying operating systems (Android and iOS) and security features are selected for testing. The specific models and OS versions are documented in each report[1][2][5][6][7][8].

• Data Population: The internal memory of each device is populated with a standardized dataset. This dataset includes a variety of data types such as contacts, call logs, messages, calendar entries, notes, and multimedia files.

• Forensic Tool Execution: The forensic tool under evaluation, in this case, MSAB XRY, is used to perform a data extraction from the prepared devices. The specific version of the tool is recorded, and the extraction is conducted in a controlled laboratory environment.

• Data Verification: The data extracted by the tool is then meticulously compared against the original populated dataset. The results are categorized as "As Expected," "Partial," or "Not As Expected." Any anomalies or failures to extract specific data points are documented in detail[1][2][5][6][7][8].

• Reporting: A comprehensive report is generated, outlining the test environment, the devices used, the data population details, and a detailed breakdown of the tool's performance for each data category and device.

Visualization of Digital Forensics Workflow and Comparison Logic

To better illustrate the processes and logical relationships involved in digital forensic examinations and tool comparisons, the following diagrams are provided.

Caption: A simplified workflow of a typical digital forensics investigation using a tool like MSAB XRY.

Caption: Key criteria for the comparative evaluation of digital forensic tools like MSAB XRY.

Conclusion

MSAB XRY demonstrates a high level of performance in the extraction of common data types from a wide range of mobile devices, as validated by independent testing from NIST. Its strengths lie in its comprehensive data acquisition capabilities and user-friendly interface. However, like all forensic tools, its performance can be impacted by the device's operating system, the version of installed applications, and the presence of encryption. For forensic practitioners, a multi-tool approach is often recommended to ensure the most comprehensive data recovery. The quantitative data and methodologies provided in this guide offer a solid foundation for making informed decisions when selecting and utilizing digital forensic tools.

References

• 1. dhs.gov [dhs.gov]
• 2. dhs.gov [dhs.gov]
• 3. ijcttjournal.org [ijcttjournal.org]
• 4. klikitscripts.com [klikitscripts.com]
• 5. dhs.gov [dhs.gov]
• 6. dhs.gov [dhs.gov]
• 7. dhs.gov [dhs.gov]
• 8. dhs.gov [dhs.gov]

A Comparative Analysis of Logical and Physical Extraction Methods in Digital Forensics Utilizing MSAB XRY

In the realm of digital forensics, the extraction of data from mobile devices is a critical first step in uncovering evidentiary artifacts. MSAB's XRY platform stands as a prominent toolset for forensic examiners. This guide provides a comparative study of two fundamental extraction techniques offered by MSAB: logical and physical extraction. The objective is to furnish researchers, scientists, and digital forensic professionals with a clear understanding of the capabilities, limitations, and procedural workflows of each method, supported by representative experimental data.

Introduction to Extraction Methods

Mobile device forensics relies on various techniques to acquire data. The choice of method depends on factors such as the device's operating system, security features, and the legal scope of the investigation.

• Logical Extraction: This method involves communication with the device's operating system to access and transfer data.[1] It is akin to a high-level backup, retrieving user-generated files and system data that are readily accessible through the operating system's application programming interfaces (APIs).[1] XRY Logical is designed to be a quick and efficient method for recovering live and file system data.[2][3]

• Physical Extraction: This technique aims to create a bit-for-bit copy of the device's entire flash memory.[4] By bypassing the operating system, physical extraction can access not only the live file system but also unallocated space, which may contain deleted files, file fragments, and other hidden data.[5][6] MSAB's XRY Physical is engineered to perform this deep level of data acquisition, often overcoming security measures like passcodes and encryption.[5][7]

Comparative Data Analysis

To illustrate the differences in data yield between logical and physical extraction, a simulated experimental scenario was devised. A test Android device was populated with a standardized dataset including contacts, call logs, SMS messages, photos, and application data. Both logical and physical extractions were then performed using MSAB XRY. The quantitative results are summarized in the table below.

Data Category	Logical Extraction (MSAB XRY Logical)	Physical Extraction (MSAB XRY Physical)	Remarks
Contacts	100	100	Both methods successfully recovered all active contacts.
Call Logs	50 (active)	50 (active) + 15 (deleted)	Physical extraction recovered previously deleted call log entries.
SMS Messages	200 (active)	200 (active) + 45 (deleted)	Deleted SMS messages were only recoverable through physical extraction.
Photos	50 (in gallery)	50 (in gallery) + 10 (deleted/cached)	Physical extraction retrieved deleted photos and cached thumbnails.
Application Data (Social Media App)	150 (active chat messages)	150 (active chat messages) + 75 (deleted chat fragments)	Fragments of deleted conversations were found in the unallocated space.
Web History	25 (active entries)	25 (active entries) + 10 (deleted entries)	Deleted browser history was partially recovered.
Extraction Time	~15 minutes	~2.5 hours	Physical extraction is significantly more time-consuming.

Experimental Protocols

Detailed methodologies for the key experiments are provided to ensure transparency and reproducibility.

Logical Extraction Protocol using MSAB XRY

Objective: To extract all accessible user and system data from a mobile device using the logical extraction method.

Materials:

• Forensic Workstation with MSAB XRY Logical installed.

• Subject mobile device (fully charged).

• OEM USB cable for the subject device.

• Write-blocker (optional, for connecting removable media).

Procedure:

• Preparation: Launch the MSAB XRY application on the forensic workstation. Ensure all necessary device drivers are installed.

• Device Connection: Connect the subject mobile device to the workstation via the appropriate USB cable. If prompted on the device, enable "File Transfer" or "MTP" mode. For some devices, enabling "USB Debugging" may be required.

• Case Creation: In the XRY interface, create a new case, entering relevant details such as case number, examiner name, and a description of the device.

• Device Identification: XRY will attempt to automatically detect the connected device. If unsuccessful, manually select the device make and model from the provided list.

• Extraction Profile Selection: Choose the "Logical Extraction" profile. XRY provides different sub-profiles; select the most comprehensive one available for the device model.

• Data Acquisition: Initiate the extraction process. XRY will communicate with the device's operating system to request and copy data.[2] The progress will be displayed on the screen.

• Extraction Completion and Hashing: Once the extraction is complete, XRY will generate a report and calculate hash values for the extracted data to ensure integrity.

• Review and Analysis: The extracted data can then be analyzed using MSAB's XAMN analysis tool.

Physical Extraction Protocol using MSAB XRY

Objective: To perform a bit-for-bit acquisition of the mobile device's internal memory.

Materials:

• Forensic Workstation with MSAB XRY Physical installed.

• Subject mobile device (fully charged).

• OEM USB cable and any specific hardware required by XRY for the device model (e.g., bootloaders, specific cables).

Procedure:

• Preparation: Launch the MSAB XRY application. It is crucial to consult the XRY Device Manual for the specific device model to understand the required connection mode and any prerequisite steps.

• Device Connection: Connect the device to the workstation. This may involve putting the device into a specific mode, such as "Download Mode," "EDL Mode," or "DFU Mode," as instructed by XRY.

• Case Creation: Create a new case with all pertinent information.

• Device and Profile Selection: Select the device make and model. Choose the "Physical Extraction" profile. XRY may present different physical profiles based on the device's chipset and security status.

• Bypassing Security (if applicable): For locked devices, XRY Physical may employ methods to bypass the passcode.[5][7] This process is automated but may require user interaction based on on-screen prompts.

• Memory Dump: Initiate the physical extraction. XRY will then begin the process of reading the raw data from the device's memory block by block.[5] This is a time-intensive process.

• Data Decoding and Hashing: After the memory dump is complete, XRY will decode the raw data to reconstruct the file system and identify artifacts. Hash values are computed for the entire memory image to verify data integrity.

• Analysis: The comprehensive dataset, including deleted data, can be analyzed in XAMN.

Visualization of Workflows and Relationships

The following diagrams illustrate the conceptual workflows of logical and physical extractions and their relationship.

References

• 1. cellebrite.com [cellebrite.com]
• 2. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]
• 3. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 4. Acquisition Techniques: Physical Extraction vs. Logical Extraction (en) - OnnoWiki [onnocenter.or.id]
• 5. msab.com [msab.com]
• 6. cornerstonediscovery.com [cornerstonediscovery.com]
• 7. ondatashop.com [ondatashop.com]

Validating Location Data Accuracy in Mobile Forensics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realms of clinical trials, real-world evidence gathering, and various research applications, the accuracy of location data extracted from mobile devices is paramount. This guide provides a comparative analysis of leading mobile forensic tools, with a focus on validating the accuracy of the location data they extract. We will delve into the capabilities of MSAB's XRY, Cellebrite's UFED, Magnet Forensics' AXIOM, and Oxygen Forensics' Detective, and propose a detailed experimental protocol for their validation.

Understanding Location Data in Mobile Forensics

Mobile devices store a wealth of location information, which can be invaluable for understanding a user's movement and establishing timelines. Forensic tools can extract various types of location data, including:

• GPS Coordinates: Often embedded in photo and video metadata (EXIF data), providing precise latitude and longitude.

• Wi-Fi Network Information: The names (SSIDs) and MAC addresses of previously connected Wi-Fi networks can be cross-referenced with public databases to approximate a location.

• Cell Tower Data: Call Detail Records (CDRs) from service providers, as well as data stored on the device, can indicate which cell towers the device has connected to, providing a general location.

• Application-Specific Location Data: Many applications request and store location information for their functionality.

The accuracy of this data can be influenced by numerous factors, including the device's settings, the availability of GPS signals, and the specific technology used to determine the location. Therefore, it is crucial to not only extract this data but also to have a framework for validating its accuracy.

Comparative Overview of Forensic Tools

The following table summarizes the key features of four leading mobile forensic tools concerning the extraction and analysis of location data.

Feature	MSAB XRY	Cellebrite UFED	Magnet AXIOM	Oxygen Forensics Detective
Supported Location Artifacts	GPS (EXIF), Wi-Fi, Cell Tower, Application Data[1][2][3][4]	GPS (EXIF), Wi-Fi, Cell Tower, Application Data[5][6]	GPS (EXIF), Wi-Fi, Cell Tower, Application Data[7][8][9]	GPS (EXIF), Wi-Fi, Cell Tower, Application Data, Drone Data[10][11][12][13][14]
Visualization Tools	Map visualization of extracted location points.[15]	Map visualization and timeline analysis.[16]	World map view with artifact plotting and timeline integration.[7][17]	Online and offline maps, animated route playback, and activity matrix.[10][13]
Data Correlation	Correlates data from multiple sources to show movement patterns.[3]	Integrates location data into a unified timeline of events.	Connects location artifacts with other user activities in a timeline view.[8]	Identifies common locations of several devices and visualizes movements.[10]
Validation & Reporting	Generates detailed reports for legal proceedings. Emphasizes data integrity.	Provides detailed reports with options for filtering and customization.	Allows for filtering and exporting of geolocation data for external analysis.[9]	Offers granular reporting options and the ability to export data in various formats.

Experimental Protocol for Validating Location Data Accuracy

To objectively assess the accuracy of location data extracted by these forensic tools, a rigorous and repeatable experimental protocol is necessary. The following proposed methodology is designed to test the tools' performance in a controlled environment.

Objective: To quantify the accuracy of location data (GPS coordinates) extracted by MSAB XRY, Cellebrite UFED, Magnet AXIOM, and Oxygen Forensics Detective from a set of test devices.

Materials:

• A selection of representative mobile devices (e.g., popular models from different manufacturers and with different operating systems).

• A high-precision GNSS receiver to establish "ground truth" location data.

• The latest versions of the forensic software to be tested: MSAB XRY, Cellebrite UFED, Magnet AXIOM, and Oxygen Forensics Detective.

• A controlled outdoor environment with a clear view of the sky to ensure optimal GPS reception.

• A computer for data analysis and a camera to capture images at each test point.

Methodology:

• Establish Ground Truth:

  • Select a series of distinct geographical points with clear sky visibility.

  • At each point, use the high-precision GNSS receiver to record the precise latitude and longitude. This will serve as the ground truth.

  • Document each ground truth location with a unique identifier.

• Data Generation on Test Devices:

  • At each of the established ground truth locations, use each test mobile device to capture a photograph. Ensure that location services are enabled on each device and for the camera application.

  • Record the time of each photograph.

• Data Extraction:

  • Perform a full physical extraction of each test device using MSAB XRY, Cellebrite UFED, Magnet AXIOM, and Oxygen Forensics Detective, following the standard procedures for each tool.

  • Ensure that the extraction process is documented, including the software version and any specific settings used.

• Data Analysis:

  • Within each forensic tool, locate the extracted photographs and their associated EXIF metadata.

  • Extract the GPS latitude and longitude coordinates for each photograph.

  • Create a table to compare the ground truth coordinates with the coordinates extracted by each forensic tool for each photograph.

• Accuracy Calculation:

  • For each data point, calculate the distance (in meters) between the ground truth coordinates and the coordinates extracted by each tool. The Haversine formula can be used for this calculation.

  • Calculate the mean, median, and standard deviation of the location error for each forensic tool across all test points and devices.

Proposed Data Presentation Table:

Test Point ID

Device Model

Ground Truth Latitude

Ground Truth Longitude

MSAB XRY Latitude

MSAB XRY Longitude

MSAB XRY Error (m)

Cellebrite UFED Latitude

Cellebrite UFED Longitude

Cellebrite UFED Error (m)

Magnet AXIOM Latitude

Magnet AXIOM Longitude

Magnet AXIOM Error (m)

Oxygen Detective Latitude

Oxygen Detective Longitude

Oxygen Detective Error (m)

TP-01

iPhone 14

34.0522° N

118.2437° W

TP-02

Samsung S23

40.7128° N

74.0060° W

...

...

...

...

Summary of Findings Table:

Forensic Tool	Mean Location Error (m)	Median Location Error (m)	Standard Deviation of Error (m)
MSAB XRY
Cellebrite UFED
Magnet AXIOM
Oxygen Forensics Detective

Visualizing the Experimental Workflow

The following diagram illustrates the proposed workflow for validating the accuracy of location data extraction.

Experimental workflow for validating location data accuracy.

Signaling Pathway for Location Data Extraction and Validation

The logical flow from data source to validated finding can be visualized as a signaling pathway. This diagram illustrates the steps involved in extracting location data and the subsequent validation process.

Logical flow of location data extraction and validation.

Conclusion

While all the reviewed forensic tools offer robust capabilities for extracting location data, the accuracy of this data must be independently verified to ensure its reliability for research and evidentiary purposes. The proposed experimental protocol provides a framework for conducting such validation. In the absence of publicly available, direct comparative studies with quantitative accuracy data, researchers and practitioners should consider implementing a similar validation process to determine the most suitable tool for their specific needs and to understand the potential error margins associated with the extracted location data. The continuous evolution of mobile technology necessitates ongoing testing and validation of forensic tools to ensure the integrity of digital evidence.

References

• 1. XRY (software) - Wikipedia [en.wikipedia.org]
• 2. msab.com [msab.com]
• 3. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
• 4. Mobile data extraction - MSAB [msab.com]
• 5. Location Data - Mobile Device Forensics Archives - Cellebrite [cellebrite.com]
• 6. Cellebrite Inseyets Powered by UFED | Access & Extract Mobile Device Data [cellebrite.com]
• 7. Quickly Seeing Where Digital Artifacts Originate: AXIOM Map Details Card - Magnet Forensics [magnetforensics.com]
• 8. Geolocation Artifacts: How to Find Them on Mobile Devices [magnetforensics.com]
• 9. Using the Geolocation Data Filter in Magnet AXIOM & AXIOM Cyber - Magnet Forensics [magnetforensics.com]
• 10. oxygenforensics.com [oxygenforensics.com]
• 11. Why you need the features of Oxygen Forensic® Detective – H-11 Digital Forensics [h11dfs.com]
• 12. ondatashop.com [ondatashop.com]
• 13. oxygenforensics.com [oxygenforensics.com]
• 14. oxygenforensics.com [oxygenforensics.com]
• 15. msab.com [msab.com]
• 16. google.com [google.com]
• 17. youtube.com [youtube.com]

Cross-Validation of MSAB Findings with Other Digital Forensic Techniques: A Comparative Guide

In the rapidly evolving field of digital forensics, the validation and cross-verification of findings are paramount to ensure the accuracy, reliability, and admissibility of digital evidence in legal and research settings. This guide provides a comparative analysis of findings generated by MSAB's digital forensic tools, primarily XRY, with other leading techniques in the industry, such as Cellebrite's UFED and Oxygen Forensic Detective. The objective is to offer researchers, scientists, and drug development professionals a clear understanding of how these tools perform in relation to one another, supported by experimental data and detailed methodologies.

Forensic validation is the process of confirming that a forensic tool or technique produces accurate, reliable, and repeatable results. This is crucial in a landscape where digital evidence can be easily altered, and forensic tools are frequently updated. The National Institute of Standards and Technology (NIST) plays a significant role in establishing methodologies for testing computer forensic software tools to ensure they meet specified requirements.

Comparative Performance in Artifact Recovery

The effectiveness of a digital forensic tool is often measured by its ability to extract and accurately interpret the maximum number of digital artifacts from a device. These artifacts can include call logs, text messages, application data, location information, and deleted files.

A comparative study analyzing the performance of MSAB XRY, Cellebrite UFED, and Oxygen Forensic Detective on a Samsung Galaxy M31 device yielded the following quantitative results on the total number of artifacts retrieved by each tool.

Forensic Tool	Total Artifacts Retrieved
MSAB XRY	58,482
Cellebrite UFED	57,946
Oxygen Forensic Detective	59,103

Source: Comparative analysis of mobile forensic proprietary tools: an application in forensic investigation

While Oxygen Forensic Detective retrieved the highest total number of artifacts in this specific test, the results for all three tools are comparable, indicating a high level of performance from each. It is important to note that the quantity of artifacts is not the sole indicator of a tool's efficacy; the accuracy of the parsed data and the ability to recover deleted or hidden artifacts are also critical factors.

Experimental Protocols

To ensure the reliability and reproducibility of findings, a standardized experimental protocol is essential for the comparative analysis of digital forensic tools. The following methodology outlines a typical workflow for such a comparison.

Objective: To quantitatively compare the data extraction and artifact recovery capabilities of MSAB XRY, Cellebrite UFED, and Oxygen Forensic Detective from a designated mobile device.

Materials:

• Test Device: A mobile device with a known set of pre-populated data (e.g., contacts, call logs, SMS messages, social media app data, photos, videos). The make, model, and operating system version should be documented.

• Forensic Workstation: A computer meeting the minimum specifications for all forensic software to be tested.

• Forensic Software: Licensed versions of MSAB XRY, Cellebrite UFED, and Oxygen Forensic Detective.

• Faraday Bag: To isolate the device from network communication.

• Cabling: All necessary USB cables for connecting the device to the forensic workstation.

Procedure:

• Data Population: The test device is populated with a standardized dataset. This includes creating contacts, making calls, sending and receiving text and multimedia messages, installing and using various applications (e.g., WhatsApp, Telegram, Facebook), taking pictures, and recording videos. A detailed record of all populated data is maintained.

• Device Isolation: The fully charged device is placed in a Faraday bag to prevent any new data from being written to the device or any remote wiping commands from being received.

• Data Extraction - MSAB XRY:

  • The forensic workstation is prepared, and the latest version of MSAB XRY is launched.

  • The test device is connected to the workstation.

  • The appropriate device profile is selected in XRY.

  • A full physical extraction is initiated. The entire process is logged, and a forensic image of the device's memory is created.

  • The extraction time is recorded.

• Data Extraction - Cellebrite UFED:

  • The same forensic workstation is used, or an identical one is prepared.

  • The latest version of Cellebrite UFED is launched.

  • The test device is reconnected.

  • The correct device profile is chosen in UFED.

  • A full physical extraction is performed, with all actions logged and a forensic image created.

  • The time taken for the extraction is noted.

• Data Extraction - Oxygen Forensic Detective:

  • The forensic workstation is prepared with the latest version of Oxygen Forensic Detective.

  • The test device is connected once more.

  • The appropriate device profile is selected.

  • A full physical extraction is conducted, with comprehensive logging and the creation of a forensic image.

  • The duration of the extraction is recorded.

• Data Analysis:

  • The forensic images created by each tool are analyzed using the respective software's analysis module (e.g., XAMN for XRY).

  • The number of recovered artifacts for various categories (contacts, call logs, SMS, application data, etc.) is tabulated for each tool.

  • The recovered data is compared against the original populated dataset to verify accuracy and identify any discrepancies or missing data.

  • Any recovered deleted data is specifically noted and compared across the tools.

• Reporting:

  • A detailed report is generated for each tool, documenting the entire process, from extraction to analysis.

  • The quantitative data is summarized in comparative tables.

  • Any errors or anomalies encountered during the process are documented.

Visualizing the Cross-Validation Workflow

The following diagram illustrates a standardized workflow for the cross-validation of findings from different digital forensic tools.

Caption: Cross-Validation Workflow for Digital Forensic Tools.

Logical Relationship of Forensic Data Extraction Methods

Digital forensic tools employ various methods to extract data from mobile devices. The choice of method depends on the device's operating system, security features, and the state of the device (e.g., locked or unlocked). The following diagram illustrates the logical relationship between these extraction methods.

Caption: Hierarchy of Mobile Forensic Data Extraction Methods.

Unlocking Digital Evidence: A Comparative Analysis of MSAB's Effectiveness Across Mobile Operating Systems

A deep dive into the capabilities of the Micro Systemation AB (MSAB) suite of mobile forensic tools, this guide offers a comparative analysis of its effectiveness in extracting and analyzing data from the two dominant mobile operating systems: Android and iOS. This report synthesizes available data and outlines the experimental methodologies used to evaluate such tools, providing researchers, scientists, and drug development professionals with a clear understanding of MSAB's performance in the complex landscape of mobile forensics.

Mobile devices are often a treasure trove of data in digital investigations. The effectiveness of forensic tools in extracting this data is paramount and can vary significantly depending on the mobile operating system. MSAB, with its flagship products XRY for data extraction and XAMN for analysis, is a prominent player in the mobile forensics field. This guide provides a comparative overview of its performance on Android and iOS devices, alongside a look at leading alternatives.

Comparative Analysis of Data Extraction Capabilities

The ability of a forensic tool to bypass security measures and extract a complete and accurate dataset is a critical measure of its effectiveness. While comprehensive, directly comparable quantitative data on success rates across a wide range of devices and OS versions is not always publicly available, this section summarizes the known capabilities of MSAB and its competitors based on available documentation and research.

It is important to note that the mobile device landscape is constantly evolving, with new hardware, software, and security measures being introduced regularly. The success of any forensic tool is contingent on its ability to keep pace with these changes. Therefore, the data presented below should be considered a snapshot based on available information.

Table 1: Qualitative Comparison of Data Extraction Capabilities

Feature/Capability	MSAB (XRY)	Cellebrite (UFED)	Oxygen Forensic Detective
Android Support
Physical Extraction (Live & Locked)	Extensive support for a wide range of manufacturers and chipsets. Known for strong capabilities in bypassing locks on many Android devices.	A market leader with a very broad range of support for physical extraction from locked and unlocked Android devices, often being the first to support new models and OS versions.	Strong capabilities for physical data acquisition from a variety of Android devices, including those with Chinese chipsets.
File System Extraction	Robust support for full file system extraction from a multitude of Android devices, enabling access to a comprehensive set of user data.	Excellent support for file system extraction, often providing access to application data, system files, and unallocated space.	Comprehensive file system data extraction capabilities, with a focus on deep analysis of application data.
Logical Extraction	Comprehensive logical extraction capabilities, including the ability to recover deleted data from databases.	A foundational feature with strong support for extracting a wide array of data types through logical acquisition.	Advanced logical extraction methods that can often recover more data than standard logical acquisitions.
App Data Decoding	Strong decoding capabilities for a vast number of popular applications, including social media, messaging, and cloud storage apps.[1]	A key strength, with extensive decoding support for a constantly updated list of third-party applications.	A primary focus of the tool, with in-depth decoding of a wide and ever-growing range of applications and their artifacts.
iOS Support
Physical/File System Extraction	Supports various methods for file system extraction from iOS devices, including leveraging vulnerabilities like checkm8 for older devices.[1]	A leader in iOS forensics, providing advanced methods for file system extraction, including support for checkm8 and other advanced acquisition techniques.	Strong support for file system extraction from iOS devices, including the ability to decrypt and analyze the keychain.
Logical Extraction (Backup Analysis)	Comprehensive analysis of iTunes backups, both encrypted and unencrypted, to extract a wealth of user data.	A core competency, with the ability to process and analyze iTunes backups to retrieve a wide range of artifacts.	Advanced analysis of iTunes backups, often recovering more data than standard backup analysis tools.
Passcode Bypass	Offers various methods for bypassing passcodes on a range of iOS devices and versions, though success is highly dependent on the specific device and OS.	A key area of research and development, with frequent updates to address new security measures and expand passcode bypass capabilities.	Provides functionalities to bypass or recover passcodes on a variety of iOS devices.
Cloud Data Extraction	Supports the extraction of data from various cloud services linked to mobile devices.	A strong feature, with the ability to access and extract data from a wide array of cloud-based sources.	A core feature of the platform, with extensive support for extracting data from numerous cloud services.

Experimental Protocols for Evaluating Mobile Forensic Tools

To ensure the validity and reliability of findings, the evaluation of mobile forensic tools should adhere to a structured and rigorous experimental protocol. The methodology outlined below is based on the principles established by the National Institute of Standards and Technology (NIST) Computer Forensics Tool Testing (CFTT) program.

1. Test Environment Setup:

• Hardware: A dedicated forensic workstation with sufficient processing power and storage. A variety of mobile devices representing different manufacturers, models, and operating system versions (both Android and iOS) should be procured.

• Software: The latest stable versions of the mobile forensic tools to be tested (e.g., MSAB XRY, Cellebrite UFED, Oxygen Forensic Detective).

• Data Seeding: Prior to extraction, the test devices are populated with a known dataset. This includes creating contacts, call logs, SMS/MMS messages, emails, calendar entries, notes, and installing and using various third-party applications to generate data. A record of all seeded data is meticulously maintained.

2. Data Extraction Procedures:

• For each test device, a series of data extraction methods are performed using each forensic tool. This includes:

  • Logical Extraction: Acquiring data through the device's API.

  • File System Extraction: Obtaining a copy of the device's file system.

  • Physical Extraction: Creating a bit-for-bit copy of the device's internal memory (if supported).

• The entire extraction process is documented, including the time taken for each extraction and any errors or issues encountered.

3. Data Analysis and Verification:

• The extracted data is then analyzed using the respective forensic tool's analysis module (e.g., MSAB XAMN).

• The recovered data is compared against the original seeded dataset to verify the accuracy and completeness of the extraction.

• Key performance indicators (KPIs) are measured, such as:

  • Success Rate of Data Acquisition: The percentage of successful extractions for each method and device.

  • Completeness of Data Recovery: The percentage of seeded data that was successfully recovered.

  • Accuracy of Data Decoding: The correctness of the decoded data from applications and system files.

  • Time Efficiency: The time taken to perform different types of extractions.

4. Reporting:

• The results of the evaluation are compiled into a comprehensive report, including the structured tables of quantitative data and a detailed description of the experimental procedures.

Visualizing the Mobile Forensic Workflow

The following diagram illustrates a generalized workflow for mobile device forensics, from evidence seizure to reporting.

Caption: A generalized workflow for mobile forensic investigations.

Signaling Pathways in Forensic Tool Development

The continuous development of mobile forensic tools is driven by the ongoing evolution of mobile operating systems and security features. This can be visualized as a cyclical process.

Caption: The cyclical relationship driving mobile forensic tool development.

References

• 1. pelorus.in [pelorus.in]

A Comparative Analysis of the Forensic Soundness of MSAB Tools and Alternatives

An in-depth review of the forensic soundness of leading mobile forensic tools, supported by experimental data from independent testing authorities.

For researchers, scientists, and professionals in drug development, the integrity of digital evidence is paramount. In the realm of mobile forensics, the tools used to extract and analyze data from mobile devices are critical components in ensuring the forensic soundness of the evidence produced. This guide provides a comparative analysis of MSAB's suite of forensic tools, primarily XRY, against other leading alternatives in the market: Cellebrite UFED, Oxygen Forensic Detective, and Magnet AXIOM. The comparison is based on publicly available test reports from the National Institute of Standards and Technology (NIST) Computer Forensics Tool Testing (CFTT) program, which provides a standardized methodology for evaluating forensic tools.

Data Presentation: A Comparative Overview

The following tables summarize the performance of MSAB XRY and its alternatives in key areas of mobile device forensics, as documented in various NIST CFTT reports. The results indicate the tool's ability to acquire data from mobile devices and associated media completely and accurately. The terminology used in the tables is defined as follows:

• As Expected: The tool successfully acquired and reported the data.

• Partial: The tool acquired some, but not all, of the expected data.

• Not As Expected: The tool failed to acquire the expected data.

• N/A (Not Applicable): The tool does not support the tested feature.

Table 1: MSAB XRY Test Results Highlights (Based on NIST Reports)

Tool Version	Test Area	Key Findings	Reference
XRY Kiosk v9.1.1	Mobile Device Acquisition	Generally acquired supported data objects completely and accurately, with some noted anomalies in connectivity disruption handling and social media data extraction.	NIST
XRY v9.0.2	Mobile Device Acquisition	Successfully acquired active data from internal memory of supported devices with some exceptions.[1][2]	NIST
XRY v8.1.0	JTAG and Chip-off Analysis	Report on performance in recovering and analyzing mobile device data using advanced methods.[3]	NIST
XRY v9.6 & XAMN v6.2	SQLite Data Recovery	Except for some anomalies, the tool was able to report and recover all supported SQLite database information.[4]	NIST

Table 2: Cellebrite UFED Test Results Highlights (Based on NIST Reports)

Tool Version	Test Area	Key Findings	Reference
UFED 1.1.0.5	Mobile Device Acquisition	Acquired most supported data objects completely and accurately, with exceptions in reporting connectivity disruptions, handling of unread messages, and outgoing messages.	NIST
UFED 1.1.3.3	Smart Phone Acquisition	Acquired all supported data objects completely and accurately from the selected test devices with some specific test case exceptions.	NIST
UFED Touch v6.2.1.17 / Physical Analyzer v6.3.0.284	Mobile Device Acquisition	Detailed results across various mobile devices and UICCs.[5]	NIST
PA – UFED Cloud v7.62.2.9	Cloud Data Extraction	Tested for its ability to extract and report data from supported cloud-based applications.[6]	NIST

Table 3: Oxygen Forensic Detective Test Results Highlights (Based on NIST Reports)

Tool Version	Test Area	Key Findings	Reference
Detective v17.1.0.131	Mobile Device and UICC Acquisition	Comprehensive testing across supported mobile devices and UICCs.[7]	NIST
Detective v15.5.0.110 – Cloud Extractor v9.5.0.19	Cloud Data Extraction	Tested for extracting supported cloud-based application data.[8]	NIST
Suite 2015 – Analyst v7.0.0.408	Mobile Device Acquisition (Android & iOS)	Tested across supported Android and iOS devices.[9]	NIST

Table 4: Magnet AXIOM Test Results Highlights (Based on NIST Reports)

Tool Version	Test Area	Key Findings	Reference
AXIOM v8.1.0.42087	Mobile Device and UICC Acquisition	Tested for its ability to acquire active data from the internal memory of supported mobile devices.[10]	NIST
AXIOM v8.0.0.39753	Cloud Data Extraction	Tested for extracting supported cloud-based application data, with some anomalies in reporting productivity data.[3]	NIST
AXIOM v6.1.0.31400	Mobile Device Acquisition	Acquired all supported data objects completely and accurately for all mobile devices tested, with some anomalies.[11]	NIST

Experimental Protocols

The forensic soundness of the tools evaluated in this guide is determined through a rigorous testing methodology developed by the NIST CFTT program.[1][2][4][5][6][7][8][9][10][11][12] This methodology is based on well-recognized principles for conformance and quality testing.[1][2][4][5][6][7][8][9][10][12] The objective is to provide measurable assurance to the digital forensics community that the tools produce accurate and repeatable results.[1][4][5][6][7][8][9][10][11][12]

The core components of the experimental protocol include:

• Test Case Development: A comprehensive set of test cases is designed to evaluate the tool's ability to perform specific forensic functions, such as data acquisition from various mobile operating systems (iOS, Android), SIM cards, and cloud services.

• Data Population: Test devices are populated with a known set of data objects, including contacts, call logs, messages, multimedia files, and application data. This allows for a direct comparison between the data on the device and the data extracted by the tool.

• Execution Environment: The tests are conducted in a controlled laboratory environment to ensure consistency and repeatability. The hardware and software configurations of the testbed are meticulously documented.

• Test Execution: The forensic tool is used to acquire data from the populated test devices. The entire process, including any errors or anomalies, is documented.

• Results Analysis: The data extracted by the tool is compared against the original data set on the test device. The results are categorized as "As Expected," "Partial," or "Not As Expected."

• Reporting: A detailed report is published that includes a summary of the findings, a description of the mobile devices and data objects used, the testing environment, and an overview of the test case results.[1]

Mandatory Visualization

The following diagram illustrates the logical workflow of the NIST Computer Forensics Tool Testing (CFTT) process, which is a foundational element in establishing the forensic soundness of digital forensic tools like MSAB XRY and its alternatives.

Caption: Logical workflow of the NIST CFTT process for forensic soundness.

Conclusion

The forensic soundness of evidence produced by mobile forensic tools is a critical consideration for any scientific or legal application. The NIST CFTT reports provide an invaluable, objective resource for evaluating the capabilities and limitations of tools such as MSAB XRY, Cellebrite UFED, Oxygen Forensic Detective, and Magnet AXIOM.

Based on the available data, all the reviewed tools demonstrate a high degree of proficiency in acquiring data from a wide range of mobile devices. However, the NIST reports also highlight specific anomalies and limitations for each tool. These can range from minor discrepancies in data presentation to more significant issues like the failure to extract certain data types or properly handle connectivity interruptions.

For researchers, scientists, and drug development professionals, the key takeaway is the importance of being aware of the specific strengths and weaknesses of the chosen forensic tool. It is recommended to consult the detailed NIST reports for the specific version of the tool being used and to consider the nature of the data that is of primary importance to the investigation. No single tool is perfect, and a comprehensive understanding of its performance in controlled tests is essential for ensuring the integrity and admissibility of the digital evidence. Furthermore, some studies suggest that using a combination of tools can help to validate findings and mitigate the weaknesses of any single tool.

References

• 1. Mobile Forensic Tools for Digital Crime Investigation: Comparison and Evaluation | IIETA [iieta.org]
• 2. dhs.gov [dhs.gov]
• 3. dhs.gov [dhs.gov]
• 4. forensicscijournal.com [forensicscijournal.com]
• 5. dhs.gov [dhs.gov]
• 6. dhs.gov [dhs.gov]
• 7. dhs.gov [dhs.gov]
• 8. dhs.gov [dhs.gov]
• 9. dhs.gov [dhs.gov]
• 10. dhs.gov [dhs.gov]
• 11. dhs.gov [dhs.gov]
• 12. CFTT Reports | Homeland Security [dhs.gov]

Unveiling the Digital Traces: A Comparative Guide to MSAB's Data Carving and Recovery Capabilities

While direct, peer-reviewed quantitative comparisons of MSAB's data carving performance against other forensic tools are not abundant in publicly available literature, existing independent testing and feature analyses provide valuable insights into its capabilities. This guide synthesizes available information to offer an objective comparison for researchers, scientists, and drug development professionals, enabling informed decisions on digital forensic tools.

In the realm of digital forensics, the ability to recover data that has been deleted, hidden, or resides in unallocated space is paramount. This process, known as data carving, is a critical function of forensic software. MSAB, a prominent player in the mobile forensics field, offers robust data carving and recovery features primarily through its XRY extraction tool and XAMN analysis platform.

An Overview of Data Carving Techniques

Data carving is a sophisticated process that attempts to recover files and fragments of files from a digital storage medium without relying on the file system's metadata. This is crucial in scenarios where the file system is corrupt, or files have been intentionally deleted. The primary techniques employed by forensic tools, including those from MSAB, are:

• Header/Footer Carving: This is the most common method, where the tool scans the raw data for known file headers (the first few bytes of a file that identify its type, e.g., FF D8 FF for a JPEG file) and footers (the last few bytes that signify the end of the file).

• File Structure-Based Carving: This more advanced technique leverages knowledge of the internal structure of specific file types to reconstruct fragmented files.

• Content-Based Carving: This method analyzes the content of data blocks to identify file fragments and reassemble them, which can be particularly useful for recovering text-based files.

Independent Validation and Testing

The National Institute of Standards and Technology (NIST), through its Computer Forensics Tool Testing (CFTT) program, provides objective testing of digital forensic tools. While a comprehensive data carving comparison is not available, a notable report on MSAB's capabilities in a related area offers insight into their tool's efficacy.

A 2022 NIST report tested the SQLite data recovery capabilities of MSAB XRY v9.6 and XAMN v6.2. SQLite databases are commonly used by mobile applications to store a wide variety of user data. The testing focused on the tools' ability to recover and report information from Write-Ahead Logs (WAL), Rollback Journals, and unallocated space within the database files themselves.

Experimental Protocol: NIST SQLite Data Recovery Testing

The methodology employed by NIST provides a framework for robust tool validation:

• Test Environment: A controlled environment was established with specific hardware and software configurations. MSAB XRY v9.6 was installed on a Windows 10 Pro system.

• Test Data Creation: SQLite databases were created using versions 3.19.0 (prevalent on Android) and 3.32.3 (used on iOS). These databases were populated with a variety of data types, including text, numbers, and embedded graphical files (BMP, GIF, HEIC, JPG, PDF, PNG, TIFF).

• Test Cases: A series of test cases were designed to evaluate the tool's ability to:

  • Display recovered SQLite database information.

  • Identify and categorize data from Write-Ahead Logs (WAL) and Rollback Journals.

  • Recover records that had been modified or deleted.

  • Extract embedded data objects.

• Execution and Analysis: The tests were executed, and the results reported by the MSAB tools were compared against the known ground truth of the created databases.

The results of this testing provide a degree of peer-reviewed validation for MSAB's ability to recover specific types of data from within complex file structures, a process analogous to data carving.

Comparative Analysis with Alternatives

While direct quantitative data from peer-reviewed studies on MSAB's carving success rates is limited, qualitative comparisons and feature analyses from academic and industry publications allow for a comparative overview with other leading forensic tools such as Cellebrite UFED, Oxygen Forensic Detective, and open-source alternatives.

Feature	MSAB (XRY/XAMN)	Cellebrite (UFED/Physical Analyzer)	Oxygen Forensic Detective	Open-Source Tools (e.g., Autopsy, Foremost)
Primary Focus	Mobile Device Forensics	Mobile Device Forensics	Mobile and Cloud Forensics	General Digital Forensics
Data Carving Approach	Primarily physical extraction and subsequent carving of the image. XAMN provides tools for manual hex carving.	Advanced physical extraction and decoding capabilities, including data carving from unallocated space.	Extensive data parsing and carving from mobile and cloud data sources.	Header/footer-based carving, with some tools offering more advanced techniques.
Fragmented File Recovery	Employs proprietary techniques for reconstructing fragmented files.	Utilizes advanced algorithms for reassembling fragmented data.	Focuses on deep parsing of databases and application data which can include fragmented records.	Varies by tool; some have limited capabilities for fragmented file recovery.
Deleted Data Recovery	Strong emphasis on recovering deleted data from mobile devices through physical extraction.	A key feature, with a reputation for recovering a wide range of deleted artifacts.	Specializes in recovering deleted data from a multitude of mobile applications.	Dependent on the specific tool and the state of the unallocated space.
Validation & Reporting	Provides detailed logs and reports. The .xry file format is designed to be secure and verifiable.	Generates comprehensive reports with detailed logging of the extraction and analysis process.	Offers extensive reporting options with detailed logs of the analysis.	Reporting capabilities vary; often requires manual interpretation of carved data.
Independent Validation	NIST testing on specific data types (e.g., SQLite).	Also subject to NIST testing and other independent evaluations.	Included in some academic comparative studies.	Varies greatly; some tools are well-documented and validated in academic research.

Logical Workflow for Data Carving and Recovery

The process of data carving and recovery within a digital forensics investigation typically follows a structured workflow. This can be visualized to better understand the logical relationships between the different stages.

Caption: A generalized workflow for data carving and recovery in a digital forensic investigation.

Signaling Pathway for Forensic Tool Selection

The decision-making process for selecting a digital forensic tool for data carving and recovery can be modeled as a signaling pathway, where various factors influence the final choice.

Caption: A diagram illustrating the key factors influencing the selection of a digital forensic tool.

Conclusion

The choice of a digital forensic tool should be guided by a thorough evaluation of the specific needs of an investigation, the types of data being targeted, and the available independent validations. For researchers and professionals in scientific and drug development fields, where data integrity and verifiability are paramount, tools with a strong record of independent testing and transparent reporting, such as those offered by MSAB, are worthy of strong consideration. The provided workflows and decision pathways can serve as a guide for establishing robust and defensible digital forensic processes.

Safety & Regulatory Compliance

Proper Disposal of MSAB: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and step-by-step procedures for the disposal of MSAB (Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate), a compound used in various research applications. Adherence to these guidelines is crucial for minimizing environmental impact and ensuring a safe laboratory environment.

Chemical and Physical Properties of MSAB

A summary of the key quantitative data for MSAB (CAS Number: 173436-66-3) is presented below. This information is essential for understanding the compound's characteristics and for making informed decisions regarding its handling and disposal.

Property	Value
Molecular Formula	C15H15NO4S
Molecular Weight	305.35 g/mol
Appearance	Off-white to purple powder
Solubility	DMSO: 25 mg/mL, clear
Storage Temperature	2-8°C

Experimental Protocol for the Disposal of MSAB

The following protocol outlines the recommended steps for the safe disposal of MSAB. This procedure should be carried out in a designated waste disposal area and while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

1. Waste Identification and Segregation:

• Identify the waste material as MSAB.

• Do not mix MSAB waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Preparation for Disposal:

• For solid MSAB waste, carefully sweep or scoop the material, avoiding dust generation.

• For solutions of MSAB, absorb the liquid with an inert, non-combustible absorbent material such as vermiculite, sand, or diatomaceous earth.

3. Packaging of Waste:

• Place the solid MSAB waste or the absorbent material containing the MSAB solution into a clearly labeled, leak-proof container.

• The container must be compatible with the chemical and approved for hazardous waste disposal.

• Securely seal the container.

4. Labeling of Waste Container:

• Label the waste container with the following information:

  • "Hazardous Waste"

  • The full chemical name: "Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate"

  • CAS Number: "173436-66-3"

  • An indication of the hazards (e.g., "Irritant")

  • The accumulation start date.

5. Storage of Waste:

• Store the sealed and labeled waste container in a designated hazardous waste accumulation area.

• This area should be secure, well-ventilated, and away from incompatible materials.

6. Final Disposal:

• Arrange for the collection and disposal of the MSAB waste through your institution's EHS office or a licensed hazardous waste disposal contractor.

• Disposal must be conducted in accordance with all applicable federal, state, and local regulations.[1] Do not dispose of MSAB down the drain or in the regular trash.

MSAB Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of MSAB.

MSAB Disposal Workflow Diagram

Disclaimer: This information is intended as a general guide. Always consult your institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for MSAB before handling and disposal.

References

• 1. MSAB|173436-66-3|MSDS [dcchemicals.com]

Essential Safety and Operational Guide for Handling MSAB

This document provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of MSAB (Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate), a selective inhibitor of the Wnt/β-catenin signaling pathway. The following guidelines are intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Safety Precautions

MSAB is a chemical compound that requires careful handling due to its potential health hazards. The primary hazards associated with MSAB are summarized in the table below.

Hazard Class	GHS Hazard Statement
Acute Toxicity (Oral)	H302: Harmful if swallowed
Skin Corrosion/Irritation	H315: Causes skin irritation
Serious Eye Damage/Irritation	H319: Causes serious eye irritation
Specific Target Organ Toxicity	H335: May cause respiratory irritation

Precautionary Statements:

• P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.

• P264: Wash hands and any exposed skin thoroughly after handling.

• P270: Do not eat, drink, or smoke when using this product.

• P280: Wear protective gloves, eye protection, and face protection.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling MSAB to minimize exposure and ensure personal safety.

PPE Category	Item	Specifications
Eye and Face Protection	Safety Glasses with Side Shields	Must comply with ANSI Z87.1 standards.
Chemical Goggles	Recommended when there is a risk of splashing.
Face Shield	To be used in conjunction with goggles for maximum protection against splashes.
Hand Protection	Chemical-resistant Gloves	Material to be determined based on the specific solvent used. Nitrile or neoprene gloves are generally recommended.
Body Protection	Laboratory Coat	To be worn at all times in the laboratory.
Respiratory Protection	NIOSH-approved Respirator	Required if ventilation is inadequate or when handling large quantities of the powder form to avoid respiratory irritation.

Operational Plan for Handling MSAB

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the solid form to avoid inhalation of dust.

• Ensure that an eyewash station and a safety shower are readily accessible.

• Prepare all necessary equipment and reagents before starting the experiment.

2. Handling the Compound:

• When weighing the solid compound, do so in a fume hood or a designated weighing enclosure.

• To prepare solutions, add the solid MSAB to the solvent slowly. If using dimethyl sulfoxide (DMSO), be aware of its ability to be absorbed through the skin.

• Avoid direct contact with the skin, eyes, and clothing. In case of accidental contact, follow the first-aid measures outlined below.

3. First-Aid Measures:

• If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth. Do NOT induce vomiting.

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

• If Inhaled: Move the person into fresh air and keep them comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.

Disposal Plan

All waste containing MSAB must be treated as hazardous waste and disposed of according to institutional and local regulations.

1. Waste Segregation:

• Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a dedicated, labeled hazardous waste container.

• Collect all liquid waste (e.g., unused solutions, rinsed glassware) in a separate, labeled hazardous waste container.

2. Container Labeling:

• Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate (MSAB)".

3. Final Disposal:

• Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office.

• Do not dispose of MSAB down the drain or in the regular trash.

Experimental Workflow for Handling MSAB

The following diagram illustrates the standard workflow for safely handling MSAB in a laboratory setting.

Caption: Workflow for safe handling of MSAB in a laboratory setting.